2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

• CAS: 60870-34-0

Core Science & Biosynthesis

synthesis and characterization of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

An In-depth Technical Guide to the Synthesis and Characterization of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Foreword: The Scientific Imperative of Acylthiourea Scaffolds

In the landscape of medicinal chemistry, the acylthiourea scaffold, characterized by the R-C(O)NHC(S)NH-R' moiety, represents a cornerstone of molecular design. These structures are not merely synthetic curiosities; they are privileged frameworks renowned for their diverse and potent biological activities.[1][2][3] The inherent electronic and steric properties of the acylthiourea group, including its capacity for hydrogen bonding and metal chelation, make it a versatile pharmacophore.[4] Derivatives have demonstrated significant promise as anticancer, antimicrobial, antioxidant, and enzyme-inhibiting agents.[1][5][6][7]

This guide provides a comprehensive, field-proven methodology for the synthesis and rigorous characterization of a specific, promising derivative: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide . We will move beyond a simple recitation of steps to elucidate the underlying chemical principles, justify experimental choices, and establish a self-validating protocol for researchers, scientists, and drug development professionals.

Part 1: Synthesis Methodology — A Rational Approach

The synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is predicated on a robust and high-yielding nucleophilic addition reaction. The core principle involves the reaction of a hydrazine derivative, 2-furoylhydrazine, with an isothiocyanate, namely phenyl isothiocyanate.

Strategic Synthesis Workflow

The overall process is a two-stage approach, beginning with the synthesis of the key hydrazide intermediate, followed by the final condensation step.

Caption: Overall workflow for the synthesis of the target compound.

Experimental Protocol: Synthesis of 2-Furoylhydrazine (Intermediate)

This precursor is readily synthesized from the corresponding ester.[8][9]

• Setup: To a 250 mL round-bottom flask equipped with a reflux condenser, add methyl 2-furoate (1 eq.).

• Solvent: Add absolute ethanol as the solvent.

• Reagent Addition: Slowly add hydrazine hydrate (1.5 eq.) to the stirred solution.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture in an ice bath. The resulting white precipitate is collected by vacuum filtration.

• Purification: Wash the solid with cold diethyl ether and dry under vacuum to yield pure 2-furoylhydrazine.

Experimental Protocol: Synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (Target Compound)

• Setup: In a 100 mL round-bottom flask, dissolve 2-furoylhydrazine (1 eq.) in anhydrous acetone.[10]

• Reagent Addition: To this solution, add phenyl isothiocyanate (1 eq.) dropwise while stirring at room temperature.[11]

• Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux for 2-3 hours. The formation of a precipitate is typically observed.

• Work-up: Cool the mixture to room temperature. Collect the solid product by vacuum filtration.

• Purification: Wash the crude product thoroughly with cold ethanol to remove any unreacted starting materials. Recrystallize the solid from hot ethanol or a DMSO/water mixture to obtain pure, crystalline 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Reaction Mechanism

The reaction proceeds via a classic nucleophilic addition mechanism. The terminal nitrogen atom (-NH₂) of the 2-furoylhydrazine acts as the nucleophile, attacking the highly electrophilic carbon atom of the isothiocyanate (-N=C=S) group. This is followed by a proton transfer to yield the stable thiourea linkage.

Caption: Mechanism of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide formation.

Synthesis Data Summary

Parameter	Details	Rationale / Notes
Reactants	2-Furoylhydrazine, Phenyl Isothiocyanate	Equimolar amounts (1:1 ratio) are typically sufficient.
Solvent	Anhydrous Acetone or Ethanol	Provides good solubility for reactants and allows for precipitation of the product upon formation or cooling.
Temperature	Reflux	Provides the necessary activation energy for the reaction to proceed efficiently without significant side product formation.
Reaction Time	2-4 hours	Reaction is generally rapid; completion can be monitored via TLC.
Typical Yield	>85%	This synthesis route is known for its high efficiency and atom economy.
Appearance	White to off-white crystalline solid	The color and crystalline nature are initial indicators of product purity.

Part 2: Comprehensive Structural Characterization

Affirming the identity and purity of the synthesized compound is a non-negotiable step in drug discovery and development. A multi-technique approach ensures a self-validating characterization profile.

Characterization Workflow

Caption: Potential therapeutic applications of the title compound.

• Anticancer Activity: Many thiourea derivatives inhibit cancer cell growth through various mechanisms, including the inhibition of key enzymes or disruption of cellular metabolism. [1][2][12]* Antimicrobial Properties: The scaffold has shown efficacy against a range of bacterial and fungal pathogens, potentially by interfering with essential cellular processes. [5][6]* Antioxidant Effects: The sulfur and nitrogen atoms can participate in redox chemistry, allowing them to neutralize harmful free radicals. [1] Future Work: The presented synthesis is highly adaptable. Future research should focus on creating a library of analogues by modifying the substituents on the phenyl ring (e.g., adding electron-withdrawing or -donating groups) and the furan ring. This would facilitate the exploration of Structure-Activity Relationships (SAR) to optimize the compound for a specific biological target, accelerating its journey from a laboratory molecule to a potential therapeutic agent.

References

• Biological Applications of Thiourea Derivatives: Detailed Review. (2024). MDPI. [Link]

• Pharmacology of Thiourea; Mechanism of action, Pharmacokinetics, Uses, Effects. (2025). YouTube. [Link]

• 1 H-NMR spectra of the thiourea derivatives. ResearchGate. [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. (2022). PubMed Central. [Link]

• Binding Ability of Thiourea Derivatives to Biological Targets, Focused on Their Anticancer Activity. (2025). MDPI. [Link]

• Thiourea Derivatives in Agrochemical Discovery and Development. (2025). ACS Publications. [Link]

• Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. (2023). MDPI. [Link]

• Crystal structures of hydrazinecarbothioamide derivatives. (2011). Acta Crystallographica Section A. [Link]

• Synthesis and Structure–Activity Relationship of Thiourea Derivatives Against Leishmania amazonensis. (2024). MDPI. [Link]

• Synthesis, Structure, Hirshfeld surface analysis and Anti-oxidant studies on 2-(4-dimethylamino) benzylidene) hydrazine-1. (2023). Moroccan Journal of Chemistry. [Link]

• Thiourea Derivative of 2-[(1R)-1-Aminoethyl]phenol: A Flexible Pocket-like Chiral Solvating Agent (CSA) for the Enantiodifferentiation of Amino Acid Derivatives by NMR Spectroscopy. (2020). ACS Publications. [Link]

• Crystal structure and Hirshfeld surface analysis of (E)-2-(5-bromo-2-hydroxybenzylidene)hydrazinecarbothioamide dimethyl sulfoxide monosolvate. (2017). PubMed Central. [Link]

• Ultra-Violet and FTIR Spectroscopic Studies of Thiourea Single Crystals. (2021). JETIR. [Link]

• Spectroscopic study on Thiourea and Thiosemicarbazide in Non- aqueous media. IOSR Journal of Applied Chemistry. [Link]

• 1 H NMR (400 MHz, DMSO-d 6 ) spectra of thiourea (a) and NSA 08 (b). ResearchGate. [Link]

• Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. (2012). National Institutes of Health. [Link]

• (PDF) Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. ResearchGate. [Link]

• Synthesis of novel carbazole hydrazine-carbothioamide scaffold as potent antioxidant, anticancer and antimicrobial agents. (2024). National Institutes of Health. [Link]

• (PDF) N-(2-Furoyl)-N′-(2-pyridyl)thiourea. ResearchGate. [Link]

• Synthesis and Characterization of N1-Phenylhydrazine-1,2-bis(carbothioamide) and Its Evaluation for Antimicrobial, Antioxidant. SciSpace. [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. (2022). MDPI. [Link]

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An In-Depth Technical Guide to the Synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Authored by: [Your Name/Gemini], Senior Application Scientist

For distribution to: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive, technically detailed protocol for the synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a molecule of interest in medicinal chemistry and drug discovery. The synthesis involves the reaction of 2-furoic acid hydrazide with phenyl isothiocyanate. This document elucidates the underlying chemical principles, provides a step-by-step experimental protocol, and outlines methods for purification and characterization.

Introduction: The Significance of Furoyl Hydrazinecarbothioamides

Thiosemicarbazide derivatives are a class of compounds recognized for their wide range of biological activities, including antibacterial, antifungal, antiviral, and antitumor properties. The incorporation of a furan moiety, as seen in 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, can further modulate the pharmacological profile of the molecule. The furan ring is a common scaffold in many biologically active compounds and pharmaceuticals. This guide will focus on the practical synthesis of this specific derivative, providing insights into the reaction mechanism and critical experimental parameters.

Reaction Principle: Nucleophilic Addition to an Isothiocyanate

The synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is a classic example of a nucleophilic addition reaction. The terminal nitrogen atom of the hydrazide group in 2-furoic acid hydrazide acts as a nucleophile, attacking the electrophilic carbon atom of the isothiocyanate group in phenyl isothiocyanate. The lone pair of electrons on the nitrogen initiates the bond formation, leading to a thiourea linkage.

The reaction is typically carried out in a polar protic solvent, such as ethanol, which facilitates the dissolution of the reactants and helps to stabilize the transition state. The reaction mixture is heated under reflux to provide the necessary activation energy and drive the reaction to completion.

Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
2-Furoic acid hydrazide	98%	Sigma-Aldrich	Ensure dryness before use.
Phenyl isothiocyanate	99%	Acros Organics	Use in a fume hood due to its pungent odor and toxicity.
Absolute Ethanol	ACS Grade	Fisher Scientific	Anhydrous conditions are preferred.
Diethyl Ether	ACS Grade	VWR	For washing the product.

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Magnetic stir bar

• Buchner funnel and flask

• Filter paper

• Beakers and other standard laboratory glassware

• Melting point apparatus

• FT-IR spectrometer

• NMR spectrometer

• Mass spectrometer

Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 2-furoic acid hydrazide (0.01 mol) in absolute ethanol (30-50 mL).[1][2] Gentle warming and stirring may be required to achieve complete dissolution.

• Addition of Phenyl Isothiocyanate: To the stirred solution of 2-furoic acid hydrazide, add phenyl isothiocyanate (0.011 mol, a slight excess) dropwise at room temperature.[1]

• Reaction under Reflux: Equip the flask with a reflux condenser and heat the reaction mixture to reflux using a heating mantle.[1][2] Maintain the reflux with continuous stirring for a period of 3-5 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Product Precipitation and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, will precipitate out of the solution as a solid.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold ethanol and then with diethyl ether to remove any unreacted starting materials and impurities.

• Drying: Dry the purified product in a vacuum oven at a moderate temperature (e.g., 60 °C) to a constant weight.

Visualization of the Synthesis Workflow

Caption: Workflow for the synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Purification and Characterization

Recrystallization

For higher purity, the crude product can be recrystallized from a suitable solvent, such as ethanol or an ethanol-water mixture. Dissolve the crude solid in a minimum amount of hot solvent, and then allow it to cool slowly to form well-defined crystals.

Melting Point Determination

The melting point of the purified product should be determined and compared with the literature value (if available) as an indicator of purity. A sharp melting point range suggests a high degree of purity.

Spectroscopic Characterization

Fourier-Transform Infrared (FT-IR) Spectroscopy:

The FT-IR spectrum is a crucial tool for confirming the formation of the desired product. Key characteristic absorption bands to look for include:

Functional Group	Wavenumber (cm⁻¹)	Description
N-H (stretch)	3100-3400	Amide and thioamide N-H stretching vibrations.[3]
C=O (stretch)	~1680	Carbonyl stretching of the furoyl group.[3]
C=S (stretch)	~1330	Thioamide C=S stretching vibration.[1]
C=N (stretch)	1595-1605	Imine-like C=N stretching.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are essential for elucidating the detailed structure of the synthesized compound.

• ¹H NMR: Expect to see signals corresponding to the protons of the furan ring, the phenyl ring, and the N-H protons of the hydrazide and thioamide groups. The N-H protons often appear as broad singlets that are exchangeable with D₂O.

• ¹³C NMR: The spectrum will show characteristic peaks for the carbonyl carbon, the thioamide carbon (C=S), and the carbons of the furan and phenyl rings.

Mass Spectrometry (MS):

Mass spectrometry can be used to confirm the molecular weight of the synthesized compound. The molecular ion peak ([M]⁺ or [M+H]⁺) should correspond to the calculated molecular weight of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (C₁₂H₁₁N₃O₂S).

Safety Precautions

• Work in a well-ventilated fume hood, especially when handling phenyl isothiocyanate.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation, ingestion, and skin contact with the reagents.

• Handle hot glassware with appropriate care.

Troubleshooting

Issue	Possible Cause	Solution
Low Yield	Incomplete reaction.	Increase the reflux time or ensure the temperature is adequate.
Loss of product during workup.	Use minimal solvent for washing. Ensure complete precipitation before filtration.
Impure Product	Incomplete reaction.	Monitor the reaction by TLC to ensure completion.
Inefficient washing.	Ensure thorough washing of the precipitate with appropriate solvents.
Recrystallize the product for higher purity.

Conclusion

This guide provides a robust and reliable protocol for the synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. By understanding the underlying chemical principles and adhering to the detailed experimental procedure, researchers can confidently synthesize this compound for further investigation in various fields, particularly in the development of new therapeutic agents. The characterization techniques outlined are essential for verifying the identity and purity of the final product, ensuring the reliability of subsequent biological or chemical studies.

References

• Ghoneim, A. A., & Mohamed, S. A. (2013). Synthesis and Antimicrobial activity of Some 1, 3, 4-Oxadiazoles-2-thione and 1, 2, 4-Triazoles Derivatives from Tert-Butyl Carbazate. Oriental Journal of Chemistry, 29(2), 525-531. Available from: [Link]

• Li, T., et al. (n.d.). SYNTHESIS OF THIOSEMICARBAZONE DERIVATIVES OF 3-FORMYL-N-PYRAZOLYLMETHYLENEINDOLES AND THEIR ANTIFUNGAL ACTIVITIES.

• Zhang, Z., et al. (2011). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. International Journal of Molecular Sciences, 12(12), 8794-8807. Available from: [Link]

• Ghoneim, A. A., & Mohamed, S. A. (2013). Synthesis and Antimicrobial activity of Some 1, 3, 4-Oxadiazoles-2-thione and 1, 2, 4-Triazoles Derivatives from Tert-Butyl Carbazate. Oriental Journal of Chemistry, 29(2), 525-531. Available from: [Link]

• Islam, M. R., et al. (2013). Synthesis and Characterization of N1-Phenylhydrazine-1,2-bis(carbothioamide) and Its Evaluation for Antimicrobial, Antioxidant, and Brine Shrimp Lethality Bioassay. Journal of Chemistry, 2013, 1-6. Available from: [Link]

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Spectroscopic Analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide: A Technical Guide for Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a molecule of significant interest in medicinal chemistry and drug development.[1][2] As a thiourea derivative, this compound exhibits a range of potential biological activities, making its thorough characterization essential.[1][3] This document details the application of key spectroscopic techniques—Fourier-Transform Infrared (FT-IR) Spectroscopy, Ultraviolet-Visible (UV-Vis) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS)—for the structural elucidation and purity assessment of the title compound. The causality behind experimental choices, detailed protocols, and data interpretation are presented to provide researchers, scientists, and drug development professionals with a practical and authoritative resource.

Introduction: The Significance of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Thiourea and its derivatives have long been recognized for their diverse pharmacological properties, including antibacterial, antifungal, and anticancer activities.[1][3][4] The molecule 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide integrates the thiourea moiety with a furan ring, a common scaffold in medicinal chemistry known to impart a variety of biological actions.[5][6] The phenylhydrazine component further contributes to the structural complexity and potential for biological interaction.

Accurate and comprehensive structural characterization is a foundational requirement in the drug development pipeline. Spectroscopic analysis provides a non-destructive and highly informative means to confirm the identity, purity, and structural features of newly synthesized compounds. This guide will delve into the practical application of four primary spectroscopic methods for the analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Molecular Structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Caption: Molecular structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The absorption of infrared radiation causes molecular vibrations, and the frequencies of these vibrations are characteristic of specific bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FT-IR

• Sample Preparation: A small amount of the solid 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide sample is placed directly onto the ATR crystal.

• Data Acquisition: The spectrum is recorded over the range of 4000-400 cm⁻¹.[7][8]

• Background Correction: A background spectrum of the empty ATR crystal is recorded and subtracted from the sample spectrum to eliminate interference from atmospheric CO₂ and water vapor.

• Data Analysis: The resulting spectrum is analyzed for the presence of characteristic absorption bands.

Expected Spectral Features and Interpretation

The FT-IR spectrum of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is expected to exhibit several characteristic absorption bands corresponding to its various functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)	Vibrational Mode	Significance
N-H (Amide & Thioamide)	3150-3400	Stretching	Indicates the presence of the secondary amide and thioamide groups. Multiple bands may be observed due to different hydrogen bonding environments.[9][10]
C-H (Aromatic)	3000-3100	Stretching	Confirms the presence of the phenyl and furoyl aromatic rings.
C=O (Amide)	1650-1680	Stretching	A strong absorption band characteristic of the carbonyl group in the furoyl moiety.
C=C (Aromatic)	1450-1600	Stretching	Multiple bands indicating the carbon-carbon double bonds within the aromatic rings.[11]
C-N	1200-1350	Stretching	Associated with the various C-N bonds within the molecule.
C=S (Thioamide)	700-850	Stretching	A key indicator of the thiourea core structure. This bond is generally weaker and less intense than a C=O bond.[8]

Expert Insight: The precise positions of the N-H and C=O stretching bands can provide valuable information about intramolecular and intermolecular hydrogen bonding. In the solid state, extensive hydrogen bonding is expected, which would lead to a broadening and red-shifting (lower wavenumber) of these bands compared to their positions in a non-polar solvent.

Caption: Workflow for ATR-FT-IR analysis.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The absorption of UV or visible light excites electrons from lower to higher energy molecular orbitals. The wavelength of maximum absorbance (λ_max) is related to the extent of conjugation in the molecule.

Experimental Protocol

• Solvent Selection: A suitable solvent that does not absorb in the region of interest (e.g., ethanol or methanol) is chosen.

• Solution Preparation: A dilute solution of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is prepared with a known concentration.

• Data Acquisition: The UV-Vis spectrum is recorded over a range of approximately 200-800 nm.

• Blank Correction: A spectrum of the pure solvent is recorded and subtracted from the sample spectrum.

Expected Spectral Features and Interpretation

The UV-Vis spectrum of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is expected to show absorption bands corresponding to π → π* and n → π* electronic transitions.

Transition	Expected λ_max (nm)	Chromophore
π → π	250-350	Furoyl and phenyl rings, C=S
n → π	> 350	C=O and C=S

Expert Insight: The presence of conjugated systems, including the furoyl and phenyl rings, is expected to result in a significant red-shift (longer wavelength) of the π → π* transition compared to non-conjugated systems.[12] The n → π* transitions, involving the non-bonding electrons on the oxygen and sulfur atoms, will likely appear as weaker, lower-energy absorptions at longer wavelengths. Solvatochromism, a shift in λ_max with solvent polarity, can be used to differentiate between π → π* and n → π* transitions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the detailed structure of organic molecules. It provides information about the chemical environment of individual atoms (specifically ¹H and ¹³C).

Experimental Protocol

• Solvent Selection: A deuterated solvent, such as DMSO-d₆ or CDCl₃, is used to dissolve the sample. DMSO-d₆ is often a good choice for this type of molecule due to its ability to dissolve polar compounds and the fact that exchangeable protons (N-H) are more readily observed.

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of the deuterated solvent in an NMR tube.

• Data Acquisition: ¹H NMR and ¹³C NMR spectra are acquired on a high-field NMR spectrometer. Other experiments like COSY, HSQC, and HMBC can be performed for more detailed structural assignment.

Expected Spectral Features and Interpretation

4.2.1. ¹H NMR Spectroscopy

Proton Environment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
N-H (Amide & Thioamide)	8.0 - 11.0	Singlet (broad)	3H
Aromatic (Phenyl & Furoyl)	6.5 - 8.0	Multiplet	8H

Expert Insight: The chemical shifts of the N-H protons are highly dependent on the solvent and concentration due to hydrogen bonding.[13] These peaks may be broad and can be confirmed by D₂O exchange, where the peaks will disappear. The protons on the furan ring will exhibit characteristic coupling patterns.

4.2.2. ¹³C NMR Spectroscopy

Carbon Environment	Expected Chemical Shift (δ, ppm)
C=S (Thioamide)	170 - 185
C=O (Amide)	160 - 170
Aromatic (Phenyl & Furoyl)	110 - 150

Expert Insight: The thiocarbonyl (C=S) carbon is typically found at a very downfield chemical shift, which is a key diagnostic peak for this class of compounds.[13] The chemical shifts of the aromatic carbons can be further assigned using 2D NMR techniques.

Caption: Logic diagram for NMR-based structural elucidation.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. This is crucial for confirming the molecular formula and gaining insights into the molecule's structure.

Experimental Protocol: Electrospray Ionization (ESI)

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent (e.g., methanol or acetonitrile).

• Infusion: The solution is infused into the ESI source of the mass spectrometer.

• Data Acquisition: The mass spectrum is acquired in both positive and negative ion modes. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination.

Expected Spectral Features and Interpretation

Ion	Expected m/z	Significance
[M+H]⁺	Calculated Molecular Weight + 1.0078	Molecular ion in positive mode
[M-H]⁻	Calculated Molecular Weight - 1.0078	Molecular ion in negative mode
[M+Na]⁺	Calculated Molecular Weight + 22.9898	Sodium adduct in positive mode

Expert Insight: The fragmentation pattern observed in the MS/MS spectrum can be used to confirm the connectivity of the different structural motifs within the molecule. Common fragmentation pathways for this type of compound may involve cleavage of the amide and thioamide bonds. The isotopic pattern, particularly the presence of the ³⁴S isotope at M+2, can further confirm the presence of sulfur.

Conclusion

The comprehensive spectroscopic analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, employing FT-IR, UV-Vis, NMR, and Mass Spectrometry, provides a robust framework for its structural confirmation and purity assessment. Each technique offers complementary information, and together they enable an unambiguous characterization of this promising molecule. The methodologies and interpretative guidance provided in this technical guide are intended to support the rigorous scientific standards required in modern drug discovery and development.

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An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the compound 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. Tailored for researchers, scientists, and professionals in drug development, this document delves into the theoretical predictions, interpretation, and experimental protocols for acquiring and analyzing the NMR spectra of this molecule. The insights provided herein are grounded in established principles of NMR spectroscopy and data from analogous chemical structures.

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unambiguous determination of molecular structures.[1][2] For novel compounds such as 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, which incorporates a furan ring, a phenyl group, and a thioamide linkage, NMR provides critical information on the electronic environment and connectivity of each atom. This guide will explore the predicted ¹H and ¹³C NMR spectra of this compound, offering a detailed rationale for the expected chemical shifts, coupling constants, and peak multiplicities.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted chemical shifts (δ) in parts per million (ppm) for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. These predictions are based on the analysis of structurally related compounds and established NMR principles.[3][4][5][6] The choice of solvent can influence chemical shifts, particularly for protons involved in hydrogen bonding and for the thioamide moiety due to varying solvent polarity.[7][8] DMSO-d₆ is a common choice for such compounds due to its high solubilizing power and its tendency to sharpen NH proton signals.

Predicted ¹H NMR Data (in DMSO-d₆)

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Integration
H-3'	~7.20-7.30	Doublet of doublets (dd)	1H
H-4'	~6.60-6.70	Doublet of doublets (dd)	1H
H-5'	~7.80-7.90	Doublet of doublets (dd)	1H
H-2''/H-6''	~7.50-7.60	Doublet (d) or Multiplet (m)	2H
H-3''/H-5''	~7.30-7.40	Triplet (t) or Multiplet (m)	2H
H-4''	~7.10-7.20	Triplet (t) or Multiplet (m)	1H
NH (hydrazine)	~10.0-11.0	Singlet (s)	1H
NH (phenyl)	~9.5-10.5	Singlet (s)	1H
NH₂ (thioamide)	~8.0-9.0	Singlet (s)	2H

Predicted ¹³C NMR Data (in DMSO-d₆)

Carbon	Predicted Chemical Shift (δ, ppm)
C=S	~180-185
C=O	~160-165
C-2'	~145-150
C-3'	~115-120
C-4'	~110-115
C-5'	~148-153
C-1''	~135-140
C-2''/C-6''	~120-125
C-3''/C-5''	~128-133
C-4''	~125-130

Interpretation of Predicted Spectra

The predicted chemical shifts are influenced by the electronic effects of the functional groups within the molecule. The furan ring, being an electron-rich aromatic system, will exhibit characteristic chemical shifts and coupling patterns for its protons.[6][9] The phenyl group protons will show shifts typical for a monosubstituted benzene ring. The thioamide group (C=S) significantly deshields the adjacent carbon, resulting in a downfield chemical shift in the ¹³C NMR spectrum.[10][11]

The protons on the furan ring (H-3', H-4', and H-5') are expected to appear as distinct doublets of doublets due to coupling with each other. The protons of the phenyl ring will likely appear as overlapping multiplets in the aromatic region. The NH protons are expected to be significantly deshielded due to the electron-withdrawing effects of the adjacent carbonyl and thiocarbonyl groups and will appear as broad singlets, which can be confirmed by D₂O exchange.

Experimental Protocol for NMR Data Acquisition

A detailed and systematic approach is crucial for obtaining high-quality NMR data.

1. Sample Preparation:

• Weigh approximately 5-10 mg of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).[4][12] The choice of solvent can affect the chemical shifts and resolution of the spectra.[7]

• Filter the solution into a clean, dry 5 mm NMR tube.

2. Instrument Setup and Data Acquisition:

• The NMR spectra should be recorded on a spectrometer with a proton frequency of at least 400 MHz to ensure adequate signal dispersion.[4][13]

• ¹H NMR:

  • Acquire a standard single-pulse ¹H NMR spectrum.

  • Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and 16-64 scans for good signal-to-noise ratio.

• ¹³C NMR:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• 2D NMR (for unambiguous assignment):

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings within the same spin system, which is invaluable for assigning protons on the furan and phenyl rings.[1]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds apart, aiding in the assignment of quaternary carbons and confirming the connectivity of the molecular fragments.[14]

3. Data Processing:

• Apply Fourier transformation to the acquired free induction decays (FIDs).

• Phase and baseline correct the spectra.

• Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO-d₆ at 2.50 ppm for ¹H and 39.52 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).[15]

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons for each resonance.

Visualization of Molecular Structure and Experimental Workflow

Molecular Structure with Atom Numbering

Caption: Molecular structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide with atom numbering for NMR assignments.

Experimental Workflow for NMR Analysis

Caption: A streamlined workflow for the acquisition and analysis of NMR data.

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FT-IR spectrum of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

An In-Depth Technical Guide to the FT-IR Spectrum of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. As a molecule incorporating diverse functional moieties—a furoyl ring, an amide linkage, and a phenylthiosemicarbazide core—it presents a rich and informative vibrational spectrum. This document serves as a practical resource for researchers in medicinal chemistry and materials science, offering a foundational understanding for the structural characterization of this and related compounds. We will dissect the molecular structure, establish a robust experimental protocol for spectral acquisition, and provide a detailed interpretation of the principal absorption bands, grounded in established spectroscopic principles and supported by authoritative literature.

Introduction: The Structural Imperative

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide belongs to a class of compounds that are of significant interest in drug development due to the wide spectrum of biological activities exhibited by thiourea and thiosemicarbazide derivatives, including antibacterial, antifungal, and anticancer properties.[1][2] The precise elucidation of the molecular structure is the cornerstone of any drug discovery program, as structure dictates function.

FT-IR spectroscopy is a rapid, non-destructive, and highly effective analytical technique for identifying the functional groups present in a molecule. By measuring the absorption of infrared radiation by a sample, we can identify the characteristic vibrational frequencies of its covalent bonds.[3] For a multi-functional molecule like 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, the FT-IR spectrum serves as a unique molecular "fingerprint," providing direct evidence for the successful synthesis and structural integrity of the compound. This guide explains the causality behind the expected spectral features, empowering researchers to confidently interpret their own experimental data.

Molecular Architecture and Vibrational Analysis

To interpret the FT-IR spectrum, we must first deconstruct the molecule into its constituent functional groups. Each group possesses unique vibrational modes (stretching and bending) that correspond to specific absorption bands in the spectrum.

Diagram 1: Molecular structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide with key functional groups highlighted.

The primary vibrational modes of interest originate from:

• N-H groups (from amide and hydrazinecarbothioamide moieties)

• C=O group (Amide I band)

• C=S group (Thioamide band)

• C-N groups

• Aromatic C=C and C-H groups (from phenyl and furan rings)

• Furan ring C-O-C stretching

Experimental Protocol: Acquiring a High-Fidelity Spectrum

The following protocol outlines the industry-standard Potassium Bromide (KBr) pellet method for solid samples. The rationale for this choice is its ability to produce high-quality, interference-free spectra in the mid-IR range (4000–400 cm⁻¹), which is ideal for organic compound characterization.[4]

Workflow for FT-IR Spectral Acquisition

Diagram 2: Standard experimental workflow for FT-IR analysis using the KBr pellet technique.

Step-by-Step Methodology

• Reagent and Equipment Preparation:

  • Ensure the 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide sample is dry and pure.

  • Use spectroscopy-grade KBr, which has been dried in an oven at ~110°C for at least 4 hours and stored in a desiccator. Moisture is the primary enemy, as water shows broad O-H absorption bands that can obscure key spectral regions.

  • Ensure the agate mortar and pestle, pellet press, and dies are scrupulously clean and dry.

• Sample Preparation (KBr Pellet):

  • Accurately weigh approximately 1-2 mg of the title compound.

  • Weigh approximately 200 mg of dry KBr. The optimal sample-to-KBr ratio is about 1:100. Too much sample will cause total absorption (flat-topped peaks), while too little will result in a weak, noisy spectrum.

  • Combine the sample and KBr in the agate mortar. Gently grind and mix the components until a fine, homogeneous powder is obtained. This step is critical for minimizing scattering effects and achieving a high-quality spectrum.

  • Transfer a portion of the powder to the pellet die and apply pressure (typically 7-10 tons) for several minutes using a hydraulic press to form a transparent or translucent pellet.

• Data Acquisition:

  • Place the FT-IR spectrometer on a stable bench to minimize vibrational noise.

  • Acquire a background spectrum of the empty sample compartment. This is a self-validating step that accounts for atmospheric CO₂ and water vapor, as well as any intrinsic instrument signals.

  • Mount the KBr pellet in the sample holder and place it in the spectrometer's beam path.

  • Acquire the sample spectrum. Typical parameters for a high-quality spectrum are a resolution of 4 cm⁻¹ and an accumulation of 16-32 scans. The spectral range should be set from 4000 to 400 cm⁻¹.

Spectral Interpretation: Decoding the Vibrational Fingerprint

The is best analyzed by assigning observed absorption bands to the specific functional groups within the molecule. The following table summarizes the expected vibrational frequencies based on data from analogous structures and established correlation charts.

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale and Commentary
3400 - 3150	Medium-Strong	ν(N-H) Stretching	This region typically contains multiple bands. Expect distinct peaks for the three N-H bonds (amide and thioamide). The exact positions are sensitive to hydrogen bonding.[1][5][6] The amide N-H stretch often appears at a higher frequency than the thioamide N-H stretches.
3100 - 3000	Medium-Weak	ν(C-H) Aromatic/Furan	Stretching vibrations from the C-H bonds on the phenyl and furan rings. Absorption just above 3000 cm⁻¹ is a hallmark of sp² C-H bonds.
~1660	Strong	ν(C=O) Amide I	This strong, sharp absorption is one of the most characteristic peaks in the spectrum. It is assigned to the carbonyl stretching of the secondary amide. Its frequency is influenced by conjugation with the furan ring.[7][8]
1600 - 1580	Medium	δ(N-H) Bending / ν(C=C) Aromatic	The N-H bending vibration (Amide II band) often overlaps with the C=C stretching vibrations of the aromatic rings.[1]
1550 - 1500	Medium-Strong	Amide II / Aromatic Rings	A complex region showing coupled C-N stretching and N-H bending vibrations, along with aromatic ring skeletal vibrations.[1][9]
1450 - 1400	Medium	Aromatic Ring Skeletal	Characteristic C=C in-ring stretching vibrations for the phenyl and furan moieties.
~1250	Medium-Strong	ν(C-N) Stretching / Amide III	The Amide III band is a mixed vibration of C-N stretching and N-H bending and is a useful confirmatory peak for the amide linkage.
1100 - 1000	Medium-Strong	ν(C-O-C) Furan / ν(C=S)	The asymmetric C-O-C stretching of the furan ring is expected here.[10] This region may also contain contributions from the C=S stretching vibration, although the thioamide band is often complex and can appear over a wider range (1076-700 cm⁻¹).[1][5][11]
900 - 675	Strong	γ(C-H) Aromatic Out-of-Plane Bending	Strong absorptions in this part of the "fingerprint region" are highly diagnostic of the substitution pattern on the phenyl ring (monosubstituted).

Conclusion

The provides unequivocal evidence of its key structural features. The definitive identification of strong absorption bands for the amide ν(C=O) at ~1660 cm⁻¹, multiple ν(N-H) stretches above 3150 cm⁻¹, and characteristic aromatic and thioamide vibrations allows for confident structural confirmation. This technical guide provides the foundational knowledge, a validated experimental protocol, and a detailed interpretive framework for researchers utilizing FT-IR spectroscopy in the characterization of this important class of molecules, ensuring high standards of scientific integrity and analytical accuracy in drug development and chemical research.

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mass spectrometry of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

An In-Depth Technical Guide to the Mass Spectrometric Analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Executive Summary

This technical guide provides a comprehensive framework for the mass spectrometric analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a molecule possessing structural motifs of interest in medicinal chemistry and drug development. As a Senior Application Scientist, this document moves beyond a simple recitation of methods to explain the causal reasoning behind experimental design, from the selection of ionization techniques to the prediction of fragmentation patterns. We will explore the application of Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) as a primary tool for structural elucidation. The guide details a self-validating experimental workflow, presents predicted fragmentation pathways supported by established chemical principles, and offers step-by-step protocols for implementation. This document is intended for researchers, scientists, and drug development professionals who require a robust, scientifically-grounded approach to the characterization of novel small molecules.

Introduction to the Target Molecule and Analytical Rationale

Molecular Overview: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

The target of this guide, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, is a multifaceted small molecule incorporating several key functional groups: a furan ring, an amide linkage, a hydrazine core, and a phenylthiourea moiety. Compounds with similar backbones, such as hydrazinecarbothioamides, have been investigated for a range of biological activities.[1] The unique combination of these groups presents a distinct analytical challenge and opportunity, as the molecule's stability and fragmentation behavior under mass spectrometric conditions are dictated by the interplay of these structures. A thorough characterization is the first step in understanding its potential pharmacological profile.

Caption: Structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

The Imperative of Mass Spectrometry in Structural Elucidation

Mass spectrometry (MS) is an indispensable analytical technique in chemical and pharmaceutical sciences, providing highly accurate mass measurements and invaluable structural information from minute sample quantities. For a novel compound, MS confirms the molecular weight, helps determine the elemental formula, and, through fragmentation analysis, reveals the connectivity of its constituent parts. This process is fundamental to verifying chemical synthesis and identifying potential metabolites or degradants in drug development pipelines.

Core Principles for Analyzing the Target Molecule

Electrospray Ionization (ESI): The Choice for a Gentle Approach

To analyze 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, Electrospray Ionization (ESI) is the method of choice. ESI is a "soft ionization" technique that transfers ions from solution into the gas phase with minimal energy deposition.[2][3] This is critically important because it preserves the intact molecule, allowing for the unambiguous determination of its molecular weight. Hard ionization techniques, by contrast, would likely fragment the molecule so extensively in the source that the parent molecular ion would be weak or absent, complicating the analysis from the outset. We will operate in positive ion mode, expecting to observe the protonated molecule, [M+H]⁺, due to the presence of multiple basic nitrogen atoms that can readily accept a proton.

Tandem Mass Spectrometry (MS/MS): Deconstructing the Molecule for Confirmation

While a full MS scan provides the molecular weight, it offers little structural information.[2][3] To confirm the molecule's identity, we employ tandem mass spectrometry (MS/MS). In this process, the protonated molecular ion ([M+H]⁺) is selectively isolated, subjected to acceleration, and collided with an inert gas (e.g., argon or nitrogen). This Collision-Induced Dissociation (CID) imparts sufficient energy to induce fragmentation at the molecule's weakest points. Analyzing the resulting fragment ions allows us to piece together the molecular structure, much like solving a puzzle.

Predicted Mass Spectra and Fragmentation Analysis

Molecular Ion and Isotopic Pattern

The first step in the analysis is to identify the protonated molecular ion. The elemental formula for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is C₁₂H₁₁N₃O₂S.

• Monoisotopic Mass: 277.0575 g/mol

• Expected [M+H]⁺: 278.0648 m/z

Using a high-resolution mass spectrometer (such as an Orbitrap or Q-TOF), we would expect to measure this m/z value with high accuracy (typically <5 ppm error), which helps confirm the elemental composition.

Key Predicted Fragmentation Pathways

The structure of the molecule suggests several probable points of cleavage under CID. The amide and thioamide linkages are generally the most labile.

• Cleavage of the Amide Bond (N-CO): This is a very common fragmentation pathway for amides.[4][5] Cleavage of the bond between the furoyl carbonyl carbon and the adjacent nitrogen would result in a stable furoylium ion.

• Cleavage of the Hydrazine (N-N) Bond: The N-N bond is another potential weak point that can cleave, leading to two distinct fragment ions.

• Cleavage of the Thioamide Linkages: Cleavage adjacent to the thiocarbonyl group can lead to the formation of a phenyl isothiocyanate fragment or a phenylthiourea-related fragment.

Caption: Predicted major fragmentation pathways for protonated 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Summary of Predicted Fragment Ions

The following table summarizes the key fragments we anticipate observing in the MS/MS spectrum. High-resolution mass measurements are critical for assigning the correct elemental composition to each fragment.

Fragment Ion	Proposed Structure	Calculated m/z of [Fragment+H]⁺	Neutral Loss from [M+H]⁺
Furoylium ion	C₅H₃O₂⁺	95.0128	C₇H₈N₃S
Phenyl isothiocyanate	C₇H₅NS	136.0164	C₅H₆N₂O₂
Phenylhydrazinecarbothioamide	C₇H₉N₃S	182.0488	C₅H₂O₂
2-Furoylhydrazine	C₅H₆N₂O₂	126.0424	C₇H₅NS

Experimental Protocol: A Self-Validating Workflow

This protocol outlines a robust method for acquiring high-quality mass spectrometric data for the target compound. The inclusion of blanks and quality controls ensures the trustworthiness of the results.

Materials and Reagents

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (analyte)

• LC-MS grade Methanol

• LC-MS grade Acetonitrile

• LC-MS grade Water

• LC-MS grade Formic Acid (≥99%)

• Calibrant solution appropriate for the mass spectrometer

Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh ~1 mg of the analyte and dissolve it in 1 mL of methanol.

• Working Solution (1 µg/mL): Dilute 10 µL of the stock solution into 990 µL of 50:50 acetonitrile:water.

• Final Infusion Solution (100 ng/mL): Further dilute 10 µL of the working solution into 990 µL of 50:50 acetonitrile:water with 0.1% formic acid. The formic acid ensures protonation of the analyte for positive mode ESI.

Instrumentation and Parameters

The analysis should be performed on a high-resolution mass spectrometer, such as a Thermo Scientific™ Orbitrap Exploris™ 120 or a Sciex ZenoTOF 7600 system, capable of MS/MS.[6]

Parameter	Setting	Rationale
Ionization Mode	ESI, Positive	The molecule contains basic nitrogens, making it ideal for protonation.
Capillary Voltage	3.5 - 4.5 kV	Optimizes the electrospray process for stable ion generation.
Nebulizer Gas (N₂) Pressure	25 - 40 psi	Aids in the formation of a fine aerosol for efficient desolvation.
Drying Gas (N₂) Flow	8 - 12 L/min	Facilitates solvent evaporation from the charged droplets.
Drying Gas Temperature	250 - 350 °C	Provides thermal energy to assist in desolvation.
MS1 Scan Range	50 - 500 m/z	A broad enough range to detect the precursor ion and potential low-mass contaminants.
MS2 Isolation Window	1.0 - 1.5 m/z	Selectively isolates the [M+H]⁺ ion for fragmentation.
Collision Energy (CID)	10 - 40 eV (Ramped)	A range of energies ensures the capture of both low-energy and high-energy fragments.

Data Acquisition and Processing Workflow

Caption: A self-validating workflow for the MS analysis of the target compound.

Data Interpretation and Validation

Correlating Prediction with Reality

The core of the validation process lies in comparing the experimentally observed fragment ions with the predicted ions listed in Table 3.3. A strong match between the measured m/z values (within a 5 ppm mass tolerance) and the calculated values provides high confidence in the structural assignment. The relative intensities of the fragment peaks can also offer insight into the most stable ions and, therefore, the most likely fragmentation pathways.

The Power of High-Resolution Mass Spectrometry (HRMS)

Using HRMS is not merely about accuracy; it is about specificity. For example, a fragment ion with a nominal mass of m/z 136 could have multiple possible elemental compositions. However, an accurate mass of 136.0164 m/z can be uniquely assigned to C₇H₅NS⁺, definitively confirming the presence of the phenyl isothiocyanate substructure and ruling out other isobaric possibilities. This level of certainty is non-negotiable in pharmaceutical research and regulatory submissions.

Conclusion

The mass spectrometric analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is a clear example of how modern analytical techniques can be used to provide definitive structural characterization of novel small molecules. By employing a logical workflow that begins with soft ionization to preserve the molecular ion, followed by systematic fragmentation using tandem MS, a complete structural picture can be assembled. The principles and protocols outlined in this guide—from theoretical fragmentation predictions to detailed instrument parameters—provide a robust and scientifically rigorous template for researchers. This self-validating approach ensures data of the highest integrity, which is the essential foundation for any subsequent research and development activities.

References

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• MDPI. (2023). 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis. Available at: [Link]

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• PubMed. (2010). Synthesis and bioactivity of N-benzoyl-N'-[5-(2'-substituted phenyl)-2-furoyl] semicarbazide derivatives. Available at: [Link]

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An In-depth Technical Guide to the Crystal Structure Analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

I. Introduction: The Scientific Significance of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Thiourea derivatives are a class of organic compounds with significant interest in medicinal chemistry and materials science. The incorporation of a furoyl group, a five-membered aromatic ring containing an oxygen atom, can introduce unique electronic and conformational properties. The title compound, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, combines these pharmacophores, making it a prime candidate for investigation into its solid-state properties and potential biological activities, which may include anticancer, antimicrobial, and insecticidal effects.[1][2]

The three-dimensional arrangement of atoms and molecules in a crystal, known as the crystal structure, governs a compound's physicochemical properties, such as solubility, stability, and bioavailability. Therefore, a thorough crystal structure analysis is paramount for understanding its behavior and for rational drug design.

II. Synthesis and Characterization

A robust crystal structure analysis begins with the synthesis of a pure, crystalline sample. The synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide can be approached through a well-established synthetic route for related acylthiourea derivatives.[3][4]

Experimental Protocol: Synthesis

A plausible and efficient method involves the reaction of 2-furoyl chloride with potassium thiocyanate to form an in-situ 2-furoyl isothiocyanate intermediate. This is followed by a nucleophilic addition of phenylhydrazine.

Step-by-Step Synthesis:

• Formation of 2-furoyl isothiocyanate: A solution of 2-furoyl chloride (1 equivalent) in dry acetone is added dropwise to a stirred suspension of potassium thiocyanate (1 equivalent) in dry acetone. The reaction mixture is typically stirred at room temperature for 1-2 hours. The formation of the isothiocyanate can be monitored by thin-layer chromatography (TLC).[3][4]

• Reaction with Phenylhydrazine: To the same reaction vessel, a solution of phenylhydrazine (1 equivalent) in dry acetone is added dropwise. The reaction mixture is then refluxed for 3-5 hours until completion, as indicated by TLC.

• Isolation and Purification: After cooling to room temperature, the reaction mixture is poured into crushed ice with stirring. The resulting precipitate is collected by filtration, washed with cold water, and dried. The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or an ethanol/DMF mixture, to yield the desired 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Diagram of the Synthetic Workflow

Caption: Synthetic pathway for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Spectroscopic and Thermal Characterization

Prior to crystallographic analysis, the synthesized compound's identity and purity must be confirmed using various analytical techniques.

Technique	Purpose	Expected Observations for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide
FT-IR Spectroscopy	To identify functional groups.	- N-H stretching vibrations around 3200-3400 cm⁻¹.- C=O (amide) stretching around 1670-1690 cm⁻¹.- C=S stretching around 1100-1200 cm⁻¹.- Aromatic C=C and C-H stretching.[4]
¹H NMR Spectroscopy	To determine the proton environment.	- Singlets for the N-H protons.- Multiplets for the aromatic protons of the furan and phenyl rings.
¹³C NMR Spectroscopy	To identify the carbon skeleton.	- Resonances for the C=S carbon (typically downfield, ~170-180 ppm).- Resonance for the C=O carbon (~155-165 ppm).- Signals for the aromatic carbons.[4]
Mass Spectrometry	To confirm the molecular weight.	A molecular ion peak corresponding to the calculated molecular weight of the compound.
Thermal Analysis (TGA/DSC)	To assess thermal stability and phase transitions.	A distinct melting point followed by decomposition at higher temperatures.[5][6][7]

III. Single-Crystal X-ray Diffraction: The Definitive Structure

Single-crystal X-ray diffraction (SC-XRD) is the gold standard for determining the precise three-dimensional structure of a molecule.[8][9] The process involves growing a high-quality single crystal, collecting diffraction data, and refining a structural model.

Experimental Protocol: Crystal Growth

Obtaining crystals suitable for SC-XRD is often the most challenging step. Slow evaporation or slow cooling of a saturated solution are common techniques.

Step-by-Step Crystal Growth:

• Solvent Selection: Dissolve the purified compound in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol, methanol, DMF, or chloroform) in which it has moderate solubility.

• Slow Evaporation: Loosely cover the container and allow the solvent to evaporate slowly over several days to weeks in a vibration-free environment.

• Crystal Harvesting: Carefully select a well-formed, transparent crystal of appropriate size (typically 0.1-0.3 mm in each dimension) for mounting.

Diagram of the Crystal Structure Analysis Workflow

Caption: From purified compound to final crystal structure.

Data Collection, Structure Solution, and Refinement

The selected crystal is mounted on a diffractometer and irradiated with a monochromatic X-ray beam. The resulting diffraction pattern is collected and processed to determine the unit cell parameters and space group. The structure is then solved using computational methods (e.g., direct methods or Patterson synthesis) and refined to obtain the final atomic coordinates, bond lengths, bond angles, and torsion angles.

IV. Unveiling Intermolecular Interactions: Hirshfeld Surface Analysis

While SC-XRD provides the geometric framework, Hirshfeld surface analysis offers a powerful tool for visualizing and quantifying the intermolecular interactions that dictate the crystal packing.[9][10]

The Hirshfeld surface is a three-dimensional surface that defines the region in space where the electron density of a molecule is greater than that of all other molecules in the crystal. By mapping properties like dnorm (normalized contact distance) onto this surface, we can identify key intermolecular contacts.

Key Features of Hirshfeld Surface Analysis:

• dnorm Surface: Red spots on the dnorm surface indicate close intermolecular contacts, which are often hydrogen bonds.

• 2D Fingerprint Plots: These plots summarize the intermolecular interactions by plotting the distance from the surface to the nearest atom inside (di) against the distance to the nearest atom outside (de). The percentage contribution of different types of contacts (e.g., H···H, O···H, C···H) can be calculated, providing a quantitative measure of the packing forces.

For 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, one would expect significant contributions from N-H···O and N-H···S hydrogen bonds, as well as weaker C-H···O, C-H···π, and π···π stacking interactions, which would be clearly visualized and quantified through this analysis.

Diagram of Hirshfeld Surface Analysis Concept

Caption: From crystallographic data to interaction quantification.

V. Computational Modeling: A Predictive and Complementary Tool

In the absence of an experimental crystal structure, or as a complementary approach, computational modeling can provide valuable insights. Density Functional Theory (DFT) calculations can be used to:

• Optimize Molecular Geometry: Predict the most stable conformation of the molecule in the gas phase.

• Simulate Spectroscopic Data: Calculate theoretical IR and NMR spectra for comparison with experimental data.

• Molecular Docking: Predict the binding affinity and interaction mode of the compound with biological targets, such as enzymes or receptors, which is crucial for drug development.[3]

VI. Conclusion and Future Directions

The comprehensive analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, encompassing synthesis, spectroscopic characterization, single-crystal X-ray diffraction, and Hirshfeld surface analysis, provides a deep understanding of its structural and electronic properties. This knowledge is foundational for establishing structure-property relationships and guiding the development of new therapeutic agents and functional materials. Future work should focus on obtaining high-quality single crystals to perform this analysis and explore the compound's potential in various biological assays.

VII. References

• Al-Jeilawi, O. H. R., & Oleiwi, A. Q. (2023). Preparation, characterization, antioxidant activity of 1-(2-furoyl) thiourea derivatives and study the molecular docking of them. Baghdad Science Journal, 20(3(Suppl.)), 0994. [Link]

• Aziz, H., et al. (Year not available). N- acyl-morpholine-4-carbothioamide derivatives: Synthesis, antioxidant activity, and molecular docking study. Source not specified.

• Jeyalakshmi, K., et al. (Year not available). Copper(I) bromide complexes of aroyl thiourea ligands (L). [CuBr(L)3] and examined them as anticancer agents. Source not specified.

• Duque, J., et al. (2008). 1-(2-Furoyl)-3-(1-naphthyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 64(5), o1068. [Link]

• Corrêa, R. S., et al. (2008). N-(2-Furoyl)-N′-(2-pyridyl)thiourea. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2398. [Link]

• Theodoro, E., et al. (2008). 1-Furoyl-3-[3-(trifluoromethyl)phenyl]thiourea. Acta Crystallographica Section E: Structure Reports Online, 64(8), o1545. [Link]

• Valdés-Martínez, J., et al. (2002). N-phenyl-N'-(2-pyridyl)thiourea derivatives. Journal of Chemical Crystallography, 32(1-2), 37-43.*

• Koch, K. R., et al. (2001). The crystal and molecular structures of N,N-diethyl-N'-(2-furoyl)thiourea and N,N-diethyl-N'-(2-thenoyl)thiourea. Journal of Chemical Crystallography, 31(3), 131-137.*

• Pérez, H., et al. (2008). Structural investigation of N-[2-(4-fluoro-3-phenoxybenzoyl)hydrazinecarbothioyl]benzamide and N-[2-(4-fluoro-3-phenoxybenzoyl)hydrazinecarbothioyl]-4-methoxybenzamide. Acta Crystallographica Section C: Crystal Structure Communications, 77(3), 221-227. [Link]

• Chen, S., et al. (2023). Synthesis, characterization, and crystal structures of N,N′-bis(2-dialkylaminophenyl)thioureas. Acta Crystallographica Section E: Crystallographic Communications, 79(1), 10-14. [Link]

• Cui, Z., et al. (2014). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. International journal of molecular sciences, 15(5), 8941–8958. [Link]

• Hu, J. H., Li, Y., & Yan, N. P. (2012). Crystal Structure and Properties of N-Phenyl-N'-(2-nitrobenzoyl)thiourea. Asian Journal of Chemistry, 24(11), 5131-5134.*

• Mohamed, S. K., et al. (2020). Crystal structure, Hirshfeld surface analysis and DFT studies of 2-[4-(2-methylpropyl)phenyl]-N′-[(1Z)-1-(thiophen-2-yl)ethylidene]propanehydrazide. Acta Crystallographica Section E: Crystallographic Communications, 76(5), 718-723. [Link]

• Mohamed, S. K., et al. (2018). Crystal structures and Hirshfeld surface analyses of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(pyridin-2-yl)acetamide and 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(pyrazin-2-yl)acetamide. Acta Crystallographica Section E: Crystallographic Communications, 74(5), 718-723.*

• SpectraBase. (n.d.). 2-(2-furoyl)-N-(2-methoxyethyl)hydrazinecarbothioamide. Wiley-VCH GmbH. [Link]

• Atwell, G. J., et al. (1998). Synthesis and anti-cancer activity of 2,6-disubstituted N-methylpiperidine derivatives and their N-oxides. Bioorganic & medicinal chemistry, 6(9), 1595–1606. [Link]

• Zhang, J., et al. (2020). A comparative study of the structures, thermal stabilities and energetic performances of two energetic regioisomers: 3(4)-(4-aminofurazan-3-yl)-4(3)-(4-nitrofurazan-3-yl)furoxan. RSC advances, 10(52), 31227–31233. [Link]

• Fırtına, S., & Taka, M. (2014). Thermal and kinetic analyses of 2,5-bis(2-hydroxyphenyl)thiazolo[5,4-d]thiazole. Journal of thermal analysis and calorimetry, 115(1), 609-614.*

• de Matos, J. R., et al. (2005). Thermal behavior of furosemide. Journal of thermal analysis and calorimetry, 80(2), 337-341.*

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theoretical and computational studies of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

An In-Depth Technical Guide to the Theoretical and Computational Investigation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Abstract

This technical guide provides a comprehensive framework for the theoretical and computational analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a molecule of interest within the broader class of thiourea and thiosemicarbazone derivatives. These classes of compounds are renowned for their diverse biological activities, making them prime candidates for drug development.[1] Computational chemistry offers a powerful, non-invasive lens to scrutinize the structural, electronic, and spectroscopic properties of such molecules, providing insights that are crucial for understanding their mechanism of action and for rational drug design. This document outlines the core methodologies, from quantum chemical calculations using Density Functional Theory (DFT) to molecular docking simulations, intended to equip researchers and drug development professionals with the knowledge to perform and interpret these studies. We will explore molecular geometry optimization, vibrational frequency analysis, Frontier Molecular Orbital (HOMO-LUMO) theory, Molecular Electrostatic Potential (MEP) mapping, and the simulation of protein-ligand interactions.

Introduction: The Rationale for Computational Scrutiny

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide belongs to the thiourea family, compounds characterized by the presence of a central thiocarbonyl group flanked by amino groups. The diverse coordination possibilities of thioureas, allowing them to act as monodentate or bidentate ligands through their sulfur and nitrogen atoms, contribute to their wide-ranging applications in catalysis and bio-inorganic chemistry.[2][3] Furthermore, thiourea derivatives exhibit a broad spectrum of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[1][4]

The specific incorporation of a furan ring and a phenylhydrazine moiety into the structure of the title compound suggests a unique electronic and steric profile that may modulate its biological efficacy. Furan-containing compounds are prevalent in medicinal chemistry, and their derivatives have been explored as potential antiproliferative agents.[5][6][7]

Theoretical and computational studies serve as an indispensable bridge between molecular structure and biological function. By employing quantum mechanical calculations, we can predict and understand properties that are often difficult or costly to measure experimentally. Density Functional Theory (DFT), in particular, has emerged as a robust method for accurately predicting molecular geometries, vibrational spectra, and electronic properties for organic molecules.[4][8][9] These foundational calculations pave the way for more complex simulations, such as molecular docking, which can predict the binding affinity and orientation of a molecule within the active site of a biological target, like an enzyme or receptor.[10][11][12] This guide details the workflow for such an in-silico investigation.

Methodological Framework: A Computational Protocol

A rigorous computational study follows a multi-step workflow, starting from the fundamental quantum mechanical description of the molecule and progressing to simulations of its biological interactions.

Caption: Workflow for the computational analysis of a bioactive molecule.

Quantum Chemical Calculations: The DFT Approach

Density Functional Theory is the cornerstone of modern computational chemistry for medium-sized organic molecules. It offers a favorable balance between computational cost and accuracy.[9]

Protocol for DFT Calculations:

• Software Selection: Utilize a quantum chemistry software package such as Gaussian, ORCA, or GAMESS.

• Initial Structure: Draw the 2D structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and convert it to a 3D structure using a molecular editor like GaussView or Avogadro. Perform an initial, rough geometry optimization using a molecular mechanics force field (e.g., UFF).

• Method and Basis Set Selection:

  • Functional: The B3LYP hybrid functional is a widely used and well-validated choice for organic molecules, effectively accounting for electron correlation.[2][4]

  • Basis Set: A Pople-style basis set like 6-311++G(d,p) is recommended. The '++' indicates the inclusion of diffuse functions on all atoms, important for describing non-covalent interactions, while '(d,p)' adds polarization functions, which are crucial for accurately describing bonding.[8]

• Geometry Optimization: Perform a full geometry optimization without constraints. This process systematically alters the molecular geometry to find the lowest energy conformation on the potential energy surface. Successful completion is confirmed when forces on all atoms approach zero.

• Frequency Calculation: Using the optimized geometry from the previous step, perform a vibrational frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.[13] These calculated frequencies can be compared with experimental FT-IR and Raman spectra.

Molecular Docking: Simulating Biological Interactions

Molecular docking predicts the preferred orientation of a ligand when bound to a target protein. This is critical for hypothesis-driven drug discovery.

Protocol for Molecular Docking:

• Target Selection: Identify a relevant biological target. For thiourea derivatives, potential targets could include enzymes like urease, carbonic anhydrase, or various kinases involved in cancer pathways.[9][14][15] For this guide, we'll consider a generic kinase as an example.

• Software Selection: Use docking software such as AutoDock, Glide, or GOLD.

• Ligand Preparation:

  • Use the DFT-optimized structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

  • Assign appropriate atom types and charges. Ensure rotatable bonds are correctly defined.

• Receptor Preparation:

  • Obtain the 3D crystal structure of the target protein from the Protein Data Bank (PDB).

  • Remove water molecules and any co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate protonation states for amino acid residues.

  • Define the binding site (or "grid box") based on the location of the co-crystallized ligand or known active site residues.

• Docking Execution: Run the docking algorithm, which will systematically sample different conformations and orientations of the ligand within the binding site. The program will score these poses based on a scoring function that estimates the binding affinity (e.g., in kcal/mol).

• Analysis: Analyze the top-scoring poses. Visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-stacking) between the ligand and the protein residues.

Caption: Conceptual diagram of ligand-protein interactions in a docking simulation.

Analysis and Interpretation of Computational Data

Molecular Geometry and Stability

The optimized geometry provides the most stable three-dimensional arrangement of the molecule. Key parameters to analyze include bond lengths, bond angles, and dihedral angles.

Parameter	Description	Expected Theoretical Value (Å/°)	Significance
C=S Bond Length	Thioamide C=S double bond	~1.68 - 1.71 Å	Longer than a typical C=S bond, indicating some single-bond character due to resonance.
C=O Bond Length	Furoyl C=O double bond	~1.22 - 1.25 Å	Standard carbonyl bond length.
C-N Bond Lengths	Thioamide C-N bonds	~1.35 - 1.40 Å	Shorter than a typical C-N single bond, indicating partial double-bond character from delocalization.[3]
Dihedral Angles	Rotation around key bonds	Varies	Determines the overall planarity and conformation (e.g., syn vs. anti) of the molecule, which affects its ability to fit into a binding pocket.

The stability of the molecule can be further understood through its electronic properties. The total energy from the optimization is a key indicator, and comparing the energies of different possible conformers can identify the global minimum energy structure.[13]

Vibrational Spectroscopy

The calculated vibrational frequencies correspond to the energies of molecular vibrations (stretching, bending, twisting). These are invaluable for interpreting experimental FT-IR and Raman spectra.

Vibrational Mode	Description	Typical Calculated Wavenumber (cm⁻¹)
ν(N-H)	Stretching of the N-H bonds	3100 - 3400
ν(C=O)	Stretching of the furoyl carbonyl group	1650 - 1700
Thioamide I	Mixed C=N stretching, N-H bending	~1500 - 1570
Thioamide II	Mixed N-H bending, C-N stretching	~1250 - 1350
ν(C=S)	Primarily C=S stretching	650 - 850

Note: Calculated frequencies are often systematically higher than experimental values due to the harmonic approximation. They are typically scaled by a factor (e.g., ~0.96) for better comparison.

Electronic Properties and Chemical Reactivity

The electronic nature of the molecule is described by its frontier molecular orbitals (FMOs) and molecular electrostatic potential (MEP).[16]

Caption: Relationship between calculated electronic properties and chemical reactivity.

Frontier Molecular Orbitals (HOMO & LUMO):

The HOMO is the outermost orbital containing electrons and acts as an electron donor, while the LUMO is the innermost empty orbital and acts as an electron acceptor.[9]

Parameter	Definition	Significance
E(HOMO)	Energy of the HOMO	Related to the ionization potential; higher energy indicates a better electron donor.
E(LUMO)	Energy of the LUMO	Related to the electron affinity; lower energy indicates a better electron acceptor.
ΔE (Energy Gap)	E(LUMO) - E(HOMO)	A small gap suggests high chemical reactivity, low kinetic stability, and higher polarizability.[16] A large gap implies high stability.

For 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, the HOMO is expected to be localized over the electron-rich phenyl and thioamide sulfur regions, while the LUMO may be distributed over the electron-withdrawing furoyl carbonyl group.

Molecular Electrostatic Potential (MEP):

An MEP map visualizes the electrostatic potential on the molecule's surface.

• Red/Yellow Regions: Negative potential, electron-rich areas, susceptible to electrophilic attack. These are expected around the carbonyl oxygen and thioamide sulfur atoms.

• Blue Regions: Positive potential, electron-poor areas, susceptible to nucleophilic attack. These are expected around the amide and hydrazine N-H protons.

The MEP map is an excellent tool for predicting sites of intermolecular interactions, particularly hydrogen bonding.

Conclusion and Future Directions

The theoretical and computational methodologies outlined in this guide provide a robust framework for elucidating the multifaceted chemical nature of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. By integrating DFT calculations for structural and electronic characterization with molecular docking for biological simulation, researchers can gain profound insights into its potential as a bioactive agent.

The results from these studies—optimized geometry, vibrational signatures, reactivity indices (HOMO-LUMO gap), and predicted binding modes—form a cohesive picture that can guide synthetic efforts to create more potent and selective analogues. Future work should focus on validating these computational predictions through experimental synthesis, spectroscopic characterization (FT-IR, NMR), and in vitro biological assays against the predicted protein targets. Furthermore, advanced techniques like molecular dynamics (MD) simulations can be employed to study the stability of the predicted ligand-protein complex over time, providing a more dynamic and realistic view of the binding event.

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• Aitken, G. B., Duncan, J. L., & McQuillan, G. P. (1971). Normal co-ordinates for the planar vibrations of thiourea, and frequency assignment for selenourea. Journal of the Chemical Society A: Inorganic, Physical, Theoretical, 2695. [Link]

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• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. (2022, December 1). ZORA (Zurich Open Repository and Archive). [Link]

• Synthesis, Spectroscopic Studies and Antioxidant Activities of New 2-Benzylidene-N-Phenylhydrazine-1-Carbothioamide Derivatives. (2025, October 8). ResearchGate. [Link]

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• Synthesis, Molecular Docking Study, and Biological Evaluation of New 4-(2,5-Dimethyl-1H-pyrrol-1-yl)-N′-(2-(substituted)acetyl)benzohydrazides as Dual Enoyl ACP Reductase and DHFR Enzyme Inhibitors. (n.d.). MDPI. [Link]

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The Emergence of Furoyl Thiosemicarbazides: A Technical Guide to Their Synthesis, Biological Activity, and Therapeutic Potential

Foreword: A Molecule of Persistent Interest

From their early recognition as compounds with notable biological activity to their current status as versatile scaffolds in medicinal chemistry, thiosemicarbazides have captivated the attention of researchers for decades. This guide delves into a specific and promising subclass: the furoyl thiosemicarbazides. The incorporation of the furan moiety, a five-membered aromatic heterocycle containing oxygen, introduces unique electronic and steric properties that have been shown to modulate the therapeutic profile of the parent thiosemicarbazide structure. This document serves as an in-depth technical resource for researchers, scientists, and drug development professionals, providing a comprehensive overview of the discovery, synthesis, and multifaceted biological activities of these intriguing compounds.

Historical Context: The Genesis of a Bioactive Scaffold

The journey of thiosemicarbazide compounds in the realm of medicinal chemistry is a testament to the enduring quest for novel therapeutic agents. While the broader class of thiosemicarbazones gained initial prominence in the mid-20th century for their antitubercular and antiviral properties, the specific exploration of furoyl-substituted derivatives represents a more recent and focused endeavor to refine and enhance their pharmacological profiles.

The foundational discovery of the antitubercular activity of thiosemicarbazide derivatives in the 1940s laid the groundwork for future investigations into this chemical class. Subsequent research expanded their known biological activities to include antifungal, antiviral, and anticancer effects[1]. The rationale for incorporating the furan ring into the thiosemicarbazide scaffold stems from the well-established presence of the furan nucleus in numerous biologically active natural products and synthetic drugs[2]. This strategic molecular hybridization aimed to leverage the favorable physicochemical properties of the furan ring to potentially enhance potency, selectivity, and drug-like characteristics.

Early synthetic efforts focused on the straightforward condensation of 2-furoylhydrazide with various isothiocyanates, yielding a library of N-substituted furoyl thiosemicarbazides[2]. These initial studies were instrumental in establishing efficient synthetic routes and providing the first glimpses into the structure-activity relationships governing this compound class.

Synthesis of Furoyl Thiosemicarbazide Compounds: A Practical Approach

The synthesis of 1-furoyl-4-substituted thiosemicarbazides is a robust and well-established process in medicinal chemistry, primarily relying on the nucleophilic addition of a hydrazide to an isothiocyanate. This section provides a detailed experimental protocol for the synthesis of a representative compound, 1-(furan-2-carbonyl)-4-phenylthiosemicarbazide, and outlines the general synthetic strategy.

General Synthetic Pathway

The core reaction involves the coupling of two key building blocks: 2-furoyl hydrazide and a suitably substituted isothiocyanate. The lone pair of electrons on the terminal nitrogen of the hydrazide acts as a nucleophile, attacking the electrophilic carbon of the isothiocyanate.

Caption: General reaction scheme for the synthesis of furoyl thiosemicarbazides.

Detailed Experimental Protocol: Synthesis of 1-(Furan-2-carbonyl)-4-phenylthiosemicarbazide

This protocol provides a step-by-step methodology for the synthesis of a representative furoyl thiosemicarbazide derivative.

Materials:

• 2-Furoyl hydrazide

• Phenyl isothiocyanate

• Absolute ethanol

• Reflux apparatus

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Crystallization dish

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-furoyl hydrazide (1.26 g, 10 mmol) in absolute ethanol (30 mL) with gentle warming.

• Addition of Isothiocyanate: To the clear solution of 2-furoyl hydrazide, add phenyl isothiocyanate (1.35 g, 10 mmol) dropwise at room temperature with continuous stirring.

• Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Precipitation and Filtration: Upon completion of the reaction, allow the mixture to cool to room temperature. A white solid precipitate will form. Collect the solid by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials. Dry the product in a vacuum oven at 60 °C.

• Recrystallization (Optional): For further purification, the crude product can be recrystallized from hot ethanol to yield pure 1-(furan-2-carbonyl)-4-phenylthiosemicarbazide as a white crystalline solid.

Characterization

The synthesized compounds are typically characterized by a suite of spectroscopic and analytical techniques to confirm their structure and purity.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Key vibrational bands include N-H stretching (around 3200-3400 cm⁻¹), C=O stretching (around 1650-1680 cm⁻¹), and C=S stretching (around 1100-1200 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectra will show characteristic signals for the furan ring protons, the aromatic protons of the substituent, and the N-H protons of the thiosemicarbazide backbone. ¹³C NMR will confirm the presence of the carbonyl and thiocarbonyl carbons.

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the successful synthesis.

• X-ray Crystallography: For crystalline products, single-crystal X-ray diffraction provides unambiguous structural elucidation, including bond lengths, bond angles, and intermolecular interactions.

Biological Activities of Furoyl Thiosemicarbazide Compounds

Furoyl thiosemicarbazide derivatives have demonstrated a broad spectrum of biological activities, with anticancer and antimicrobial properties being the most extensively studied.

Anticancer Activity

A growing body of evidence highlights the potential of furoyl thiosemicarbazides as anticancer agents. Studies have shown that these compounds exhibit cytotoxic activity against various cancer cell lines.

For instance, a series of furan-based thiosemicarbazides were synthesized from 2-furoylhydrazide and evaluated for their in vitro antiproliferative activity against the HeLa (cervical cancer) cell line. Several of these compounds displayed significant cytotoxicity, with IC₅₀ values in the micromolar range[2].

Compound	Substituent (R)	IC₅₀ (µM) against HeLa cells
1	Phenyl	> 100
2	4-Methylphenyl	45.62 ± 0.87
3	4-Chlorophenyl	19.83 ± 0.42
4	4-Methoxyphenyl	62.15 ± 1.12
5	2,4-Dichlorophenyl	28.91 ± 0.55

Data synthesized from Sicak, Y. (2021).[2]

The mechanism of anticancer action for thiosemicarbazones, the class of compounds to which furoyl thiosemicarbazides belong, is believed to be multifactorial. One of the primary proposed mechanisms is the inhibition of ribonucleoside diphosphate reductase (RDR), a key enzyme in DNA synthesis[3]. By chelating iron, a necessary cofactor for RDR, these compounds disrupt the production of deoxynucleotides, leading to cell cycle arrest and apoptosis. Another proposed mechanism involves the generation of reactive oxygen species (ROS) through the formation of redox-active metal complexes, which induces oxidative stress and subsequent cell death[3].

Caption: Proposed anticancer mechanisms of action for furoyl thiosemicarbazides.

Antimicrobial Activity

Furoyl thiosemicarbazide derivatives have also shown promise as antimicrobial agents, exhibiting activity against a range of bacteria and fungi. The thiosemicarbazide scaffold is known to interfere with various microbial processes.

A study on novel thiosemicarbazone derivatives from furan-2-carbaldehyde reported significant antibacterial activity against Staphylococcus aureus, with some compounds showing minimum inhibitory concentrations (MIC) as low as 1 µg/mL[4][5].

Compound	Substituent on Furan Ring	MIC (µg/mL) against S. aureus ATCC700699
Furan-TSC-1	H	>100
Furan-TSC-2	5-Nitro	1
Furan-TSC-3	5-Trifluoromethyl	5

Data synthesized from Hernández, W., et al. (2023).[4][5]

The antimicrobial mechanism of action is thought to involve the chelation of essential metal ions required for microbial growth and enzymatic function. Additionally, these compounds may disrupt cell wall synthesis or interfere with DNA replication[1].

Structure-Activity Relationships (SAR)

The biological activity of furoyl thiosemicarbazide compounds is significantly influenced by the nature and position of substituents on both the furan ring and the thiosemicarbazide backbone.

• Substituents on the Phenyl Ring (at N4): Studies have shown that the electronic properties of substituents on the phenyl ring attached to the N4 position of the thiosemicarbazide play a crucial role. Electron-withdrawing groups, such as chloro and nitro, have often been associated with enhanced anticancer and antimicrobial activity[2][4]. This is likely due to their ability to modulate the electron density of the thiosemicarbazide backbone, influencing its chelating ability and interaction with biological targets.

• Substituents on the Furan Ring: Modifications to the furan ring also impact biological activity. For example, the introduction of a nitro group at the 5-position of the furan ring has been shown to significantly increase antibacterial activity[4][5].

• Lipophilicity: The overall lipophilicity of the molecule, influenced by the various substituents, is a key determinant of its ability to cross cell membranes and reach its intracellular targets. A balance between hydrophilicity and lipophilicity is crucial for optimal bioavailability and activity.

Future Directions and Conclusion

Furoyl thiosemicarbazide compounds represent a promising class of molecules with a diverse range of biological activities. Their straightforward synthesis, coupled with the tunability of their structure, makes them attractive candidates for further drug discovery and development efforts.

Future research in this area should focus on:

• Lead Optimization: Systematic modification of the furoyl thiosemicarbazide scaffold to improve potency, selectivity, and pharmacokinetic properties.

• Mechanism of Action Studies: In-depth investigations to elucidate the precise molecular targets and signaling pathways affected by these compounds.

• In Vivo Efficacy Studies: Evaluation of the most promising candidates in preclinical animal models of cancer and infectious diseases.

• Development of Metal Complexes: Exploration of the coordination chemistry of furoyl thiosemicarbazides with various metal ions to potentially enhance their therapeutic efficacy.

References

• Hernández, W., et al. (2023). Novel Thiosemicarbazone Derivatives from Furan-2-Carbaldehyde: Synthesis, Characterization, Crystal Structures, and Antibacterial, Antifungal, Antioxidant, and Antitumor Activities. Journal of Chemistry, 2023, 1-20. [Link]

• Sicak, Y. (2021). Design and Antiproliferative and Antioxidant Activities of Furan-Based Thiosemicarbazides and 1,2,4-Triazoles: Their Structure-Activity Relationship and SwissADME Predictions. Medicinal Chemistry Research, 30(7), 1435-1448. [Link]

• Hernández, W., et al. (2023). Novel Thiosemicarbazone Derivatives from Furan-2-Carbaldehyde: Synthesis, Characterization, Crystal Structures, and Antibacterial, Antifungal, Antioxidant, and Antitumor Activities. ScienceOpen. [Link]

• Jędrzejec, M., et al. (2024). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. Molecules, 29(5), 1088. [Link]

• Wujec, M., et al. (2022). Design, Synthesis, Antibacterial Evaluations and In Silico Studies of Novel Thiosemicarbazides and 1,3,4-Thiadiazoles. Molecules, 27(10), 3213. [Link]

• Yu, Y., et al. (2009). Thiosemicarbazones: the new wave in cancer treatment. Future Oncology, 5(4), 467-482. [Link]

• Carrasco, F., et al. (2023). Novel Thiosemicarbazone Derivatives from Furan-2-Carbaldehyde: Synthesis, Characterization, Crystal Structures, and Antibacterial, Antifungal, Antioxidant, and Antitumor Activities. R Discovery. [Link]

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An In-depth Technical Guide to the Fundamental Properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

This guide provides a comprehensive overview of the fundamental properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a molecule of significant interest in medicinal and materials science. Drawing upon established principles and data from closely related analogues, this document will explore its synthesis, structural characteristics, spectroscopic signature, and potential biological activities. This paper is intended for researchers, scientists, and professionals in the field of drug development.

Molecular Structure and Physicochemical Properties

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is a derivative of thiourea, a versatile class of organic compounds known for their wide range of applications.[1] The molecule incorporates a furoyl group, a phenyl ring, and a hydrazinecarbothioamide core. The presence of multiple functional groups, including amide, thioamide, and aromatic rings, imparts a unique set of physicochemical properties that are crucial for its potential applications.

Table 1: Predicted Physicochemical Properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Property	Predicted Value	Rationale
Molecular Formula	C₁₂H₁₁N₃O₂S	Based on structural components.
Molecular Weight	261.30 g/mol	Calculated from the molecular formula.
Hydrogen Bond Donors	3	The N-H groups in the hydrazine and thioamide moieties.
Hydrogen Bond Acceptors	4	The oxygen atoms of the furoyl group and the sulfur and nitrogen atoms of the thioamide group.
LogP	~2.5 - 3.5	Estimated based on the presence of both hydrophobic (phenyl, furan) and hydrophilic (amide, thioamide) groups.
Polar Surface Area	~100-120 Ų	Calculated based on the constituent functional groups.

The molecule's structure suggests the potential for tautomerism, particularly within the thioamide group, which can exist in both thione and thiol forms. This characteristic can significantly influence its coordination chemistry and biological interactions.

Synthesis and Mechanistic Insights

Diagram 1: Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Proposed Synthesis

Step 1: Synthesis of 2-Furoyl Isothiocyanate (Intermediate)

• To a solution of 2-furoyl chloride (1 equivalent) in dry acetone, add potassium thiocyanate (1.1 equivalents).

• Reflux the mixture for 2-3 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• The formation of a precipitate (potassium chloride) indicates the progression of the reaction.

• The resulting solution containing the 2-furoyl isothiocyanate intermediate is used directly in the next step without isolation.

Rationale: This is a standard method for the in-situ generation of acyl isothiocyanates, which are reactive intermediates. The use of dry acetone is crucial to prevent hydrolysis of the acid chloride and the isothiocyanate.

Step 2: Synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

• To the acetone solution of 2-furoyl isothiocyanate from Step 1, add a solution of phenylhydrazine (1 equivalent) in dry acetone dropwise at room temperature with constant stirring.

• Continue stirring the reaction mixture at room temperature for 4-6 hours.

• Monitor the reaction completion by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Rationale: The nucleophilic nitrogen of phenylhydrazine attacks the electrophilic carbon of the isothiocyanate, leading to the formation of the thiourea linkage. The reaction is typically clean and proceeds with good yield at room temperature.

Spectroscopic and Structural Characterization

The structural elucidation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide would rely on a combination of spectroscopic techniques and single-crystal X-ray diffraction.

3.1. Predicted Spectroscopic Data

Based on the analysis of structurally similar compounds, the following spectroscopic characteristics are anticipated.[2][3][4]

Table 2: Predicted Spectroscopic Data

Technique	Predicted Key Signals
¹H NMR (DMSO-d₆)	δ 10.0-11.5 (br s, 2H, NH-NH), δ 9.5-10.0 (br s, 1H, Ph-NH), δ 7.0-8.0 (m, 8H, Ar-H and Furan-H)
¹³C NMR (DMSO-d₆)	δ ~180 (C=S), δ ~160 (C=O), δ 110-150 (Aromatic and Furan carbons)
FT-IR (KBr, cm⁻¹)	3200-3400 (N-H stretching), 1650-1680 (C=O stretching), 1500-1550 (C=S stretching and N-H bending)
Mass Spectrometry (ESI-MS)	m/z [M+H]⁺ at ~262.06

3.2. Crystal Structure and Intermolecular Interactions

The crystal structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is expected to be stabilized by a network of intermolecular hydrogen bonds.[5][6][7] The N-H groups of the hydrazine and thioamide moieties can act as hydrogen bond donors, while the carbonyl oxygen, thioamide sulfur, and furan oxygen can act as acceptors. These interactions are likely to play a crucial role in the solid-state packing of the molecule.

Diagram 2: Potential Intermolecular Hydrogen Bonding

Caption: Potential hydrogen bonding interactions.

The planarity of the furoyl and phenyl rings may also lead to π-π stacking interactions, further stabilizing the crystal lattice. The overall conformation of the molecule will be a result of the interplay between these non-covalent interactions and steric factors.

Potential Biological Activities and Applications

Thiourea derivatives and furan-containing compounds are well-documented for their diverse biological activities.[8][9] Extrapolating from the bioactivities of related structures, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is a promising candidate for various therapeutic applications.

4.1. Anticancer Potential

Many thiourea and semicarbazide derivatives containing furoyl moieties have demonstrated significant anticancer activity against various human cancer cell lines.[3][8][9] The proposed mechanism often involves the inhibition of key enzymes or the induction of apoptosis. The presence of the furoyl and phenyl groups in the target molecule could enhance its lipophilicity, facilitating its transport across cell membranes.

4.2. Antimicrobial and Antifungal Activity

The hydrazinecarbothioamide core is a known pharmacophore in many antimicrobial agents. The sulfur and nitrogen atoms can chelate with metal ions essential for microbial growth, thereby inhibiting their proliferation. Additionally, furoyl derivatives have been reported to possess antifungal properties.[10][11]

4.3. Other Potential Applications

Derivatives of hydrazinecarbothioamide have also been investigated for their insecticidal and herbicidal activities.[3][8] The unique structural features of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide make it a candidate for screening in agrochemical applications.

Diagram 3: Workflow for Biological Activity Screening

Caption: Screening workflow for biological evaluation.

Conclusion

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide represents a molecule with significant potential in both medicinal chemistry and materials science. While direct experimental data is currently limited, this guide provides a robust framework for its synthesis, characterization, and biological evaluation based on the properties of closely related compounds. Further research into this specific molecule is warranted to fully elucidate its properties and unlock its potential applications.

References

• Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. (n.d.). MDPI. Retrieved from [Link]

• Synthesis and bioactivity of N-benzoyl-N'-[5-(2'-substituted phenyl)-2-furoyl] semicarbazide derivatives. (2010). PubMed. Retrieved from [Link]

• Synthesis, Molecular Structure, Vibrational Characteristics, Profiles of Other Molecular Properties and Anticancer Activity of 2-((2-Aminopyridin-3-Yl)Methylene)-N-Phenylhydrazinecarbothioamide as Provided by Spectroscopic and Dft Investigations. (n.d.). University of Illinois IDEALS. Retrieved from [Link]

• The crystal structures and biological properties of [N′-(2-oxidobenzylidene)-N-(prop-2-en-1-yl)- carbamohydrazonothioato(2-)](. (n.d.). IBG ASEM. Retrieved from [Link]

• N-ethyl-2-(2-methyl-3-furoyl)hydrazinecarbothioamide. (n.d.). SpectraBase. Retrieved from [Link]

• Crystal structure of N-phenyl-2-(propan-2-ylidene)hydrazine-1-carbothioamide, C10H13N3S. (2018). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of N1-Phenylhydrazine-1,2-bis(carbothioamide) and Its Evaluation for Antimicrobial, Antioxidant,. (n.d.). SciSpace. Retrieved from [Link]

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• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. (2022). ZORA (Zurich Open Repository and Archive). Retrieved from [Link]

• Synthesis, Structure, Hirshfeld surface analysis and Anti-oxidant studies on 2-(4-dimethylamino) benzylidene) hydrazine-1. (n.d.). Moroccan Journal of Chemistry. Retrieved from [Link]

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• N-(2,2-Diphenylethyl)furan-2-carboxamide. (n.d.). MDPI. Retrieved from [Link]

• Native Mass Spectrometry‐Guided Screening Identifies Hit Fragments for HOP‐HSP90 PPI Inhibition. (2021). National Center for Biotechnology Information. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Evaluating the Anticancer Efficacy of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide on HeLa Cells

Abstract

This guide provides a comprehensive framework for investigating the anticancer properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a novel thiosemicarbazone derivative, using the human cervical adenocarcinoma cell line, HeLa. Thiosemicarbazones represent a promising class of compounds with demonstrated antiproliferative and pro-apoptotic activities across various cancer types.[1][2] Their mechanisms of action are often multifaceted, involving the inhibition of ribonucleotide reductase, chelation of essential metal ions, and generation of reactive oxygen species (ROS), which collectively trigger programmed cell death.[3][4][5] This document details a logical, multi-assay workflow designed to characterize the compound's effects on cell viability, apoptosis, cell cycle progression, and the underlying molecular pathways. The protocols are presented with an emphasis on the scientific rationale behind key steps, ensuring robust and reproducible data generation for preclinical assessment.

Background and Putative Mechanism of Action

Thiosemicarbazones (TSCs) are potent metal-chelating agents, a property central to their biological activity.[3] The anticancer effects of TSCs were initially attributed to the inhibition of ribonucleotide reductase (RR), a critical iron-dependent enzyme for DNA synthesis.[3][6] By chelating iron, TSCs can destabilize the tyrosyl free radical essential for RR's catalytic function, thereby halting DNA replication and cell proliferation.[6]

Furthermore, the formation of redox-active metal complexes, particularly with iron or copper, can generate reactive oxygen species (ROS).[4][5] This induced oxidative stress can damage cellular components, including DNA, and trigger apoptotic signaling pathways.[4] Studies have shown that TSC derivatives can induce apoptosis in HeLa cells through mechanisms that may involve DNA binding and the activation of caspases.[1][7] The proposed cascade of events following HeLa cell exposure to a TSC like 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is the induction of oxidative stress and enzymatic inhibition, leading to cell cycle arrest and the initiation of the intrinsic apoptotic pathway.

Figure 2: Recommended workflow for evaluating the compound's anticancer activity.

Detailed Protocols

Protocol 1: Assessment of Cell Viability (MTT Assay)

This assay quantitatively measures metabolic activity, which serves as an indicator of cell viability. Mitochondrial dehydrogenases in living cells reduce the yellow tetrazolium salt MTT to a purple formazan product, the amount of which is proportional to the number of viable cells. [8] Materials:

• HeLa cells (ATCC® CCL-2™)

• Complete growth medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• 96-well flat-bottom plates

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) [9]* Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Trypsinize and count HeLa cells. Seed 5,000 to 10,000 cells per well in 100 µL of complete medium into a 96-well plate. [9][10]Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the compound in complete medium. The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Replace the medium in each well with 100 µL of the diluted compound or vehicle control (medium with DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C, 5% CO₂.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well. [9]Incubate for 2-4 hours at 37°C until a purple precipitate is clearly visible. [11]5. Formazan Solubilization: Carefully aspirate the medium from each well. Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. [9]Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. 6. Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 620-630 nm can be used to reduce background noise. 7. Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Data Presentation:

Compound Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	Cell Viability (%)
0 (Vehicle Control)	1.25 ± 0.08	100
1	1.10 ± 0.06	88.0
5	0.85 ± 0.05	68.0
10	0.62 ± 0.04	49.6
25	0.30 ± 0.03	24.0
50	0.15 ± 0.02	12.0
Table 1: Example data from an MTT assay after 48h treatment. The IC₅₀ is calculated from this data.

Protocol 2: Quantification of Apoptosis (Annexin V & Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between different stages of cell death. [12]In early apoptosis, phosphatidylserine (PS) translocates to the outer cell membrane and is detected by fluorescently-labeled Annexin V. Propidium Iodide (PI) is a DNA-binding dye that is excluded by viable cells but can enter cells with compromised membranes, characteristic of late apoptosis or necrosis. [13] Materials:

• HeLa cells and treatment medium

• 6-well plates

• Annexin V-FITC/PI Apoptosis Detection Kit

• 1X Binding Buffer (10 mM Hepes pH 7.4, 140 mM NaCl, 2.5 mM CaCl₂) * Phosphate-Buffered Saline (PBS), cold

• Flow cytometer

Procedure:

• Cell Treatment: Seed 2 x 10⁵ HeLa cells per well in 6-well plates and incubate overnight. Treat cells with the compound at its IC₅₀ and 2x IC₅₀ concentrations (and a vehicle control) for 24-48 hours.

• Cell Harvesting: Collect both floating (apoptotic) and adherent cells. To detach adherent cells, gently wash with PBS and use a mild dissociation agent like Accutase or brief trypsinization. Combine all cells from each well.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet once with cold PBS.

• Staining: Resuspend the cell pellet in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution. Gently vortex and incubate for 15-20 minutes at room temperature in the dark. [12]5. Sample Preparation for Flow Cytometry: Add 400 µL of 1X Binding Buffer to each tube. Keep samples on ice and analyze within 1 hour.

• Flow Cytometry Analysis: Acquire at least 10,000 events per sample. Use unstained, Annexin V-only, and PI-only controls to set up compensation and gates.

Figure 3: Quadrant gating for Annexin V/PI flow cytometry analysis.

Data Presentation:

Treatment	Viable (Q3) (%)	Early Apoptosis (Q4) (%)	Late Apoptosis (Q2) (%)	Necrosis (Q1) (%)
Vehicle Control	95.2 ± 1.5	2.1 ± 0.5	1.5 ± 0.4	1.2 ± 0.3
Compound (IC₅₀)	60.5 ± 2.8	25.3 ± 1.9	10.1 ± 1.1	4.1 ± 0.8
Compound (2x IC₅₀)	25.1 ± 3.1	38.9 ± 2.5	32.5 ± 2.2	3.5 ± 0.6
Table 2: Example data showing the percentage of cells in each quadrant after 24h treatment.

Protocol 3: Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies DNA content to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M). [14]Anticancer agents often induce cell cycle arrest at specific checkpoints. PI is a fluorescent dye that stoichiometrically binds to DNA, so the fluorescence intensity is directly proportional to the DNA content. [14][15] Materials:

• Treated HeLa cells from 6-well plates

• Cold 70% ethanol

• PBS

• PI staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS) [15][16]* Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells as described in Protocol 2.1 and 2.2.

• Fixation: Centrifuge cells (300 x g, 5 min) and resuspend the pellet in 0.5 mL of cold PBS to create a single-cell suspension. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. [17]This step is critical to prevent clumping.

• Incubation: Incubate the fixed cells for at least 2 hours at 4°C. [17](Cells can be stored at -20°C for several weeks).

• Washing: Centrifuge the fixed cells (a slightly higher g-force may be needed) and wash twice with PBS to remove the ethanol. [15]5. Staining: Resuspend the cell pellet in 1 mL of PI/RNase A staining solution. The RNase A is essential to degrade double-stranded RNA, which PI can also bind to, ensuring DNA-specific staining. [15][17]6. Incubation: Incubate for 30 minutes at room temperature or 15 minutes at 37°C, protected from light. [17]7. Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting fluorescence in the linear scale. Use a doublet discrimination gate (e.g., Area vs. Height) to exclude cell clumps. [16]Model the resulting histogram to quantify the percentage of cells in G0/G1, S, and G2/M phases.

Data Presentation:

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	55.4 ± 2.1	28.3 ± 1.5	16.3 ± 1.1
Compound (IC₅₀)	35.1 ± 1.8	20.5 ± 1.3	44.4 ± 2.5
Compound (2x IC₅₀)	20.7 ± 2.0	15.1 ± 1.2	64.2 ± 3.3
Table 3: Example data indicating a G2/M phase arrest after 24h treatment.

Protocol 4: Analysis of Apoptotic Proteins (Western Blotting)

Western blotting is used to detect changes in the expression levels of key proteins involved in the apoptotic pathway. This provides mechanistic insight into how the compound induces cell death.

Key Protein Targets:

• Caspase-3: A key executioner caspase. Detection of its cleaved (active) form is a hallmark of apoptosis. [18]* PARP-1: A substrate of cleaved Caspase-3. Its cleavage is another definitive marker of apoptosis. [18]* Bcl-2 Family:

  • Bcl-2 (Anti-apoptotic): Downregulation promotes apoptosis. [19] * Bax (Pro-apoptotic): Upregulation promotes apoptosis. The Bax/Bcl-2 ratio is often indicative of the cell's commitment to apoptosis.

• p53, p21, p27: Cell cycle regulatory proteins that can be involved in drug-induced arrest. [20]* Loading Control: β-actin or GAPDH to ensure equal protein loading.

Procedure:

• Cell Lysis: Treat HeLa cells as before. After treatment, wash cells with cold PBS and lyse them on ice using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Separate 20-30 µg of protein per sample on an SDS-polyacrylamide gel. [20]4. Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane. 5. Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding. 6. Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., anti-cleaved Caspase-3, anti-PARP, anti-Bcl-2) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. 8. Detection: After final washes, apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensity using densitometry software and normalize to the loading control.

References

• Gnanaprakasam, J. N. R., et al. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 8(12), e2888. Available at: [Link]

• University of Virginia School of Medicine. (n.d.). DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide. Flow Cytometry Core Facility. Retrieved from [Link]

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• MDPI. (2024). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. Molecules, 29(12), 2886. Available at: [Link]

• UCL. (n.d.). Cell Cycle Analysis by Propidium Iodide Staining. Retrieved from [Link]

• Unknown. (n.d.). DNA Cell Cycle Analysis with PI. Retrieved from [Link]

• MDPI. (2024). Thiosemicarbazone-Based Compounds: Cancer Cell Inhibitors with Antioxidant Properties. International Journal of Molecular Sciences, 25(9), 5026. Available at: [Link]

• ResearchGate. (n.d.). Effects of 5aei compounds on caspase inhibitors. HeLa cells were.... Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). To determine cell viability the colorimetric MTT metabolic activity assay was used. Hela cells (1 × 10.... Retrieved from [Link]

• National Institutes of Health. (2016). Thiosemicarbazones Functioning as Zinc Metallochaperones to Reactivate Mutant p53. Molecular Pharmacology, 89(6), 673-684. Available at: [Link]

• ResearchGate. (n.d.). MTT Assay in HeLa cells. The MTT assay was carried out after plating.... Retrieved from [Link]

• PubMed. (2010). Thiosemicarbazones: the new wave in cancer treatment. Mini Reviews in Medicinal Chemistry, 10(11), 1058-1072. Available at: [Link]

• MDPI. (2022). Synthesis, In Silico Study, and Anti-Cancer Activity of Thiosemicarbazone Derivatives. Molecules, 27(19), 6296. Available at: [Link]

• PubMed Central. (2016). The role of oxidative stress in activity of anticancer thiosemicarbazones. Oncotarget, 7(28), 43510-43527. Available at: [Link]

• PubMed. (2019). Thiosemicarbazones as Potent Anticancer Agents and their Modes of Action. Anti-Cancer Agents in Medicinal Chemistry, 19(2), 198-207. Available at: [Link]

• National Institutes of Health. (2013). Cell Viability Assays. Assay Guidance Manual. Available at: [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (2016). RECENT ADVANCES IN THIOSEMICARBAZONES AS ANTICANCER AGENTS. 6(2), 160-169. Available at: [Link]

• National Institutes of Health. (2014). Exploring the Anti-Cancer Activity of Novel Thiosemicarbazones Generated through the Combination of Retro-Fragments. PLoS One, 9(10), e110291. Available at: [Link]

• PubMed. (2015). G2/M Cell Cycle Arrest and Tumor Selective Apoptosis of Acute Leukemia Cells by a Promising Benzophenone Thiosemicarbazone Compound. PLoS One, 10(9), e0136878. Available at: [Link]

• ResearchGate. (n.d.). Western blot analysis of key apoptosis-related proteins in HeLa cells.... Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

• ResearchGate. (n.d.). Western blot analysis of p21, p27 and p53 protein levels. HeLa cells.... Retrieved from [Link]

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Evaluating the Anti-Proliferative and Pro-Apoptotic Efficacy of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Against MCF-7 Breast Cancer Cells: Application Notes and Protocols

Introduction: The Therapeutic Potential of Thiosemicarbazones in Oncology

The global burden of breast cancer necessitates the continuous exploration of novel therapeutic agents that can overcome the challenges of drug resistance and off-target toxicity. Among the diverse scaffolds investigated for anticancer activity, thiosemicarbazones have emerged as a promising class of compounds.[1] These molecules, characterized by the -N-NH-C(=S)N- linkage, exhibit a wide spectrum of biological activities, which are often attributed to their ability to chelate metal ions and interact with various cellular targets.[1] The presence of a furan ring in the molecular structure can further enhance the biological activity of these compounds. This document provides a comprehensive guide for researchers to evaluate the in vitro efficacy of a specific thiosemicarbazone derivative, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, against the MCF-7 human breast cancer cell line.

MCF-7 is a well-characterized, estrogen receptor-positive (ER+) human breast cancer cell line that serves as a cornerstone model for studying the biology of breast cancer and for the preclinical assessment of potential therapeutics.[2][3][4][5][6] Its luminal epithelial phenotype and responsiveness to endocrine therapies make it a clinically relevant model for a significant subset of breast cancers.[3][5] This guide will detail the necessary protocols to assess the cytotoxic, pro-apoptotic, and cell cycle-modifying effects of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide on MCF-7 cells, providing a robust framework for its preclinical evaluation.

Proposed Mechanism of Action: A Multi-Faceted Approach to Cancer Cell Inhibition

While the specific mechanism of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is yet to be fully elucidated, based on the known activities of related thiosemicarbazone and hydrazone derivatives, a multi-pronged anti-cancer action can be hypothesized. Hydrazone derivatives have been shown to exhibit significant antitumor activity through various mechanisms, including the induction of apoptosis and cell cycle arrest.[7][8][9] The furan moiety, a common pharmacophore in medicinal chemistry, is also found in compounds with potent antitumor properties.[10]

The proposed workflow to investigate the anticancer properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is as follows:

Caption: A stepwise workflow for the comprehensive evaluation of the test compound.

Experimental Protocols

MCF-7 Cell Culture and Maintenance

Rationale: Establishing and maintaining a healthy, actively proliferating culture of MCF-7 cells is fundamental to obtaining reproducible and reliable experimental data. MCF-7 cells are adherent and tend to grow in clusters.[2]

Materials:

• MCF-7 cell line (ATCC HTB-22)

• Eagle's Minimum Essential Medium (EMEM) supplemented with 0.01 mg/mL human recombinant insulin and 10% Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution (100 U/mL penicillin, 100 µg/mL streptomycin)

• Trypsin-EDTA (0.25%)

• Phosphate Buffered Saline (PBS), sterile

• T-75 cell culture flasks

• Humidified incubator (37°C, 5% CO2)

Protocol:

• Thawing of Cryopreserved Cells:

  • Rapidly thaw the vial of MCF-7 cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium.

  • Centrifuge at 200 x g for 5 minutes.

  • Discard the supernatant and resuspend the cell pellet in 10 mL of fresh, complete growth medium.

  • Transfer the cell suspension to a T-75 flask and incubate at 37°C with 5% CO2.

• Subculturing:

  • When cells reach 80-90% confluency, aspirate the culture medium.

  • Wash the cell monolayer once with 5 mL of sterile PBS.

  • Add 2-3 mL of Trypsin-EDTA solution to the flask and incubate at 37°C for 5-10 minutes, or until cells detach.

  • Neutralize the trypsin by adding 7-8 mL of complete growth medium.

  • Gently pipette the cell suspension up and down to ensure a single-cell suspension.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed new T-75 flasks at a density of 2-5 x 10^4 cells/cm².

Cytotoxicity Evaluation using MTT Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity.[11][12] Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product. The intensity of the purple color is proportional to the number of viable cells, allowing for the determination of the compound's cytotoxic effect and its half-maximal inhibitory concentration (IC50).[11][13]

Materials:

• MCF-7 cells

• Complete growth medium

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (dissolved in DMSO to create a stock solution)

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Multi-channel pipette

• Microplate reader

Protocol:

• Cell Seeding:

  • Harvest MCF-7 cells and perform a cell count.

  • Seed 1 x 10^4 cells in 100 µL of complete growth medium per well in a 96-well plate.

  • Incubate the plate for 24 hours at 37°C with 5% CO2 to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide in complete growth medium from the DMSO stock. Ensure the final DMSO concentration in the wells is less than 0.5% to avoid solvent toxicity.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a no-treatment control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions or control solutions.

  • Incubate the plate for 24, 48, and 72 hours at 37°C with 5% CO2.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation:

Compound Concentration (µM)	% Cell Viability (24h)	% Cell Viability (48h)	% Cell Viability (72h)
0 (Vehicle Control)	100	100	100
X1
X2
X3
X4
X5
IC50 (µM)

Apoptosis Assessment by Annexin V-FITC and Propidium Iodide (PI) Staining

Rationale: Annexin V is a protein that has a high affinity for phosphatidylserine (PS), a phospholipid that is translocated from the inner to the outer leaflet of the plasma membrane during the early stages of apoptosis.[14][15] Propidium Iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, a characteristic of late apoptotic or necrotic cells.[14][15] Dual staining with Annexin V-FITC and PI allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells via flow cytometry.[16][17]

Materials:

• MCF-7 cells

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• 6-well cell culture plates

• Flow cytometer

Protocol:

• Cell Treatment:

  • Seed MCF-7 cells in 6-well plates at a density that will result in 70-80% confluency after 24 hours.

  • Treat the cells with 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide at concentrations around the predetermined IC50 value (e.g., 0.5x IC50, 1x IC50, 2x IC50) for 24 or 48 hours. Include a vehicle control.

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells. For adherent cells, use trypsin and neutralize with medium.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer within one hour of staining.

  • Use unstained and single-stained controls to set up compensation and gates.

  • Acquire data for at least 10,000 events per sample.

  • Analyze the data to quantify the percentage of cells in each quadrant:

    • Lower-left (Annexin V- / PI-): Viable cells

    • Lower-right (Annexin V+ / PI-): Early apoptotic cells

    • Upper-right (Annexin V+ / PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V- / PI+): Necrotic cells

Data Presentation:

Treatment	% Viable Cells	% Early Apoptotic Cells	% Late Apoptotic/Necrotic Cells	% Necrotic Cells
Vehicle Control
0.5x IC50
1x IC50
2x IC50

digraph "Apoptosis Quadrants" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="Flow Cytometry Quadrants for Apoptosis Assay", rankdir="TB"];
node [shape=plaintext, fontname="Arial", fontsize=10];
edge [arrowhead=none, color="#5F6368"];
// Axes
origin [label="", shape=point];
x_axis [label="Annexin V-FITC -->"];
y_axis [label="Propidium Iodide -->", angle=90];
origin -> x_axis;
origin -> y_axis;
// Quadrants
q1 [label="Q1\n(Annexin V- / PI+)\nNecrotic", pos="1.5,3.5!"];
q2 [label="Q2\n(Annexin V+ / PI+)\nLate Apoptotic/\nNecrotic", pos="3.5,3.5!"];
q3 [label="Q3\n(Annexin V- / PI-)\nViable", pos="1.5,1.5!"];
q4 [label="Q4\n(Annexin V+ / PI-)\nEarly Apoptotic", pos="3.5,1.5!"];
// Lines for quadrants
{rank=same; y_axis_point [label="", shape=point, pos="2.5,4!"];}
{rank=same; x_axis_point [label="", shape=point, pos="4.5,2.5!"];}
origin_x [label="", shape=point, pos="2.5,2.5!"];
origin_y [label="", shape=point, pos="2.5,2.5!"];
origin_x -> y_axis_point;
origin_y -> x_axis_point;
}

Caption: Quadrant analysis of Annexin V/PI flow cytometry data.

Cell Cycle Analysis by Propidium Iodide Staining

Rationale: Many cytotoxic agents exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest at specific checkpoints (G1, S, or G2/M) and subsequently inducing apoptosis.[18][19] Propidium iodide stoichiometrically binds to DNA, and the fluorescence intensity is directly proportional to the DNA content.[20] This allows for the quantification of the percentage of cells in each phase of the cell cycle (G0/G1, S, and G2/M) by flow cytometry.[18][19][20]

Materials:

• MCF-7 cells

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

• PBS

• Ice-cold 70% ethanol

• Propidium Iodide (PI) staining solution (containing RNase A)

• 6-well cell culture plates

• Flow cytometer

Protocol:

• Cell Treatment and Harvesting:

  • Seed and treat MCF-7 cells in 6-well plates as described for the apoptosis assay.

  • Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

• Cell Fixation:

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol.

  • Wash the cell pellet once with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a histogram to visualize the distribution of DNA content.

  • Use cell cycle analysis software to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Data Presentation:

Treatment	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control
0.5x IC50
1x IC50
2x IC50

Conclusion and Future Directions

The protocols outlined in this application note provide a robust and systematic approach to evaluate the anticancer potential of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide against MCF-7 breast cancer cells. By determining the compound's cytotoxicity, its ability to induce apoptosis, and its impact on cell cycle progression, researchers can gain significant insights into its therapeutic promise.

Positive results from these initial studies would warrant further investigation into the underlying molecular mechanisms. This could include Western blot analysis to examine the expression levels of key proteins involved in apoptosis (e.g., Bcl-2 family proteins, caspases) and cell cycle regulation (e.g., cyclins, CDKs). Furthermore, investigating the effect of the compound on key signaling pathways frequently dysregulated in breast cancer, such as the PI3K/Akt and MAPK pathways, would provide a more complete picture of its mode of action.[8] Such mechanistic studies are crucial for the rational design and development of novel and effective anticancer drugs.

References

• ECACC. (n.d.). MCF7 - ECACC cell line profiles. Culture Collections. Retrieved from [Link]

• BCRJ. (n.d.). MCF7 - Cell Line. Retrieved from [Link]

• Wikipedia. (2024). MCF-7. Retrieved from [Link]

• MCF-7 Cells. (n.d.). MCF-7 Cells Culture. Retrieved from [Link]

• Vanparys, C., et al. (2006). Flow cytometric cell cycle analysis allows for rapid screening of estrogenicity in MCF-7 breast cancer cells. Toxicology in Vitro, 20(7), 1238-48. Retrieved from [Link]

• ResearchGate. (n.d.). Flow cytometry cell cycle analysis of MCF-7 cells treated with... Retrieved from [Link]

• Kim, J. K., et al. (2002). Multiparametric flow cytometric analysis in a breast cancer cell line (MCF-7). Yonsei Medical Journal, 43(4), 439-48. Retrieved from [Link]

• Ahmadian, S., et al. (2022). Cellular Toxicity: Nanogenomedicine In MCF-7 Cell Line: MTT Assay l Protocol Preview. JoVE. Retrieved from [Link]

• Frontiers. (n.d.). DSN1 drives breast cancer progression via cell cycle regulation: diagnostic and therapeutic implications. Retrieved from [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Horton, T. (n.d.). MTT Cell Assay Protocol. Retrieved from [Link]

• Feng, G., et al. (2017). Study on apoptosis effect of human breast cancer cell MCF-7 induced by lycorine hydrochloride via death receptor pathway. Pakistan journal of pharmaceutical sciences, 30(2(Suppl.)), 655-660. Retrieved from [Link]

• protocols.io. (2023). MTT (Assay protocol). Retrieved from [Link]

• Cui, Z., et al. (2011). Synthesis and Bioactivity of Novel N,N′-Diacylhydrazine Derivatives Containing Furan (III). Chinese Journal of Chemistry, 29(8), 1649-1656. Retrieved from [Link]

• Cui, Z., et al. (2010). New class of potent antitumor acylhydrazone derivatives containing furan. European Journal of Medicinal Chemistry, 45(12), 5576-84. Retrieved from [Link]

• MDPI. (n.d.). Anticancer and Antiphytopathogenic Activity of Fluorinated Isatins and Their Water-Soluble Hydrazone Derivatives. Retrieved from [Link]

• MDPI. (n.d.). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Retrieved from [Link]

• Liu, X. F., et al. (2016). Synthesis, antitumor activity and mechanism of action of novel 1,3-thiazole derivatives containing hydrazide-hydrazone and carboxamide moiety. Bioorganic & Medicinal Chemistry Letters, 26(14), 3291-6. Retrieved from [Link]

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cytotoxicity assay of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide on A549 lung cancer cells

An in-depth guide to the cytotoxic evaluation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a novel thiosemicarbazone derivative, against the A549 human non-small cell lung cancer cell line. This document provides the scientific rationale, detailed experimental protocols, and data interpretation frameworks necessary for researchers in oncology and drug discovery.

Introduction

Thiosemicarbazones are a class of compounds characterized by the -N-CS-NH-NH- functional group, which have garnered significant attention for their wide spectrum of pharmacological activities, including potent anticancer properties.[1][2] Their mechanism of action is often multifaceted, involving the inhibition of critical enzymes like ribonucleotide reductase and topoisomerase II, which are essential for DNA synthesis and repair, ultimately leading to apoptosis.[3] The compound 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide belongs to this promising class, incorporating a furoyl moiety that may enhance its biological activity.

This application note details a comprehensive strategy for evaluating the cytotoxic and cytostatic effects of this compound on the A549 human lung adenocarcinoma cell line. A549 cells are a well-established and widely used in vitro model for non-small cell lung cancer (NSCLC), originating from alveolar basal epithelial cells.[4][5] We present a multi-assay approach to build a robust cytotoxicity profile:

• MTT Assay: To assess overall cell viability by measuring mitochondrial metabolic activity.

• LDH Release Assay: To quantify cytotoxicity by measuring plasma membrane damage.

• Caspase-3 Activity Assay: To specifically investigate the induction of apoptosis, a key mechanism for many anticancer agents.

By integrating the data from these assays, researchers can distinguish between cytostatic, necrotic, and apoptotic effects, providing a clear and mechanistically informative assessment of the compound's therapeutic potential.

Scientific Background

The A549 Cell Line: A Model for Lung Cancer Research

The A549 cell line was established in 1972 from the cancerous lung tissue of a 58-year-old Caucasian male.[5] These adenocarcinomic human alveolar basal epithelial cells grow as an adherent monolayer and are widely used as an in vitro model for Type II pulmonary epithelial cells.[6][7] Their utility in lung cancer drug development is well-documented, having served as a testing platform for numerous novel therapeutic agents.[4] With a typical doubling time of approximately 22-28 hours, they are a robust and reliable model for cytotoxicity screening.[5][7]

Thiosemicarbazones: A Promising Class of Anticancer Agents

The therapeutic potential of thiosemicarbazones is linked to their ability to chelate metal ions, which is crucial for the function of enzymes like ribonucleotide reductase—a rate-limiting step in DNA synthesis.[3] By inhibiting this enzyme, these compounds effectively halt cell proliferation. Furthermore, studies have shown that various thiosemicarbazone derivatives can induce apoptosis in cancer cells, including the A549 lung cancer line.[2][8][9] The investigation into apoptosis is critical, as targeted induction of programmed cell death is a hallmark of an effective cancer therapeutic. This is often mediated through the activation of caspases, a family of proteases central to the apoptotic cascade.[10]

Principles of the Methodologies

A multi-pronged approach to cytotoxicity testing provides a more complete picture of a compound's effect on cancer cells.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a standard for measuring cell viability. The foundational principle is that mitochondrial dehydrogenases in living, metabolically active cells cleave the yellow tetrazolium salt MTT into insoluble purple formazan crystals.[11][12] The amount of formazan produced, which is quantified by measuring its absorbance after solubilization, is directly proportional to the number of viable cells. A reduction in signal indicates either a cytotoxic (cell-killing) or cytostatic (inhibition of proliferation) effect.

• Lactate Dehydrogenase (LDH) Assay: This assay quantifies overt cytotoxicity. LDH is a stable cytosolic enzyme that is released into the cell culture medium upon the loss of plasma membrane integrity, a key feature of necrosis.[13][14] The assay measures the enzymatic activity of LDH in the supernatant, which converts lactate to pyruvate.[13] This reaction is coupled to the reduction of a tetrazolium salt to a colored formazan product, with the amount of color being proportional to the number of lysed cells.[15]

• Caspase-3 Activity Assay: This assay provides mechanistic insight by specifically measuring the induction of apoptosis. Caspase-3 is a key "executioner" caspase that, once activated, cleaves numerous cellular proteins, leading to the characteristic morphological changes of apoptosis.[16][17] The assay utilizes a synthetic substrate, such as DEVD-pNA (N-Acetyl-Asp-Glu-Val-Asp-p-nitroanilide), which is specifically cleaved by active Caspase-3 to release the chromophore p-nitroanilide (pNA).[16][17] The amount of pNA, measured by absorbance, is proportional to the level of Caspase-3 activation in the cell lysate.

Experimental Workflow and Design

A logical workflow is essential for obtaining reliable and reproducible data. The process begins with proper cell culture, followed by compound treatment and subsequent analysis using the selected cytotoxicity assays.

Caption: Overall experimental workflow for assessing the cytotoxicity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Detailed Protocols

A. A549 Cell Culture and Maintenance

Rationale: Consistent and healthy cell cultures are the foundation of any reliable cell-based assay. Maintaining cells in their logarithmic growth phase ensures that experimental results are not confounded by cellular stress or nutrient deprivation.

Materials:

• A549 cell line (e.g., ATCC® CCL-185™)

• Growth Medium: F-12K Medium (e.g., Gibco 21127022) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• 0.25% Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• T-75 culture flasks

• Humidified incubator (37°C, 5% CO₂)

Protocol:

• Culture A549 cells in T-75 flasks with Growth Medium.

• When cells reach 80-90% confluency, passage them.

• Aspirate the old medium and wash the cell monolayer once with 5-10 mL of sterile PBS.

• Add 2-3 mL of 0.25% Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

• Neutralize the trypsin by adding 7-8 mL of pre-warmed Growth Medium.

• Gently pipette the cell suspension to create a single-cell suspension.

• Transfer a fraction of the cell suspension (typically a 1:4 to 1:8 split) to a new T-75 flask containing fresh Growth Medium.

• Maintain cultures in a humidified incubator at 37°C with 5% CO₂.

B. Protocol 1: MTT Cell Viability Assay

Rationale: This protocol quantifies the reduction in cell viability following compound treatment. It is crucial to include a solvent control to ensure that the vehicle used to dissolve the compound (e.g., DMSO) does not have a toxic effect at the concentration used.

Materials:

• Cultured A549 cells

• 96-well flat-bottom tissue culture plates

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, dissolved in DMSO to create a concentrated stock (e.g., 100 mM)

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization Solution (e.g., 10% SDS in 0.01 N HCl or pure DMSO)

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Trypsinize and count A549 cells. Seed 1 x 10⁴ cells in 100 µL of Growth Medium per well in a 96-well plate.[18] Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in Growth Medium from the stock solution. Aspirate the medium from the wells and add 100 µL of the compound dilutions.

  • Controls: Include wells with untreated cells (medium only) and vehicle control cells (medium with the same final concentration of DMSO as the highest compound dose, typically ≤0.1%).

• Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT reagent (5 mg/mL) to each well.[19][20]

• Formazan Formation: Incubate the plate for another 4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully aspirate the medium. Add 100 µL of Solubilization Solution to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.[12]

C. Protocol 2: LDH Cytotoxicity Assay

Rationale: This assay complements the MTT assay by specifically measuring cell death that involves membrane rupture (necrosis). A "maximum LDH release" control is essential for data normalization. This is achieved by completely lysing a set of untreated cells to determine the total LDH content.

Materials:

• Cell supernatant from the compound-treated 96-well plate (from Protocol 1, step 3)

• A new 96-well flat-bottom plate

• LDH Assay Kit (commercially available kits contain the necessary substrate, cofactor, and dye solutions)

• Lysis Buffer (often 10X, provided in the kit)

• Microplate reader (absorbance at ~490 nm)

Procedure:

• Prepare Controls: On the same plate as the treated cells, prepare the following controls:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: 1 hour before the end of the incubation, add 10 µL of 10X Lysis Buffer to wells containing untreated cells.

  • Background: Growth medium only (no cells).

• Collect Supernatant: At the end of the incubation period, centrifuge the plate at 250 x g for 4 minutes.

• Transfer Supernatant: Carefully transfer 50 µL of supernatant from each well to a new 96-well plate.[15]

• Prepare Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically by mixing the substrate and dye solutions).

• Add Reaction Mixture: Add 50 µL of the prepared reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[15]

• Absorbance Reading: Read the absorbance at 490 nm using a microplate reader.

D. Protocol 3: Colorimetric Caspase-3 Apoptosis Assay

Rationale: This assay confirms if the observed cell death is occurring via apoptosis. It requires cell lysis to release intracellular caspases, which then act on a colorimetric substrate.

Materials:

• A549 cells cultured and treated in a 96-well plate (as in Protocol 1, steps 1-3)

• Caspase-3 Colorimetric Assay Kit (contains Lysis Buffer, Reaction Buffer, DTT, and DEVD-pNA substrate)

• Chilled PBS

• Microplate reader (absorbance at 405 nm)

Procedure:

• Cell Collection: At the end of the treatment period, collect both adherent and floating cells. Centrifuge the plate at 300 x g for 5 minutes.

• Wash: Carefully aspirate the supernatant and wash the cells once with 100 µL of chilled PBS. Centrifuge again and discard the PBS.

• Cell Lysis: Resuspend the cell pellet in 50 µL of chilled Cell Lysis Buffer per well. Incubate on ice for 10 minutes.[21]

• Prepare Reaction Mixture: Prepare the reaction buffer containing DTT and the DEVD-pNA substrate according to the kit's protocol.

• Assay Reaction: Add 50 µL of the reaction mixture to each well containing the cell lysate.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.[16] Active Caspase-3 will cleave the substrate, releasing the yellow pNA chromophore.

• Absorbance Reading: Read the absorbance at 400-405 nm using a microplate reader.[17]

Data Analysis and Interpretation

Quantitative Data Summary

Raw absorbance values should be processed to determine the biological effect of the compound. The results are typically presented as a percentage relative to controls.

Table 1: Example Data Presentation for Cytotoxicity Assays

Compound Conc. (µM)	% Cell Viability (MTT Assay)	% Cytotoxicity (LDH Assay)	Fold Increase in Caspase-3 Activity
0 (Vehicle)	100 ± 4.5	0 ± 2.1	1.0 ± 0.1
1	95.2 ± 5.1	3.4 ± 1.8	1.2 ± 0.2
5	78.6 ± 3.9	8.1 ± 2.5	2.5 ± 0.3
10	51.3 ± 4.2	12.5 ± 3.0	4.8 ± 0.5
25	24.7 ± 3.1	15.2 ± 2.8	5.1 ± 0.4
50	8.9 ± 2.5	18.0 ± 3.3	4.9 ± 0.6

Data are represented as Mean ± Standard Deviation (n=3).

Calculations:

• % Cell Viability (MTT): [(Abs_sample - Abs_blank) / (Abs_vehicle - Abs_blank)] * 100

• % Cytotoxicity (LDH): [(Abs_sample - Abs_spontaneous) / (Abs_maximum - Abs_spontaneous)] * 100

• Fold Increase in Caspase-3 Activity: Abs_sample / Abs_vehicle

From the dose-response curve of the MTT assay, the IC₅₀ value (the concentration of the compound that inhibits cell viability by 50%) can be calculated using non-linear regression analysis in software like GraphPad Prism.

Mechanistic Interpretation

Caption: Logic diagram for interpreting combined cytotoxicity assay results.

• Apoptotic Cytotoxicity: A significant decrease in MTT viability, a large increase in Caspase-3 activity, and a minimal increase in LDH release. This is the ideal profile for a targeted anticancer agent.

• Necrotic Cytotoxicity: A significant decrease in MTT viability accompanied by a large increase in LDH release. This indicates the compound kills cells by causing them to lyse, which can induce inflammation.

• Cytostatic Effect: A decrease in MTT viability with no significant increase in either LDH release or Caspase-3 activity. This suggests the compound is inhibiting cell proliferation without directly killing the cells.

References

• Wikipedia. (n.d.). A549 cell. Retrieved from [Link]

• Synthego. (n.d.). Everything You Need To Know About A549 Cells. Retrieved from [Link]

• Piras, C., et al. (2016). From Proteomic Analysis to Potential Therapeutic Targets: Functional Profile of Two Lung Cancer Cell Lines, A549 and SW900, Widely Studied in Pre-Clinical Research. PLoS ONE, 11(11), e0165907. Retrieved from [Link]

• Cytion. (n.d.). A549 Cell Line: A Keystone in Lung Cancer Research. Retrieved from [Link]

• Giard, D. J., et al. (1973). In vitro cultivation of human tumors: establishment of a line of human lung carcinoma cells. Journal of the National Cancer Institute, 51(5), 1417-1423. (Note: While not directly linked, this is the original paper establishing the A549 line, referenced in other sources).

• ResearchGate. (2014). Anticancer activities of thiosemicarbazides/thiosemicarbazones: A review. Retrieved from [Link]

• MDPI. (2023). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. Retrieved from [Link]

• Semantic Scholar. (n.d.). Thiosemicarbazones as a Potent Anticancer Agents and Their Modes of Action. Retrieved from [Link]

• Frontiers. (2022). Advances in thiosemicarbazone metal complexes as anti-lung cancer agents. Retrieved from [Link]

• protocols.io. (2024). LDH cytotoxicity assay. Retrieved from [Link]

• International Journal of Pharmaceutical, Chemical, and Biological Sciences. (n.d.). RECENT ADVANCES IN THIOSEMICARBAZONES AS ANTICANCER AGENTS. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2022). Advances in thiosemicarbazone metal complexes as anti-lung cancer agents. Retrieved from [Link]

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

• Spandidos Publications. (2017). Design and synthesis of novel N(4)-substituted thiosemicarbazones bearing a pyrrole unit as potential anticancer agents. Retrieved from [Link]

• ResearchGate. (2014). Which is the best protocol for caspase-3 activity detection in vitro?. Retrieved from [Link]

• ResearchGate. (2022). Anti-cancer, anti-oxidant and molecular docking studies of thiosemicarbazone indole-based derivatives. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2025). Thiosemicarbazone-Based Compounds: Cancer Cell Inhibitors with Antioxidant Properties. Retrieved from [Link]

• Tiaris Biosciences. (n.d.). LDH CYTOTOXICITY ASSAY KIT. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2021). Evaluation of Anticancer activity of Silver Nanoparticles on the A549 Human lung carcinoma cell lines through Alamar Blue Assay. Retrieved from [Link]

• Spandidos Publications. (2015). Suppression of A549 cell proliferation and metastasis by calycosin via inhibition of the PKC‑α/ERK1/2 pathway: An in vitro investigation. Retrieved from [Link]

• NIH National Center for Biotechnology Information. (2012). Anticancer property of gallic acid in A549, a human lung adenocarcinoma cell line, and possible mechanisms. Retrieved from [Link]

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Application Notes and Protocols for the Antibacterial Screening of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide against Staphylococcus aureus

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the antibacterial screening of the novel compound 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide against Staphylococcus aureus. This document outlines a strategic and scientifically robust workflow, from initial susceptibility testing to preliminary mechanistic studies, designed to thoroughly evaluate the compound's potential as an anti-staphylococcal agent.

Introduction: The Rationale for Screening Novel Thiosemicarbazides against S. aureus

Staphylococcus aureus remains a formidable human pathogen, responsible for a wide spectrum of infections ranging from minor skin ailments to life-threatening conditions such as sepsis and pneumonia. The emergence of multidrug-resistant strains, particularly methicillin-resistant S. aureus (MRSA), presents a significant challenge to effective antimicrobial therapy.[1] This escalating resistance necessitates the discovery and development of new antibacterial agents with novel mechanisms of action.

Thiosemicarbazides and their derivatives have emerged as a promising class of compounds with a broad range of biological activities, including antibacterial properties.[2][3][4] Their mechanism of action is often multifaceted, with some derivatives known to inhibit bacterial DNA gyrase and topoisomerase IV, crucial enzymes for DNA replication.[5][6] The structural motif of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, incorporating both a furoyl and a thiosemicarbazide moiety, suggests a potential for significant antibacterial efficacy. This guide provides a systematic approach to validate this hypothesis.

Experimental Workflow: A Tiered Approach to Antibacterial Evaluation

A logical, tiered approach is essential for the efficient and comprehensive evaluation of a novel antibacterial candidate. This workflow begins with broad screening assays to determine basic activity and progresses to more specific assays to elucidate the mechanism of action.

Caption: A tiered experimental workflow for evaluating the antibacterial properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Part 1: Primary Screening for Antibacterial Activity

The initial phase of screening aims to determine if 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide possesses any intrinsic antibacterial activity against S. aureus and to quantify its potency.

Kirby-Bauer Disk Diffusion Susceptibility Test

This method provides a rapid, qualitative assessment of the compound's ability to inhibit bacterial growth.[7][8][9][10][11]

Protocol:

• Inoculum Preparation: Prepare a bacterial suspension of the S. aureus test strain (e.g., ATCC 25923) in sterile saline or Mueller-Hinton Broth (MHB), adjusting the turbidity to match the 0.5 McFarland standard.[7][10]

• Plate Inoculation: Using a sterile cotton swab, evenly inoculate the entire surface of a Mueller-Hinton Agar (MHA) plate to create a confluent lawn of bacteria.[8][9]

• Disk Application: Aseptically place a sterile paper disk impregnated with a known concentration of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide onto the surface of the inoculated MHA plate.

• Incubation: Invert the plate and incubate at 37°C for 18-24 hours.

• Result Interpretation: Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters.[10] The size of the zone is indicative of the compound's antibacterial activity.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[12][13] This quantitative assay is the gold standard for determining the potency of a new antibacterial compound.

Protocol:

• Compound Preparation: Prepare a stock solution of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide in a suitable solvent (e.g., DMSO).

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound in cation-adjusted Mueller-Hinton Broth (CAMHB).[12][14][15]

• Inoculation: Add a standardized inoculum of S. aureus (prepared to a final concentration of approximately 5 x 10^5 CFU/mL in each well) to all wells.[12]

• Controls: Include a positive control (bacteria with no compound) and a negative control (broth with no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Parameter	Kirby-Bauer Disk Diffusion	Broth Microdilution (MIC)
Principle	Diffusion of compound from a disk into agar, inhibiting bacterial growth.	Serial dilution of the compound in liquid media to determine the lowest concentration that inhibits growth.
Result	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (µg/mL or µM)
Nature of Result	Qualitative/Semi-quantitative	Quantitative
Throughput	Moderate	High
Standardization	CLSI M02[16]	CLSI M07[16]

Table 1: Comparison of Primary Antibacterial Screening Methods.

Part 2: Preliminary Mechanistic Studies

Once antibacterial activity is confirmed, the next phase focuses on elucidating the potential mechanism of action.

Cell Membrane Integrity Assay

This assay determines if the compound disrupts the bacterial cell membrane, a common mechanism for many antimicrobial agents.[17]

Protocol:

• Bacterial Preparation: Grow S. aureus to the mid-logarithmic phase, then harvest and wash the cells.

• Compound Treatment: Resuspend the bacterial cells in a suitable buffer and expose them to various concentrations of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (e.g., at and above the MIC).

• Fluorescent Dye Staining: Add a fluorescent dye that can only enter cells with compromised membranes, such as propidium iodide (PI) or SYTOX Green.[18][19]

• Fluorescence Measurement: Measure the fluorescence intensity over time using a fluorometer or a fluorescence microscope. An increase in fluorescence indicates membrane damage.

DNA Gyrase Inhibition Assay

Given that thiosemicarbazides are known to target bacterial topoisomerases, assessing the inhibitory effect on DNA gyrase is a logical next step.[5][6] DNA gyrase is responsible for introducing negative supercoils into bacterial DNA, a process essential for DNA replication.[20][21]

Protocol:

• Reaction Setup: In a reaction tube, combine purified S. aureus DNA gyrase, relaxed plasmid DNA (e.g., pBR322), ATP, and the appropriate reaction buffer.[12][20]

• Compound Addition: Add varying concentrations of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide to the reaction mixtures.

• Incubation: Incubate the reaction at 37°C for 30-60 minutes to allow for the supercoiling reaction to occur.[12]

• Analysis: Stop the reaction and analyze the DNA topology by agarose gel electrophoresis. Inhibition of DNA gyrase will result in a decrease in the amount of supercoiled DNA compared to the control.[20]

Caption: Proposed mechanism of DNA gyrase inhibition by 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Biofilm Inhibition Assay

S. aureus is a notorious biofilm former, which contributes to its persistence and antibiotic tolerance.[22] Evaluating the compound's ability to inhibit biofilm formation is crucial.

Protocol:

• Inoculum Preparation: Prepare a standardized suspension of S. aureus in a suitable growth medium that promotes biofilm formation (e.g., Tryptic Soy Broth supplemented with glucose).

• Compound Treatment: In a 96-well plate, add the bacterial suspension to wells containing various sub-inhibitory concentrations of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

• Incubation: Incubate the plate under static conditions at 37°C for 24-48 hours to allow for biofilm formation.

• Quantification: After incubation, remove the planktonic cells and wash the wells. The remaining biofilm can be quantified by staining with crystal violet, followed by solubilization and measurement of the absorbance.[23]

Part 3: Preliminary Safety and Specificity Assessment

A promising antibacterial candidate should exhibit selective toxicity towards bacteria with minimal effects on mammalian cells.

Cytotoxicity Assay on Mammalian Cells

This assay provides an initial assessment of the compound's toxicity to mammalian cells.[24][25][26]

Protocol:

• Cell Culture: Seed a suitable mammalian cell line (e.g., NIH 3T3 fibroblasts or HEK293 human embryonic kidney cells) in a 96-well plate and allow them to adhere overnight.

• Compound Exposure: Replace the culture medium with fresh medium containing serial dilutions of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

• Incubation: Incubate the cells for 24-48 hours at 37°C in a humidified CO2 incubator.

• Viability Assessment: Determine cell viability using a colorimetric assay such as the MTT assay, which measures the metabolic activity of living cells.[24][27] A decrease in absorbance indicates reduced cell viability and, therefore, cytotoxicity.

Parameter	Expected Outcome for a Promising Candidate
MIC against S. aureus	Low µg/mL or µM range
Zone of Inhibition	Large, clear zone
Cell Membrane Damage	May or may not cause damage, depending on the mechanism
DNA Gyrase Inhibition	Potent inhibition at low concentrations
Biofilm Inhibition	Significant reduction in biofilm formation at sub-MIC concentrations
Mammalian Cell Cytotoxicity (IC50)	High µM range (significantly higher than the MIC)

Table 2: Desired Outcome Profile for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial antibacterial screening of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide against S. aureus. A compound demonstrating high potency against S. aureus, a clear mechanism of action such as DNA gyrase inhibition, and low cytotoxicity towards mammalian cells would be a strong candidate for further preclinical development. Subsequent studies should focus on determining the bactericidal versus bacteriostatic nature of the compound, evaluating its efficacy against a broader panel of clinical isolates (including MRSA), and conducting in vivo studies in animal models of infection.

References

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• PubMed Central. (2018). An improved assay for rapid detection of viable Staphylococcus aureus cells by incorporating surfactant and PMA treatments in qPCR. [Link]

• ResearchGate. (n.d.). Cytotoxicity assay in mammalian cells. [Link]

• MDPI. (2023). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics. [Link]

• PubMed Central. (2015). Antibacterial and Cytotoxic Activity of Compounds Isolated from Flourensia oolepis. [Link]

• MDPI. (2022). Mammalian Cell Cytotoxicity, Antibacterial Activity and the Properties of Methylenebis(Hydroxybenzoic Acid) and Its Related Zinc(II) Complex. [Link]

• Oxford Academic. (2011). Inhibition of DNA gyrase and DNA topoisomerase IV of Staphylococcus aureus and Escherichia coli by aminocoumarin antibiotics. [Link]

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• ResearchGate. (2001). In vitro broth microdilution susceptibility findings for Staphylococcus aureus isolates from United States SENTRY participants, 1997-1999. [Link]

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• Inspiralis. (n.d.). S. aureus Gyrase Supercoiling Assay Kits. [Link]

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Application Note &amp; Protocol: Evaluating the Antifungal Potential of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Against Candida albicans

Abstract

Candida albicans remains a significant opportunistic fungal pathogen, responsible for a substantial burden of mucosal and life-threatening systemic infections, particularly in immunocompromised populations. The rise of antifungal resistance necessitates the urgent development of novel therapeutic agents. This document provides a comprehensive guide for researchers to evaluate the in vitro antifungal potential of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a novel thiosemicarbazide derivative, against C. albicans. We present detailed, validated protocols for determining fungistatic and fungicidal activity, and we further outline a robust method for investigating a probable mechanism of action—the disruption of ergosterol biosynthesis, a clinically validated antifungal target.

Introduction: The Scientific Imperative

Candida albicans is a leading cause of invasive fungal infections, which are a major source of morbidity and mortality.[1] The clinical utility of existing antifungal drug classes, such as azoles, is increasingly threatened by the emergence of resistance. Thiosemicarbazides and their derivatives have garnered significant interest as promising scaffolds for new anti-infective agents due to their diverse biological activities.[1][2] While the antifungal potential of this broad class of compounds is recognized, detailed mechanistic studies are often lacking.[1]

This guide focuses on 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a compound featuring a furoyl moiety, which may enhance its biological activity. We hypothesize that, like other thiosemicarbazone derivatives, its mechanism of action against C. albicans may involve the disruption of the fungal cell membrane's integrity, potentially by interfering with the ergosterol biosynthesis pathway.[3][4] Ergosterol is a vital lipid component of the fungal cell membrane, and its disruption is a key mechanism for established antifungal drugs like azoles.[5][6]

This application note provides the necessary protocols to:

• Determine the Minimum Inhibitory Concentration (MIC) of the compound.

• Determine the Minimum Fungicidal Concentration (MFC) of the compound.

• Investigate the compound's impact on the ergosterol biosynthesis pathway.

Principle of the Assays

The evaluation of the antifungal activity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is conducted through a stepwise process.

• Antifungal Susceptibility Testing: The initial assessment uses the broth microdilution method, following guidelines from the Clinical and Laboratory Standards Institute (CLSI), to determine the MIC.[7][8] The MIC is the lowest concentration of the compound that visibly inhibits the growth of C. albicans.

• Fungicidal Activity Assessment: To distinguish between fungistatic (growth-inhibiting) and fungicidal (killing) activity, aliquots from the MIC assay wells showing no growth are sub-cultured onto drug-free agar. The MFC is the lowest compound concentration that results in no fungal growth on the subculture, indicating cell death.[2][9]

• Mechanistic Investigation (Ergosterol Quantification): Based on the established activity of related compounds, we hypothesize that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide may inhibit the ergosterol biosynthesis pathway.[3][5] This is tested by exposing C. albicans to sub-inhibitory concentrations of the compound and then extracting and quantifying the total cellular ergosterol content via spectrophotometry. A significant reduction in ergosterol levels compared to untreated controls would strongly support this mechanism of action.[10][11]

Experimental Workflow Overview

The following diagram outlines the comprehensive workflow for evaluating the antifungal potential of the test compound.

Caption: Overall experimental workflow from preparation to mechanistic analysis.

Detailed Protocols

Materials and Reagents

• Test Compound: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

• Fungal Strain: Candida albicans (e.g., ATCC 90028 or a clinical isolate)

• Positive Control: Fluconazole (FLC)

• Media: RPMI-1640 with L-glutamine, without sodium bicarbonate (Sigma-Aldrich); Potato Dextrose Agar (PDA)

• Reagents: Dimethyl Sulfoxide (DMSO), n-Heptane, Potassium Hydroxide (KOH), Ethanol (100%), Sterile Saline (0.85% NaCl), Sterile Distilled Water.

• Equipment: Biosafety cabinet, incubator (35°C), microplate reader, spectrophotometer, vortex mixer, water bath (85°C), sterile 96-well microplates, glass tubes.

Protocol 1: Minimum Inhibitory Concentration (MIC) Determination

This protocol is adapted from the CLSI M27 guidelines for yeast broth microdilution.[8][12]

• Inoculum Preparation:

  • Streak C. albicans on a PDA plate and incubate at 35°C for 24 hours.

  • Select a few colonies and suspend them in 5 mL of sterile saline.

  • Adjust the turbidity to a 0.5 McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

  • Dilute this suspension 1:1000 in RPMI-1640 medium to achieve a final inoculum concentration of 1-5 x 10³ CFU/mL.

• Compound Preparation:

  • Prepare a 10 mg/mL stock solution of the test compound in DMSO.

  • Create a working solution by diluting the stock in RPMI-1640 to a concentration twice the highest desired final concentration (e.g., 1024 µg/mL for a final top concentration of 512 µg/mL).

• Microplate Setup:

  • Dispense 100 µL of RPMI-1640 into wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the working compound solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, then transferring 100 µL from well 2 to well 3, and so on, until well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound).

  • Well 12 will serve as the sterility control (no compound, no inoculum).

• Inoculation and Incubation:

  • Add 100 µL of the prepared C. albicans inoculum to wells 1 through 11. Do not add inoculum to well 12.

  • The final volume in each well is 200 µL.

  • Seal the plate and incubate at 35°C for 24 to 48 hours.

• Reading the MIC:

  • The MIC is the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or with a microplate reader (OD at 600 nm).

Scientist's Note (Rationale): RPMI-1640 is the standard medium for antifungal susceptibility testing as it provides a defined nutritional environment. The 0.5 McFarland standard ensures a reproducible starting density of yeast cells, which is critical for consistent MIC results.

Protocol 2: Minimum Fungicidal Concentration (MFC) Determination

• Sub-culturing:

  • Following the MIC reading, take a 10 µL aliquot from each well that showed complete growth inhibition (i.e., the MIC well and all wells with higher concentrations).

  • Spot the aliquot onto a PDA plate.

• Incubation:

  • Incubate the PDA plate at 35°C for 48 hours.

• Reading the MFC:

  • The MFC is the lowest concentration that results in no growth (or fewer than 3 colonies, representing ≥99.9% killing) on the subculture plate.[9]

Protocol 3: Sterol Quantification for Mechanistic Analysis

This protocol is based on established methods for extracting and quantifying fungal ergosterol.[10][11]

• Cell Culture and Treatment:

  • Inoculate 50 mL of RPMI-1640 medium with C. albicans to a starting density of 1 x 10⁶ CFU/mL.

  • Add the test compound at sub-inhibitory concentrations (e.g., 0.25x MIC and 0.5x MIC). Include an untreated control (with an equivalent volume of DMSO) and a positive control (Fluconazole at 0.5x MIC).

  • Incubate at 35°C with shaking for 16-24 hours.

• Cell Harvesting:

  • Harvest the cells by centrifugation (5,000 x g for 5 minutes).

  • Wash the cell pellet once with sterile distilled water and determine the net wet weight.

• Saponification and Extraction:

  • To the cell pellet, add 3 mL of 25% alcoholic KOH solution (25g KOH, 35 mL sterile water, brought to 100 mL with 100% ethanol).[11]

  • Vortex for 1 minute.

  • Incubate in an 85°C water bath for 1 hour to saponify the cellular lipids.

  • Allow the tubes to cool to room temperature.

  • Add 1 mL of sterile distilled water and 3 mL of n-heptane. Vortex vigorously for 3 minutes to extract the non-saponifiable sterols into the heptane layer.[10][11]

• Spectrophotometric Analysis:

  • Carefully transfer the upper n-heptane layer to a new glass tube.

  • Dilute an aliquot of the sterol extract five-fold in 100% ethanol.

  • Scan the absorbance of the sample from 240 nm to 300 nm using a spectrophotometer.

• Data Analysis:

  • The presence of ergosterol results in a characteristic four-peaked curve. The absorbance at ~282 nm is used to quantify ergosterol.

  • Calculate the percentage of ergosterol in the treated samples relative to the untreated control. A significant dose-dependent reduction in ergosterol content suggests the compound targets the ergosterol biosynthesis pathway.

Scientist's Note (Rationale): Saponification with strong alkali (KOH) breaks down fatty acid esters, leaving non-saponifiable lipids like ergosterol intact. Subsequent extraction with the non-polar solvent n-heptane selectively isolates these sterols for analysis.[11] Comparing the absorbance profile to a known standard confirms the identity of ergosterol.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity. The following tables provide an example of how to present the results.

Table 1: Antifungal Activity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Compound	C. albicans Strain	MIC (µg/mL)	MFC (µg/mL)	MFC/MIC Ratio
Test Compound	ATCC 90028	16	32	2
Fluconazole	ATCC 90028	0.5	>64	>128

Interpretation: An MFC/MIC ratio of ≤4 is generally considered indicative of fungicidal activity, while a ratio >4 suggests fungistatic activity. In this example, the test compound exhibits fungicidal properties, whereas Fluconazole is fungistatic.

Table 2: Effect on Total Ergosterol Content

Treatment	Concentration	% Ergosterol Reduction (vs. Control)
Untreated Control	-	0%
Test Compound	0.25x MIC (4 µg/mL)	45%
Test Compound	0.5x MIC (8 µg/mL)	82%
Fluconazole	0.5x MIC (0.25 µg/mL)	88%

Interpretation: A dose-dependent reduction in ergosterol content, similar to that caused by the known ergosterol synthesis inhibitor Fluconazole, provides strong evidence for the compound's mechanism of action.

Proposed Mechanism of Action

The data from the protocols described above can be synthesized to propose a mechanism of action. Thiosemicarbazides may inhibit fungal growth by targeting key enzymes.[1] Specifically, in the ergosterol biosynthesis pathway, several enzymes are potential targets. Azoles, for instance, target Lanosterol 14α-demethylase (encoded by the ERG11 gene).[5][6] The reduction in total ergosterol strongly suggests that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide interferes with one of the steps in this critical pathway.

Caption: Proposed inhibition of the ergosterol biosynthesis pathway.

Conclusion

This application note provides a robust framework for the initial characterization of the antifungal properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide against C. albicans. By following these standardized and validated protocols, researchers can generate reproducible data on the compound's inhibitory and cidal concentrations and gain critical insight into its mechanism of action. The evidence-based approach described herein is an essential first step in the preclinical evaluation of this, and other novel, thiosemicarbazide derivatives as potential next-generation antifungal agents.

References

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• Arthington-Skaggs, B. A., et al. (2000). Quantitation of Candida albicans Ergosterol Content Improves the Correlation between In Vitro Antifungal Susceptibility Test Results and In Vivo Outcome after Fluconazole Treatment in a Murine Model of Invasive Candidiasis. Antimicrobial Agents and Chemotherapy. Available at: [Link]

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• de Oliveira, V. M., et al. (2022). Antifungal activity of 2-chloro-N-phenylacetamide: a new molecule with fungicidal and antibiofilm activity against fluconazole-resistant Candida spp. Brazilian Journal of Biology. Available at: [Link]

• Guinea, J., et al. (2023). Antifungal susceptibility testing following the CLSI M27 document, along with the measurement of MFC/MIC ratio, could be the optimal approach to detect amphotericin B resistance in Clavispora (Candida) lusitaniae. Diagnostic Microbiology and Infectious Disease. Available at: [Link]

• Arthington-Skaggs, B. A., et al. (1999). Quantitation of Ergosterol Content: Novel Method for Determination of Fluconazole Susceptibility of Candida albicans. Journal of Clinical Microbiology. Available at: [Link]

Sources

• 1. Antifungal effect of 4-arylthiosemicarbazides against Candida species. Search for molecular basis of antifungal activity of thiosemicarbazide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
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• 6. Candida albicans Mutations in the Ergosterol Biosynthetic Pathway and Resistance to Several Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Quantitation of Candida albicans Ergosterol Content Improves the Correlation between In Vitro Antifungal Susceptibility Test Results and In Vivo Outcome after Fluconazole Treatment in a Murine Model of Invasive Candidiasis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. 2024 AST: Candida Reporting Tips | News | CLSI [clsi.org]

Application Note &amp; Protocols: Investigating the Mechanism of Action of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Forward-Looking Statement

This document provides a comprehensive theoretical framework and a series of robust experimental protocols for elucidating the mechanism of action of the novel compound 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. As of the date of this publication, publicly accessible data on this specific molecule is limited. Therefore, the proposed mechanisms are inferred from the known bioactivities of its constituent chemical moieties: the furoyl group, the phenylhydrazine core, and the carbothioamide functional group. The experimental workflows detailed herein are designed to systematically test these hypotheses and provide a clear path for comprehensive characterization.

Introduction: Unpacking the Therapeutic Potential

The compound 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide represents a compelling subject for investigation in drug discovery. Its hybrid structure combines several pharmacophores with established biological activities, suggesting a potential for multifaceted therapeutic applications.

• The Furoyl Moiety: Furan rings are prevalent in numerous bioactive natural products and synthetic drugs, often contributing to antimicrobial and anti-inflammatory properties.

• The Hydrazinecarbothioamide Core: This scaffold is known for its diverse pharmacological profile, including antibacterial, antifungal, anticonvulsant, and anticancer activities. Thiosemicarbazones, a related class, are well-known for their ability to chelate metal ions, a property crucial for the inhibition of various enzymes.

Given this structural composition, we hypothesize that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide may exert its effects through one or more of the following mechanisms:

• Enzyme Inhibition: Particularly targeting metalloenzymes or enzymes with critical cysteine residues in their active sites.

• Induction of Oxidative Stress: Interference with cellular redox homeostasis.

• Modulation of Inflammatory Pathways: Potentially through inhibition of key signaling proteins in inflammatory cascades.

This guide provides the scientific community with the necessary tools to rigorously investigate these possibilities.

Postulated Mechanism of Action: A Hypothesis-Driven Approach

Based on an analysis of its chemical structure, we propose a primary hypothetical mechanism centered on the inhibition of a key signaling pathway, potentially the MAPK/ERK pathway , which is frequently dysregulated in cancer and inflammatory diseases. The carbothioamide group could play a crucial role in binding to target proteins, possibly through covalent interaction with cysteine residues or chelation of essential metal cofactors.

Figure 1: Postulated MAPK/ERK Pathway Inhibition. This diagram illustrates the hypothetical inhibitory action of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide on the MEK kinase within the MAPK/ERK signaling cascade, a central regulator of cell proliferation and survival.

Experimental Protocols: A Step-by-Step Guide

The following protocols are designed to systematically test the proposed mechanism of action.

Protocol 1: Cell Viability and Proliferation Assay

Objective: To determine the cytotoxic and anti-proliferative effects of the compound on a relevant cell line (e.g., A549 human lung carcinoma).

Materials:

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

• A549 cells (or other suitable cell line)

• DMEM/F-12 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• DMSO (Dimethyl sulfoxide)

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed A549 cells in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment: Prepare a stock solution of the compound in DMSO. Serially dilute the compound in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Add 100 µL of the diluted compound solutions to the respective wells. Include a vehicle control (DMSO only).

• Incubation: Incubate the plates for 48 hours.

• MTT Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Table 1: Hypothetical Cell Viability Data

Compound Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	% Viability
0 (Vehicle)	1.25 ± 0.08	100
0.1	1.22 ± 0.07	97.6
1	1.15 ± 0.09	92.0
10	0.88 ± 0.06	70.4
50	0.61 ± 0.05	48.8
100	0.35 ± 0.04	28.0

Protocol 2: Western Blot Analysis of MAPK/ERK Pathway

Objective: To investigate the effect of the compound on the phosphorylation status of key proteins in the MAPK/ERK pathway.

Materials:

• A549 cells

• 6-well plates

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies (anti-p-ERK, anti-ERK, anti-p-MEK, anti-MEK, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Seed A549 cells in 6-well plates. Once they reach 70-80% confluency, treat them with the compound at its IC₅₀ concentration for various time points (e.g., 0, 1, 6, 24 hours).

• Protein Extraction: Lyse the cells with RIPA buffer.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: Separate 20-30 µg of protein per lane on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an ECL substrate and a chemiluminescence imager.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein counterparts.

Figure 2: Western Blot Experimental Workflow. A streamlined representation of the key steps involved in analyzing protein expression and phosphorylation status following compound treatment.

Concluding Remarks and Future Directions

The presented framework offers a scientifically rigorous starting point for the characterization of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. The positive identification of anti-proliferative activity and modulation of the MAPK/ERK pathway would warrant further investigation, including:

• In Vitro Kinase Assays: To directly assess the inhibitory activity of the compound on purified MEK or other kinases.

• In Vivo Studies: To evaluate the compound's efficacy and safety in animal models of relevant diseases.

• Structure-Activity Relationship (SAR) Studies: To optimize the compound's potency and selectivity.

By following the methodologies outlined in this guide, researchers can systematically unravel the therapeutic potential of this promising molecule.

References

This is a hypothetical reference list based on the types of sources that would be relevant for this topic. Real URLs would be generated if specific literature on the compound existed.

• Title: The MAPK/ERK pathway in cancer. Source: Nature Reviews Cancer. URL: [Link]

• Title: Thiosemicarbazones as potential anticancer agents. Source: European Journal of Medicinal Chemistry. URL: [Link]

• Title: Bioactivities of furan-containing compounds. Source: Molecules. URL: [Link]

Application Notes and Protocols for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Anticancer Potential of a Novel Thioamide

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is a synthetic compound belonging to a class of molecules that have garnered significant interest in oncological research. While this specific molecule is novel, its structural motifs—the furan ring and the thioamide group—are present in various compounds exhibiting promising anticancer activities. Derivatives of furoyl and hydrazinecarbothioamide have been shown to possess cytotoxic effects against a range of cancer cell lines, including human promyelocytic leukemia (HL-60), hepatocellular carcinoma (Bel-7402), gastric carcinoma (BGC-823), and nasopharyngeal carcinoma (KB) cells. The primary mechanism of action for many of these related compounds appears to be the induction of apoptosis, or programmed cell death, a critical pathway for eliminating malignant cells.

This document serves as a comprehensive technical guide for investigating the in vitro anticancer properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. As a Senior Application Scientist, the following protocols have been developed not merely as a sequence of steps, but as a self-validating system to rigorously characterize the compound's bioactivity. We will delve into the causality behind experimental choices, ensuring that each phase of the investigation builds logically upon the last, from initial cytotoxicity screening to the elucidation of the apoptotic mechanism.

I. Foundational Knowledge and Preliminary Steps

A. Postulated Mechanism of Action: The Intrinsic Apoptotic Pathway

Based on the activity of structurally related compounds, we hypothesize that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide induces apoptosis through the intrinsic (mitochondrial) pathway. This pathway is controlled by the B-cell lymphoma 2 (Bcl-2) family of proteins, which includes both anti-apoptotic members (like Bcl-2) and pro-apoptotic members (like Bax). The ratio of these proteins is a critical determinant of a cell's fate.[1] An increase in the Bax/Bcl-2 ratio leads to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent activation of a caspase cascade, culminating in cell death.[2]

The following diagram illustrates this proposed signaling cascade:

Caption: Proposed intrinsic apoptotic pathway induced by the compound.

B. Preparation of Stock Solution

The accurate preparation of a stable, sterile stock solution is paramount for reproducible results. Given the likely hydrophobic nature of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, dimethyl sulfoxide (DMSO) is the recommended solvent.

Protocol 1: Stock Solution Preparation

• Materials:

  • 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide powder

  • Sterile, cell culture-grade DMSO[3]

  • Sterile microcentrifuge tubes

• Procedure:

  • Under sterile conditions (e.g., in a laminar flow hood), weigh out a precise amount of the compound powder.

  • Dissolve the powder in an appropriate volume of sterile DMSO to achieve a high-concentration stock solution (e.g., 10 mM or 20 mM).[4] Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication may be used if necessary.

  • Due to the inherent sterility of 100% DMSO, filtration is often not required and may lead to compound loss due to membrane binding.[5]

  • Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).

II. Determining Cytotoxicity: The MTT Assay

The initial step in characterizing a novel compound is to determine its effect on cell viability and establish a dose-response curve. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for this purpose. It measures the metabolic activity of cells, which is generally proportional to the number of viable cells.[6]

Protocol 2: MTT Cell Viability Assay

• Cell Seeding:

  • Select an appropriate cancer cell line (e.g., HL-60, a human promyelocytic leukemia line).

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete culture medium).[7]

  • Incubate the plate overnight at 37°C in a humidified, 5% CO₂ atmosphere to allow for cell attachment and recovery.

• Compound Treatment:

  • Prepare a series of serial dilutions of the 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide stock solution in complete culture medium.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the various concentrations of the compound. Include a "vehicle control" group treated with medium containing the same final concentration of DMSO as the highest compound concentration (typically ≤0.5%).[8] Also, include a "no-cell" blank control with medium only.

  • Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Following the incubation period, add 10 µL of a 5 mg/mL MTT solution to each well.[9]

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[10]

• Solubilization and Measurement:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO or an appropriate solubilization buffer to each well to dissolve the formazan crystals.[6]

  • Agitate the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[7]

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Parameter	Recommended Range
Cell Seeding Density	5,000 - 10,000 cells/well
Compound Concentration Range	0.1 µM - 100 µM (initial screen)
Incubation Time	24, 48, 72 hours
MTT Incubation	2 - 4 hours
Absorbance Wavelength	570 nm

III. Quantifying Apoptosis: Annexin V & Propidium Iodide Staining

Once the IC₅₀ value is established, the next logical step is to confirm that the observed cytotoxicity is due to apoptosis. The Annexin V/Propidium Iodide (PI) assay is the gold standard for this purpose. In early apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, can be fluorescently labeled to detect these early apoptotic cells. PI is a fluorescent dye that cannot cross the membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised.

Caption: Workflow for Annexin V & PI apoptosis assay.

Protocol 3: Annexin V/PI Staining by Flow Cytometry

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat them with 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide at its predetermined IC₅₀ concentration for the optimal time determined from the MTT assay.

  • Harvest both floating and adherent cells. For adherent cells, use trypsin and then combine with the supernatant containing the floating cells.[11]

  • Centrifuge the cell suspension to pellet the cells.

• Staining:

  • Wash the cells once with cold 1X PBS.

  • Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution. Gently vortex.[12]

  • Incubate the tubes for 15-20 minutes at room temperature in the dark.[13]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples immediately by flow cytometry.

  • Use unstained, Annexin V-only, and PI-only stained cells as controls to set up compensation and quadrants.

• Interpreting the Results:

  • Annexin V (-) / PI (-): Live, healthy cells.

  • Annexin V (+) / PI (-): Early apoptotic cells.

  • Annexin V (+) / PI (+): Late apoptotic or necrotic cells.

  • Annexin V (-) / PI (+): Necrotic cells.

IV. Mechanistic Validation: Caspase Activity and Protein Expression

To validate the involvement of the intrinsic apoptotic pathway, we will measure the activity of key executioner caspases (caspase-3 and -7) and quantify the expression levels of the Bcl-2 family proteins, Bax and Bcl-2.

A. Caspase-3/7 Activity Assay

Caspases-3 and -7 are the primary executioner caspases that cleave a multitude of cellular substrates, leading to the morphological and biochemical hallmarks of apoptosis. Their activity can be measured using a fluorogenic substrate containing the DEVD peptide sequence, which is specifically recognized and cleaved by these caspases.[14]

Protocol 4: Fluorogenic Caspase-3/7 Assay

• Cell Lysis:

  • Treat cells with the compound as described previously.

  • Harvest and wash the cells, then lyse them using a supplied lysis buffer on ice.[15]

  • Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Assay Reaction:

  • In a 96-well black plate, add a small volume of cell lysate to each well.

  • Prepare a reaction master mix containing assay buffer and the fluorogenic caspase-3/7 substrate (e.g., Ac-DEVD-AMC).[16]

  • Add the master mix to each well containing the lysate.

• Measurement:

  • Incubate the plate at 37°C, protected from light.

  • Measure the fluorescence at regular intervals using a microplate reader with the appropriate excitation and emission wavelengths (e.g., Ex/Em = 341/441 nm for AMC-based substrates).[14]

• Data Analysis:

  • Calculate the rate of increase in fluorescence, which is proportional to the caspase-3/7 activity.

  • Compare the activity in treated cells to that in vehicle-treated control cells.

B. Western Blot for Bax and Bcl-2 Expression

Determining the ratio of the pro-apoptotic protein Bax to the anti-apoptotic protein Bcl-2 provides direct evidence of the compound's effect on the mitochondrial control of apoptosis.[2]

Protocol 5: Western Blotting

• Protein Extraction:

  • Following treatment with the compound, harvest cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[17]

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[17]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) to prevent non-specific antibody binding.

  • Incubate the membrane overnight at 4°C with primary antibodies specific for Bax and Bcl-2. A loading control antibody (e.g., β-actin or GAPDH) must also be used.[18]

  • Wash the membrane extensively with TBST.

  • Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

  • Perform densitometric analysis on the bands to quantify the protein expression levels.

  • Calculate the Bax/Bcl-2 ratio for each sample after normalizing to the loading control. An increased ratio in treated cells compared to the control would support the proposed mechanism.[2]

Protein	Expected Molecular Weight	Function
Bax	~21 kDa	Pro-apoptotic
Bcl-2	~26 kDa	Anti-apoptotic
β-actin	~42 kDa	Loading Control

V. Conclusion and Future Directions

This guide provides a structured and scientifically rigorous framework for the initial in vitro characterization of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. By systematically progressing from broad cytotoxicity screening to specific mechanistic assays, researchers can build a comprehensive profile of the compound's anticancer activity. Positive results from these protocols—demonstrating potent cytotoxicity, induction of apoptosis, activation of caspases, and an increased Bax/Bcl-2 ratio—would provide a strong rationale for advancing this compound into more complex preclinical models, such as 3D cell cultures and in vivo xenograft studies.

References

• Sivandasan, R. (2016). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. In Protocols in Animal Cell Culture. Springer. [Link available through PMC]
• Fuente-Garcia, C., et al. (2022). Optimization of a fluorogenic assay to determine caspase 3/7 activity in meat extracts.

• Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. Texas Children's Hospital.
• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.
• Roche. (n.d.).

• ResearchGate. (2025). MTT Proliferation Assay Protocol. Retrieved from [Link]

• JoVE. (2023). Measuring Caspase Activity Using a Fluorometric Assay or Flow Cytometry.
• ATCC. (n.d.).
• Thermo Fisher Scientific. (n.d.). CellEvent™ Caspase-3/7 Green Flow Cytometry Assay Kit.
• Reddit. (2024). How to prepare sterile drug solution in DMSO for cell culture?.
• Quora. (2018). How to make a stock solution of a substance in DMSO.
• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?.
• MedChemExpress. (n.d.). Compound Handling Instructions.
• ResearchGate. (2014). Can you help with Western Blot: Bax and BCL-2?.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.). Western blot analysis of Bcl-2, Bcl-x L , Bax, and p53.
• Stroke. (n.d.).

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Application Note &amp; Protocol: Determination of Minimum Inhibitory Concentration (MIC) of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for determining the Minimum Inhibitory Concentration (MIC) of the novel investigational compound, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. As a member of the thiosemicarbazone class of compounds, which are known for their broad-spectrum biological activities, establishing a reliable antimicrobial profile is a critical step in its preclinical development.[1][2][3] This application note details the standardized broth microdilution method, aligning with the best practices outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). The protocol is designed to ensure the generation of reproducible and accurate data, which is essential for the evaluation of the compound's potential as an antimicrobial agent.

Introduction: The Scientific Rationale

Thiosemicarbazones are a class of compounds characterized by the presence of a thiosemicarbazide group, which is pivotal to their diverse biological activities, including antibacterial, antifungal, and antiviral properties.[1][2] The compound 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide belongs to this promising class. The determination of its Minimum Inhibitory Concentration (MIC) is a fundamental quantitative measure of its in vitro antimicrobial potency. The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[4] This metric is paramount for:

• Efficacy Assessment: Providing a primary endpoint to evaluate the compound's effectiveness against a panel of clinically relevant bacterial strains.

• Spectrum of Activity: Delineating which types of bacteria (e.g., Gram-positive, Gram-negative) are susceptible to the compound.

• Mechanism of Action Studies: Serving as a basis for more advanced studies to elucidate the compound's mode of action.

• Drug Development Decisions: Guiding lead optimization and further preclinical and clinical development.

The broth microdilution method is a widely accepted and standardized technique for MIC determination due to its efficiency, reproducibility, and conservation of test compound.[4][5] This method involves a serial dilution of the antimicrobial agent in a liquid growth medium, followed by inoculation with a standardized bacterial suspension.

Materials and Reagents

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (purity ≥95%)

• Dimethyl sulfoxide (DMSO, cell culture grade)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates (U-bottom)

• Sterile reservoir basins

• Multichannel pipettes and sterile tips

• Spectrophotometer or McFarland turbidity standards

• Bacterial strains (e.g., ATCC quality control strains and clinical isolates)

• Sterile saline (0.85% NaCl)

• Incubator (35 ± 2°C)

• Vortex mixer

• Plate reader (optional, for quantitative analysis)

Experimental Workflow: A Visual Guide

The following diagram illustrates the key steps in the broth microdilution MIC assay for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Caption: Logical framework for interpreting MIC values.

A lower MIC value signifies that a smaller amount of the compound is required to inhibit bacterial growth, indicating higher potency. Conversely, a high MIC value suggests lower potency. These initial findings will guide further investigations, including cytotoxicity assays to determine the therapeutic index and in vivo efficacy studies.

References

• MDPI. (n.d.). Thiosemicarbazone-Based Compounds: A Promising Scaffold for Developing Antibacterial, Antioxidant, and Anticancer Therapeutics.
• Microbiology Class. (2023, August 28). STANDARD QUALITY CONTROL STRAINS FOR ANTIBIOGRAM.
• DergiPark. (2024, April 30). A review of recent research on the antimicrobial activities of thiosemicarbazone-based compounds.
• PubMed. (n.d.). Synthesis, antimicrobial and anticancer activity of new thiosemicarbazone derivatives.
• Microbe Online. (2021, November 20). Quality Control Strains (standard strains) and their Uses.
• National Institutes of Health. (2021, February 4). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance.
• Public Health England. (n.d.). Quality Control of Antimicrobial Susceptibility Testing.
• PubMed Central. (n.d.). Biological investigation of N-methyl thiosemicarbazones as antimicrobial agents and bacterial carbonic anhydrases inhibitors.
• EUCAST. (n.d.). MIC Determination.
• National Institutes of Health. (n.d.). Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories.
• MI - Microbiology. (n.d.). Broth Microdilution.
• ASM Journals. (n.d.). Statistical Methods for Establishing Quality Control Ranges for Antibacterial Agents in Clinical and Laboratory Standards Institute Susceptibility Testing.
• CLSI. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically.

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• 4. Broth Microdilution | MI [microbiology.mlsascp.com]
• 5. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]

Application Notes and Protocols for the Investigation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide as a Potential Enzyme Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Inhibitory Potential of a Novel Thiosemicarbazide Derivative

The quest for novel enzyme inhibitors is a cornerstone of modern drug discovery and development. These molecules, capable of modulating the activity of specific enzymes, hold immense therapeutic potential in treating a wide array of diseases, from infectious conditions to cancer. Within the vast landscape of small molecule inhibitors, thiosemicarbazide derivatives have emerged as a promising class of compounds, exhibiting a broad spectrum of biological activities. This document provides a comprehensive guide to the investigation of a specific thiosemicarbazide, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide , as a potential enzyme inhibitor.

While direct and extensive research on this particular molecule is emerging, its structural motifs—a furoyl group, a phenylhydrazine moiety, and a carbothioamide core—suggest a strong likelihood of interaction with various enzyme classes. The furan ring, for instance, is a known pharmacophore present in numerous bioactive compounds.[1] Similarly, the thiosemicarbazide scaffold is recognized for its ability to chelate metal ions within enzyme active sites, a key mechanism of inhibition for metalloenzymes.[2]

This application note, therefore, serves as a detailed, scientifically-grounded roadmap for researchers seeking to explore the enzyme inhibitory properties of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. We will delve into its postulated mechanisms of action against two high-potential enzyme targets—urease and carbonic anhydrase —and provide step-by-step protocols for the experimental validation of these hypotheses. The methodologies outlined herein are designed to be self-validating, ensuring the generation of robust and reproducible data.

Postulated Mechanisms of Action and Potential Enzyme Targets

The unique chemical architecture of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide suggests several plausible mechanisms of enzyme inhibition. The presence of both a sulfur and multiple nitrogen atoms in the thiosemicarbazide backbone makes it an excellent candidate for coordinating with metal ions in the active sites of metalloenzymes.

Urease Inhibition: A Focus on the Nickel-Containing Active Site

Urease, a nickel-dependent metalloenzyme, plays a crucial role in the pathogenesis of infections caused by bacteria such as Helicobacter pylori.[3] The inhibition of urease is a validated strategy for the treatment of peptic ulcers and other related conditions.[3] Thiosemicarbazone derivatives are known to be potent urease inhibitors, primarily due to the ability of the sulfur atom to bind to the two nickel ions in the enzyme's active site, thereby disrupting its catalytic activity.[2]

It is hypothesized that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide will act as a urease inhibitor through a similar mechanism. The sulfur atom of the carbothioamide group is expected to chelate the nickel ions, while the furoyl and phenyl groups may engage in additional hydrophobic and/or hydrogen bonding interactions with amino acid residues in the active site, further stabilizing the enzyme-inhibitor complex.

Caption: Postulated binding of the inhibitor to the urease active site.

Carbonic Anhydrase Inhibition: Targeting the Zinc Metalloenzyme

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes involved in a multitude of physiological processes, including pH regulation and CO2 transport.[4][5] The inhibition of specific CA isoforms has therapeutic applications in glaucoma, epilepsy, and certain types of cancer.[5][6] Many known CA inhibitors contain a sulfonamide group that coordinates with the zinc ion in the active site.[6] However, compounds with thiourea and related scaffolds have also been identified as effective CA inhibitors.[7]

We propose that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide may inhibit carbonic anhydrase by a similar mechanism, where the thiocarbonyl group interacts with the active site zinc ion. The furoyl and phenyl moieties could further enhance binding affinity and selectivity through interactions with hydrophobic and hydrophilic residues within the active site cavity.

Experimental Protocols: A Step-by-Step Guide to Inhibitor Characterization

The following protocols provide a detailed framework for the in vitro evaluation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide as an inhibitor of urease and carbonic anhydrase.

Protocol 1: Determination of Urease Inhibitory Activity (IC50)

This protocol is adapted from the indophenol method, which measures the amount of ammonia produced by the urease-catalyzed hydrolysis of urea.[8]

Materials:

• Jack bean urease

• Urea

• Phosphate buffer (pH 7.4)

• Phenol reagent

• Alkali reagent (sodium hypochlorite)

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (test compound)

• Thiourea (standard inhibitor)

• 96-well microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound and thiourea in DMSO.

  • Prepare working solutions of urease, urea, and the test compound/standard in phosphate buffer.

• Assay Procedure:

  • In a 96-well plate, add 25 µL of the test compound or standard inhibitor at various concentrations.

  • Add 25 µL of urease solution to each well and incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding 50 µL of urea solution to each well.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 50 µL of phenol reagent and 50 µL of alkali reagent to each well.

  • Incubate at room temperature for 10 minutes to allow for color development.

  • Measure the absorbance at 630 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [1 - (Absorbance of test / Absorbance of control)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition) from the dose-response curve.

Caption: Workflow for the urease inhibition assay.

Protocol 2: Determination of Carbonic Anhydrase Inhibitory Activity (IC50)

This protocol is based on the esterase activity of carbonic anhydrase, using p-nitrophenyl acetate as a substrate.

Materials:

• Human carbonic anhydrase II (hCA II)

• p-Nitrophenyl acetate (p-NPA)

• Tris-HCl buffer (pH 7.4)

• 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (test compound)

• Acetazolamide (standard inhibitor)

• 96-well microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound and acetazolamide in DMSO.

  • Prepare working solutions of hCA II, p-NPA, and the test compound/standard in Tris-HCl buffer.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of the test compound or standard inhibitor at various concentrations.

  • Add 140 µL of Tris-HCl buffer to each well.

  • Add 20 µL of hCA II solution to each well and incubate at room temperature for 10 minutes.

  • Initiate the reaction by adding 20 µL of p-NPA solution to each well.

  • Monitor the increase in absorbance at 400 nm for 10 minutes at 1-minute intervals using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the inhibitor.

  • Calculate the percentage of inhibition using the formula: % Inhibition = [1 - (Rate of test / Rate of control)] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and determine the IC50 value.

Data Presentation: Summarizing Inhibitory Potency

The following tables provide a template for summarizing the quantitative data obtained from the enzyme inhibition assays.

Table 1: Urease Inhibitory Activity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Compound	IC50 (µM) ± SD
2-(2-Furoyl)-N-phenylhydrazinecarbothioamide	Experimental Value
Thiourea (Standard)	Reference Value

Table 2: Carbonic Anhydrase II Inhibitory Activity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Compound	IC50 (µM) ± SD
2-(2-Furoyl)-N-phenylhydrazinecarbothioamide	Experimental Value
Acetazolamide (Standard)	Reference Value

Mechanism of Inhibition Studies: Elucidating the Mode of Action

Once the inhibitory activity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide has been confirmed, it is crucial to determine the mechanism of inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed). This can be achieved by performing enzyme kinetic studies at various substrate concentrations in the presence and absence of the inhibitor.

Procedure:

• Perform the respective enzyme assay (urease or carbonic anhydrase) with varying concentrations of the substrate (urea or p-NPA).

• Repeat the assay at each substrate concentration in the presence of different fixed concentrations of the inhibitor.

• Plot the data using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).

• Analyze the changes in Vmax (maximum velocity) and Km (Michaelis constant) to determine the type of inhibition.

Caption: Workflow for mechanism of inhibition studies.

Conclusion and Future Directions

This application note provides a comprehensive framework for the initial investigation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide as a potential enzyme inhibitor. The proposed protocols and methodologies are designed to yield robust and reliable data, enabling a thorough characterization of its inhibitory profile against urease and carbonic anhydrase. Positive results from these in vitro studies would warrant further investigation, including selectivity profiling against other enzyme isoforms, cell-based assays to assess cytotoxicity and efficacy, and in vivo studies to evaluate its therapeutic potential. The structural versatility of the thiosemicarbazide scaffold also offers exciting opportunities for medicinal chemistry efforts to optimize potency, selectivity, and pharmacokinetic properties.

References

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• Li, Y., et al. (2021). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. European Journal of Medicinal Chemistry, 223, 113645. [Link]

• Ghorab, M. M., et al. (2023). A class of carbonic anhydrase II and VII-selective inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 216-228. [Link]

• Cui, Z. N., et al. (2011). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. International Journal of Molecular Sciences, 12(12), 8749-8762. [Link]

• Cui, Z., et al. (2010). Synthesis and Bioactivity of N-Benzoyl-N′-[5-(2′-substituted phenyl)-2-furoyl] Semicarbazide Derivatives. Molecules, 15(6), 4267-4280. [Link]

• Khan, I., et al. (2017). 2-(Hetero(aryl)methylene)hydrazine-1-carbothioamides as Potent Urease Inhibitors. Archiv der Pharmazie, 350(1-2), 1600293. [Link]

• Kwiecień, N., et al. (2021). Thiosemicarbazide Derivatives Decrease the ATPase Activity of Staphylococcus aureus Topoisomerase IV, Inhibit Mycobacterial Growth, and Affect Replication in Mycobacterium smegmatis. International Journal of Molecular Sciences, 22(11), 5892. [Link]

• Khan, A., et al. (2023). Exploring the Synthetic Chemistry of Phenyl-3-(5-aryl-2-furyl)- 2-propen-1-ones as Urease Inhibitors: Mechanistic Approach through Urease Inhibition, Molecular Docking and Structure–Activity Relationship. Molecules, 28(17), 6345. [Link]

• Wang, Y., et al. (2017). Design, synthesis and biological evaluation of 2-amino-N-(2-aminophenyl)thiazole-5-carboxamide derivatives as novel Bcr-Abl and histone deacetylase dual inhibitors. MedChemComm, 8(3), 615-621. [Link]

• Cui, Z., et al. (2010). Synthesis and bioactivity of N-benzoyl-N'-[5-(2'-substituted phenyl)-2-furoyl] semicarbazide derivatives. Molecules, 15(6), 4267-80. [Link]

• Rehman, A. U., et al. (2023). Para-Substituted Thiosemicarbazones as Cholinesterase Inhibitors: Synthesis, In Vitro Biological Evaluation, and In Silico Study. ACS Omega, 8(5), 4889-4903. [Link]

• Singh, P., et al. (2024). Synthesis and Biological Evaluation of 2-Hydroxy Benzyl Hydrazides Congeners. Journal of Population Therapeutics and Clinical Pharmacology, 31(1), 123-135. [Link]

• Nocentini, A., & Supuran, C. T. (2020). An overview of carbohydrate-based carbonic anhydrase inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1839-1850. [Link]

• Ullah, N., et al. (2022). Synthesis of New Triazole-Based Thiosemicarbazone Derivatives as Anti-Alzheimer’s Disease Candidates: Evidence-Based In Vitro Study. Molecules, 27(19), 6549. [Link]

• Costa, D. A., et al. (2021). A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria. Journal of Advanced Research, 34, 143-164. [Link]

• de Oliveira, R. B., et al. (2018). Synthesis, Biological Activity, and Mechanism of Action of 2-Pyrazyl and Pyridylhydrazone Derivatives, New Classes of Antileishmanial Agents. ChemMedChem, 13(14), 1435-1446. [Link]

• Jo, E., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12499. [Link]

• Maged, A. A., et al. (2016). Synthesis, antiproliferative activity, and mechanism of action of a series of 2-{[(2E)-3-phenylprop-2-enoyl]amino}benzamides. Bioorganic & Medicinal Chemistry, 24(16), 3649-3661. [Link]

• Abdel-Maksoud, M. S., et al. (2023). Design, synthesis and biological evaluation of 2-phenylquinoxaline carbonyl piperazine derivatives as novel FASN inhibitors with anticancer activity. Bioorganic Chemistry, 139, 106727. [Link]

• Trawally, M., et al. (2024). Thiosemicarbazone-benzenesulfonamide Derivatives as Human Carbonic Anhydrases Inhibitors: Synthesis, Characterization, and In silico Studies. ResearchGate. [Link]

• Jones, P., et al. (2009). Discovery of 2-{4-[(3S)-piperidin-3-yl]phenyl}-2H-indazole-7-carboxamide (MK-4827): a novel oral poly(ADP-ribose)polymerase (PARP) inhibitor efficacious in BRCA-1 and -2 mutant tumors. Journal of Medicinal Chemistry, 52(22), 7170-85. [Link]

• Cui, Z. N., et al. (2011). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. Molecules, 16(12), 10296-10311. [Link]

• Rehman, A. U., et al. (2023). Para-Substituted Thiosemicarbazones as Cholinesterase Inhibitors: Synthesis, In Vitro Biological Evaluation, and In Silico Study. ACS Omega, 8(5), 4889-4903. [Link]

• Aliabadi, A., et al. (2017). Synthesis and Biological Evaluation of N-(5-(pyridin-2-yl)-1,3,4-thiadiazol-2-yl)benzamide Derivatives as Lipoxygenase Inhibitor with Potential Anticancer Activity. Iranian Journal of Pharmaceutical Research, 16(1), 189-197. [Link]

• De Simone, G., et al. (2005). Carbonic Anhydrase Inhibitors: X-ray Crystal Structure of a Benzenesulfonamide Strong CA II and CA IX Inhibitor Bearing a Pentafluorophenylaminothioureido Tail in Complex With Isozyme II. Bioorganic & Medicinal Chemistry Letters, 15(10), 2315-2320. [Link]

• Al-Wahaibi, L. H., et al. (2023). In vitro urease inhibitory activity of compounds 1 and 2. ResearchGate. [Link]

• Yilmaz, I., & Temel, H. (2020). In vitro urease and trypsin inhibitory activities of some sulfur compounds. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(3), 851-860. [Link]

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• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Welcome to the technical support center for the synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and provide in-depth, field-proven insights to help you optimize your reaction yield and purity. Our approach is rooted in explaining the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Section 1: Synthesis Fundamentals & Core Concepts

This section addresses foundational questions regarding the synthetic strategy and mechanism for preparing the target compound.

Q1: What are the primary synthetic routes to 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide?

There are two primary and logically sound synthetic routes for this target molecule. The choice between them often depends on the availability and stability of the starting materials.

Route A: Acylation of Phenylthiosemicarbazide. This is the most direct approach. It involves the reaction of commercially available or synthesized 4-phenylthiosemicarbazide with 2-furoyl chloride. An acid scavenger, such as pyridine or triethylamine, is typically required to neutralize the hydrochloric acid byproduct.

Route B: Isothiocyanate Addition to a Hydrazide. This route first involves the preparation of 2-furoic acid hydrazide from either 2-furoic acid or its ester. The resulting hydrazide is then reacted with phenyl isothiocyanate. This method avoids the generation of HCl.

Below is a workflow diagram illustrating these two pathways.

Caption: Primary synthetic pathways to the target compound.

Q2: What is the reaction mechanism for the acylation route (Route A)?

The mechanism is a classic nucleophilic acyl substitution. The terminal amino group (-NH2) of 4-phenylthiosemicarbazide is the primary nucleophile. It attacks the highly electrophilic carbonyl carbon of 2-furoyl chloride. The chloride ion is an excellent leaving group, facilitating the reaction.

Mechanistic Steps:

• Nucleophilic Attack: The lone pair of electrons on the terminal nitrogen of the thiosemicarbazide attacks the carbonyl carbon of 2-furoyl chloride.

• Tetrahedral Intermediate Formation: A transient tetrahedral intermediate is formed.

• Leaving Group Departure: The intermediate collapses, reforming the carbonyl double bond and expelling the chloride ion.

• Deprotonation: A base (e.g., pyridine) removes the proton from the newly acylated nitrogen, neutralizing the generated HCl and yielding the final product.

Caption: Mechanism for nucleophilic acyl substitution.

Q3: What are the critical considerations for starting materials?

2-Furoyl Chloride:

• Purity: Use high-purity 2-furoyl chloride (≥99%).[1] Impurities from its synthesis, such as residual thionyl chloride or 2-furoic acid, can lead to side reactions and difficult purifications.[2][3]

• Handling: As an acyl chloride, it is extremely sensitive to moisture.[2] Handle it under an inert atmosphere (e.g., nitrogen or argon) and use dry glassware and solvents to prevent hydrolysis back to 2-furoic acid.

4-Phenylthiosemicarbazide:

• Purity: Ensure the purity of this reactant. Impurities can interfere with the reaction and complicate product isolation.

• Isomer: Confirm you are using the correct isomer. The nucleophilic attack should occur from the unsubstituted N1 hydrazine nitrogen, not the N4 phenyl-substituted nitrogen.

Solvents:

• Anhydrous Conditions: Use anhydrous (dry) solvents, especially in Route A, to prevent hydrolysis of the 2-furoyl chloride. Solvents like acetone, tetrahydrofuran (THF), or acetonitrile are common choices.

Section 2: Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common experimental problems.

Q4: My reaction yield is extremely low. What are the potential causes and how can I fix them?

Low yield is the most common issue. Follow this troubleshooting workflow to diagnose the problem.

Caption: Decision tree for troubleshooting low reaction yield.

Q5: My TLC shows multiple spots, including one that is very polar (low Rf). What could this be?

A highly polar spot that remains at the baseline of the TLC plate is often indicative of a salt or a hydrolyzed starting material.

• Hydrolyzed 2-Furoyl Chloride: If moisture was present, 2-furoyl chloride will hydrolyze to 2-furoic acid. This carboxylic acid is highly polar and will have a very low Rf value.

• Base-HCl Salt: In Route A, the pyridinium or triethylammonium hydrochloride salt formed is very polar and will not move on the TLC plate.

• Unreacted Phenylthiosemicarbazide: While less polar than a carboxylic acid, the starting thiosemicarbazide is still quite polar and may have a low Rf.

Solution:

• Prevent Hydrolysis: Rigorously dry all glassware and use anhydrous solvents.

• Workup: During the workup, a water wash will remove the hydrochloride salt. An aqueous bicarbonate wash can remove any unreacted 2-furoic acid.

Section 3: Protocol Optimization

This section provides a validated protocol and parameters for optimization.

Q6: How do solvent, temperature, and base choice impact the reaction yield?

These parameters are interdependent and critical for success. The optimal conditions balance reaction rate with the suppression of side reactions.

Parameter	Option	Rationale & Causality	Typical Yield
Solvent	Ethanol	Good solubility for thiosemicarbazide. Reaction can be run at reflux.[4]	Good to Excellent
Acetone	Aprotic, good solvent for reactants, easily removed. Reaction often run at 0°C to RT.	Excellent
THF (anhydrous)	Aprotic, less reactive than acetone. Good for moisture-sensitive reactions.[5]	Excellent
Temperature	0°C to RT	Recommended for Route A. The reaction of 2-furoyl chloride is fast and exothermic.[6] Starting at 0°C controls the initial reaction rate, preventing side product formation. The reaction can then be allowed to warm to room temperature.	High
Reflux	Can be used for Route B. The reaction of an isothiocyanate is less vigorous and may require heat to proceed to completion.[4][5][7]	High
Base (Route A)	Pyridine	Acts as both a base and a nucleophilic catalyst. Can be difficult to remove completely.	Good
Triethylamine (TEA)	A non-nucleophilic base. It is more volatile and easier to remove than pyridine during workup.	Excellent

Q7: What is a reliable, step-by-step protocol for the synthesis via Route A?

This protocol is optimized for high yield and purity on a laboratory scale (10 mmol).

Materials & Equipment:

• Three-neck round-bottom flask (100 mL), dried in an oven.

• Magnetic stirrer and stir bar.

• Dropping funnel.

• Inert atmosphere setup (Nitrogen or Argon).

• Ice-water bath.

• 4-Phenyl-3-thiosemicarbazide (1.67 g, 10 mmol).

• 2-Furoyl chloride (1.31 g, 1.05 mL, 10 mmol).[2]

• Anhydrous Acetone (40 mL).

• Triethylamine (1.11 g, 1.53 mL, 11 mmol, 1.1 eq).

Procedure:

• Setup: Assemble the dry three-neck flask with a stirrer, a dropping funnel, and a nitrogen inlet.

• Dissolve Reactant: Add 4-phenyl-3-thiosemicarbazide (10 mmol) and anhydrous acetone (30 mL) to the flask. Stir until fully dissolved. Add triethylamine (11 mmol).

• Cooling: Cool the flask to 0°C using an ice-water bath.

• Addition of Acyl Chloride: Dissolve 2-furoyl chloride (10 mmol) in anhydrous acetone (10 mL) and add it to the dropping funnel. Add the 2-furoyl chloride solution dropwise to the stirred reaction mixture over 20-30 minutes, ensuring the internal temperature does not rise above 5°C. A white precipitate (triethylamine hydrochloride) will form.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2-3 hours.

• Monitoring: Monitor the reaction progress using TLC (e.g., 3:1 Hexane:Ethyl Acetate). The reaction is complete when the starting thiosemicarbazide spot has disappeared.

• Workup:

  • Pour the reaction mixture into 150 mL of cold distilled water with stirring.

  • A solid precipitate of the crude product should form.

  • Stir for 30 minutes in the cold water to ensure complete precipitation.

  • Filter the solid using a Büchner funnel, and wash the filter cake thoroughly with water (3 x 30 mL) to remove the triethylamine hydrochloride.

  • Dry the crude product in a vacuum oven at 50-60°C.

Q8: How can I best purify the final product?

Recrystallization is the most effective method for purifying the solid product.

Recommended Recrystallization Solvent:

• Ethanol or Ethanol/Water Mixture: The product generally has good solubility in hot ethanol and poor solubility in cold ethanol, making it an excellent choice for recrystallization.[7]

  • Dissolve the crude, dry product in a minimum amount of boiling ethanol.

  • If the solution is colored, you can add a small amount of activated charcoal and hot-filter it to remove colored impurities.

  • Allow the solution to cool slowly to room temperature.

  • Further cool the flask in an ice bath to maximize crystal formation.

  • Collect the purified crystals by filtration and dry them under vacuum.

  • An isolated yield of 85-95% of pure white solid can be expected.[8]

Section 4: Characterization

Q9: What are the expected spectral data for confirming the product's identity?

Structural confirmation is typically achieved through spectroscopic methods. While exact peak positions can vary slightly based on the solvent and instrument, the following are characteristic signals.[9][10][11]

• ¹H NMR (in DMSO-d₆):

  • Aromatic Protons (Phenyl): Multiplets between δ 7.2-7.8 ppm (5H).

  • Furan Protons: Three protons showing characteristic furan coupling patterns, typically between δ 6.6-7.9 ppm (3H).

  • N-H Protons: Three distinct singlets (or broad signals) for the three N-H protons, often found at high chemical shifts (δ > 9.5 ppm) due to their amide/thioamide character. These peaks are exchangeable with D₂O.

• FT-IR (ATR):

  • N-H Stretching: Multiple bands in the region of 3100-3400 cm⁻¹.

  • C=O Stretching (Amide): A strong, sharp absorption band around 1660-1680 cm⁻¹.

  • C=S Stretching (Thioamide): A band in the region of 1200-1350 cm⁻¹.

  • Aromatic C=C Stretching: Bands around 1450-1600 cm⁻¹.

By following this guide, researchers can systematically troubleshoot issues and optimize conditions to achieve a high yield and purity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a valuable intermediate in drug discovery and development.

References

• Popovici, C., et al. (2021). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. International Journal of Molecular Sciences, 22(22), 12139. Available at: [Link]

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• Popovici, C., et al. (2021). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. National Institutes of Health. Available at: [Link]

• Kovacs, T. D. (2015). Facile and efficient synthesis of thiosemicarbazone derivatives with functionalized pendant amines. University of Kentucky ThinkIR. Available at: [Link]

• Al-Juboori, A. M. H., et al. (2022). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). Egyptian Journal of Chemistry. Available at: [Link]

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• Bi, F., et al. (2014). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. National Institutes of Health. Available at: [Link]

• Al-Khafaji, Y. M. A., et al. (2024). Synthesis of novel carbazole hydrazine-carbothioamide scaffold as potent antioxidant, anticancer and antimicrobial agents. National Institutes of Health. Available at: [Link]

• Fischer, E. (1932). Phenylhydrazine. Organic Syntheses. Available at: [Link]

• FAQ-CHEM. (n.d.). Efficient Synthesis and Purification of 2-Furoyl Chloride: What Methods Can Be Used?. Available at: [Link]

• Parveen, S., et al. (2012). Synthesis and Characterization of N1-Phenylhydrazine-1,2-bis(carbothioamide) and Its Evaluation for Antimicrobial, Antioxidant, and Brine Shrimp Lethality Bioassay. SciSpace. Available at: [Link]

• Cui, Z., et al. (2011). Synthesis and Bioactivity of N-Benzoyl-N′-[5-(2′-substituted phenyl)-2-furoyl] Semicarbazide Derivatives. MDPI. Available at: [Link]

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• 11. Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Welcome to the technical support center for the purification of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common purification challenges encountered during the synthesis of this and related thiosemicarbazide derivatives. Our approach is rooted in mechanistic understanding and field-proven techniques to ensure you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What is the most common and straightforward method for purifying crude 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide?

A1: For most routine purifications where you have a solid crude product, recrystallization is the most efficient and scalable first-line technique. This compound and its analogs often crystallize well from polar protic solvents like ethanol or methanol.[1] A mixed solvent system, such as ethanol-water, can also be highly effective.[2]

Q2: My recrystallization attempt resulted in an oil, not crystals. What should I do?

A2: "Oiling out" is a common issue, especially if the compound is impure or cools too rapidly. Here are some troubleshooting steps:

• Reduce the cooling rate: Allow the solution to cool slowly to room temperature before moving it to an ice bath.

• Use a more suitable solvent system: Your compound may be too soluble in the chosen solvent. Try a solvent in which the compound is less soluble, or use a two-solvent system where the compound is soluble in one (e.g., ethanol) and insoluble in the other (e.g., water or hexane).[3]

• Scratch the flask: Use a glass rod to scratch the inside of the flask at the solution's surface to create nucleation sites for crystal growth.

• Seed the solution: If you have a small amount of pure product, add a tiny crystal to the cooled solution to induce crystallization.

Q3: Thin Layer Chromatography (TLC) of my crude product shows multiple spots. What are the likely impurities?

A3: Based on the common synthesis route—reacting 2-furoyl hydrazide with phenyl isothiocyanate—the likely impurities are:

• Unreacted starting materials: 2-furoyl hydrazide and phenyl isothiocyanate.

• Side-products: Cyclized byproducts, such as triazole or thiadiazole derivatives, can sometimes form under harsh reaction conditions.[4]

Q4: When should I consider using column chromatography?

A4: Column chromatography is recommended when:

• Recrystallization fails to remove impurities effectively, especially those with similar solubility profiles to your target compound.

• Your product is an oil or a non-crystalline solid.

• You need to separate your target compound from multiple byproducts.

Troubleshooting and In-Depth Guides

Guide 1: Purification by Recrystallization

Recrystallization is a powerful technique that relies on the differential solubility of your compound and impurities in a given solvent at different temperatures.[5]

The ideal recrystallization solvent will dissolve the target compound well at its boiling point but poorly at low temperatures. Impurities should either be insoluble at high temperatures (allowing for hot filtration) or remain soluble at low temperatures (staying in the mother liquor).

• Solvent Screening: In small test tubes, test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate). A good solvent will require heating to dissolve the compound.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of the chosen hot solvent to your crude product to fully dissolve it.

• Hot Filtration (if necessary): If you observe insoluble impurities in the hot solution, quickly filter it through a pre-warmed funnel with fluted filter paper to remove them.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. Crystal formation should begin. Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum.

Issue	Probable Cause	Solution
No Crystals Form	Solution is not saturated; Compound is too soluble.	Boil off some solvent to concentrate the solution. Try a different solvent or a two-solvent system.
"Oiling Out"	Cooling is too rapid; High impurity level.	Re-heat to dissolve the oil, add a little more solvent, and allow to cool slowly. Consider pre-purification by another method if impurities are high.
Poor Recovery	Too much solvent used; Compound is too soluble in cold solvent.	Concentrate the mother liquor and cool again to obtain a second crop of crystals. Optimize the solvent choice.

Guide 2: Purification by Flash Column Chromatography

Flash column chromatography is a technique used for the rapid separation of compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (a solvent or solvent mixture).[3]

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is a relatively polar molecule due to the presence of amide, thioamide, and furan moieties. On a polar stationary phase like silica gel, more polar compounds will adhere more strongly and elute later. By gradually increasing the polarity of the mobile phase, you can selectively elute compounds based on their polarity.

Caption: Workflow for flash column chromatography purification.

• TLC Analysis:

  • Dissolve a small amount of your crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate in various solvent systems to find one that gives your target compound an Rf value of approximately 0.2-0.4. Good starting points for polar compounds include mixtures of ethyl acetate/hexane or methanol/dichloromethane.[6]

  • For this class of compounds, a gradient of ethyl acetate in hexane or ethyl acetate in dichloromethane is often effective.[7]

• Column Packing:

  • Choose an appropriately sized column (a rule of thumb is to use 30-50g of silica gel per gram of crude product).

  • Pack the column using the "slurry method" with your initial, least polar solvent.

• Sample Loading:

  • Dry Loading (Recommended): Dissolve your crude product in a minimal amount of a strong solvent (e.g., methanol or dichloromethane). Add a small amount of silica gel and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of your packed column.

  • Wet Loading: Dissolve the crude product in the minimum amount of the initial mobile phase and carefully load it onto the column.

• Elution and Fraction Collection:

  • Begin eluting with your starting non-polar solvent (e.g., 100% hexane or dichloromethane).

  • Gradually increase the polarity of the mobile phase according to your TLC analysis (e.g., increase the percentage of ethyl acetate).

  • Collect fractions in test tubes.

• Analysis and Product Isolation:

  • Analyze the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to obtain your purified 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Issue	Probable Cause	Solution
Poor Separation	Inappropriate solvent system; Column overloaded.	Re-optimize the solvent system using TLC. Use a larger column or less sample.
Compound Stuck on Column	Mobile phase is not polar enough.	Increase the polarity of the mobile phase (e.g., add a small percentage of methanol to your ethyl acetate/hexane mixture).
Cracked Column Bed	Column ran dry.	Ensure the silica bed is always covered with solvent.

References

• Perisic-Janjic N.U. (1991). Thin layer chromatography of salicylaldehyde semi- and thiosemicarbazones. J. Planar Chromatog., 4, 257-258. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems for TLC. [Link]

• Recrystallization. [Link]

• Al-Ostoot, F. H., et al. (2023). Novel Thiosemicarbazone Derivatives from Furan-2-Carbaldehyde: Synthesis, Characterization, Crystal Structures, and Antibacterial, Antifungal, Antioxidant, and Antitumor Activities. R Discovery. [Link]

• Hassan, A. S., et al. (2021). Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). Egyptian Journal of Chemistry, 64(10), 5545-5553. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Thiosemicarbazide Derivatives. Mini reviews in medicinal chemistry, 7(8), 823–832. [Link]

• Kapłucha, A., et al. (2021). Retention Behavior of Anticancer Thiosemicarbazides in Biomimetic Chromatographic Systems and In Silico Calculations. Molecules, 26(11), 3326. [Link]

• MIT OpenCourseWare. 8.6 - Two-Solvent Recrystallization Guide. [Link]

• Al-Ostoot, F. H., et al. (2023). Novel Thiosemicarbazone Derivatives from Furan-2-Carbaldehyde: Synthesis, Characterization, Crystal Structures, and Antibacterial, Antifungal, Antioxidant, and Antitumor Activities. ResearchGate. [Link]

• Spingler, B., & Bär, T. (2002). 4 Solvent Systems, Developing Chambers and Development. ResearchGate. [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. r/Chempros. [Link]

• Vadakkedathu Palakkeezhillam, V. N., et al. (2014). Scheme 1. Synthesis of thiosemicarbazide derivatives. ResearchGate. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Li, H., et al. (2012). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. Molecules, 17(12), 14392-14406. [Link]

• Li, H., et al. (2012). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. ResearchGate. [Link]

• Al-Ostoot, F. H., et al. (2024). Synthesis of novel carbazole hydrazine-carbothioamide scaffold as potent antioxidant, anticancer and antimicrobial agents. Scientific reports, 14(1), 11778. [Link]

• El-Sayed, W. A. (2011). Thiosemicarbazides: Synthesis and reactions. Phosphorus, Sulfur, and Silicon and the Related Elements, 186(11), 2245-2261. [Link]

• Khan, S. A., et al. (2012). Synthesis and Characterization of N1-Phenylhydrazine-1,2-bis(carbothioamide) and Its Evaluation for Antimicrobial, Antioxidant. SciSpace. [Link]

• Li, H., et al. (2012). Synthesis and Bioactivity of N-Benzoyl-N′-[5-(2′-substituted phenyl)-2-furoyl] Semicarbazide Derivatives. Molecules, 17(12), 14392-14406. [Link]

• Oniga, S., et al. (2019). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Molecules, 24(17), 3149. [Link]

• Asati, V., & Kaur, R. (2021). Chemical and Biological potentials of semicarbazide and thiosemicarbazide derivatives and their metals complexes. Advanced Journal of Chemistry, Section B, 3(3), 243-270. [Link]

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solubility issues of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide in biological assays

Welcome to the technical support guide for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the solubility of this compound in biological assays. As a thiosemicarbazide derivative, this molecule holds potential for various research applications but, like many heterocyclic compounds, presents significant challenges due to its low aqueous solubility.[1][2][3] This guide is designed to help researchers, scientists, and drug development professionals navigate these challenges to obtain reliable and reproducible experimental results.

Frequently Asked Questions (FAQs)

Q1: I dissolved 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide in DMSO, but it precipitates immediately when I add it to my cell culture media. Why is this happening?

This is a classic issue known as "crashing out" or precipitation due to a rapid solvent shift. Your compound is highly soluble in a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) but is poorly soluble in aqueous solutions like phosphate-buffered saline (PBS) or culture media.[4][5] When you add the concentrated DMSO stock directly to the aqueous phase, the DMSO disperses rapidly, creating localized microenvironments where the compound's concentration exceeds its aqueous solubility limit, causing it to precipitate.[4] The solubility in DMSO does not predict the compound's solubility in an aqueous buffer.[4]

Q2: What is the best solvent to use for my stock solution?

For initial stock solutions, 100% DMSO is the most common and effective choice for poorly soluble compounds.[6] Corporate compound collections often store compounds in DMSO at concentrations ranging from 10–30 mM.[6] However, it is crucial to use anhydrous, high-purity DMSO to prevent compound degradation and ensure maximum solubilization. Other potential organic solvents include ethanol, methanol, or dimethylformamide (DMF), but their compatibility with your specific assay and cell type must be verified.[7][8]

Q3: How much DMSO can my cells tolerate in the final assay volume?

The tolerance to DMSO is cell-line dependent. A widely accepted "safe" concentration for most cell-based assays is ≤0.1% (v/v) .[9][10][11] Some robust cell lines may tolerate up to 0.5%, but this can induce stress, differentiation, or other off-target effects.[9][12] It is imperative to run a vehicle control (media with the same final concentration of DMSO) to ensure that the observed effects are from your compound and not the solvent.[8]

Q4: Are there any alternatives to DMSO for improving solubility in my aqueous assay buffer?

Yes, several strategies can enhance aqueous solubility:

• Co-solvents: Using a mixture of solvents can improve solubility.[13][14][15] Water-miscible solvents like polyethylene glycol (PEG 400) or propylene glycol can be used in small percentages in the final assay medium.[13][15][16]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior.[17][18] They can encapsulate poorly soluble drug molecules, forming an inclusion complex that is more water-soluble.[18][19][20][21] Beta-cyclodextrins (β-CD) and their derivatives like Hydroxypropyl-β-CD (HP-β-CD) are commonly used.[12][19]

• pH Modification: If the compound has ionizable groups, adjusting the pH of the buffer can increase solubility. However, this must be within the physiological tolerance of your biological system.

Troubleshooting Guide: Overcoming Precipitation

This section provides a systematic approach to diagnosing and solving solubility issues encountered during your experiments.

Problem: Compound Precipitates Upon Dilution into Aqueous Media

This is the most common failure point. The key is to control the dilution process to avoid creating a supersaturated solution that crashes out.

Causality: The rapid shift from a 100% organic solvent environment (DMSO) to a >99% aqueous environment forces the hydrophobic compound out of solution. The goal is to make this transition more gradual or to modify the final aqueous environment to be more accommodating.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound precipitation.

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution

• Objective: To create a stable, high-concentration primary stock of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

• Materials:

  • 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (powder)

  • Anhydrous, sterile-filtered DMSO

  • Sterile microcentrifuge tubes or amber glass vials

• Procedure:

  • Weigh the desired amount of compound into a sterile vial.

  • Add the calculated volume of DMSO to reach the target concentration (e.g., 10-50 mM).

  • Vortex vigorously for 2-5 minutes.

  • If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution.[22]

  • Visually inspect for any undissolved particulate matter. If present, sonication for 5-10 minutes may help.

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can reduce compound solubility over time.[6]

  • Store at -20°C or -80°C, protected from light.

Protocol 2: Step-wise Dilution Method to Avoid Precipitation

• Objective: To dilute the DMSO stock into aqueous media while minimizing precipitation.

• Principle: This method avoids the abrupt solvent change by creating an intermediate dilution, which is then added to the final assay volume.[22]

• Procedure:

  • Thaw your DMSO stock solution (Protocol 1) and bring it to room temperature.

  • In a sterile tube, prepare an intermediate dilution by adding a small volume of the DMSO stock to a larger volume of pre-warmed (37°C) culture media. A 1:10 or 1:20 dilution is a good starting point.

  • Crucial Step: Pipette the media onto the small volume of DMSO stock and immediately vortex or mix vigorously by pipetting up and down. Do not add the DMSO dropwise into the media without mixing, as this will cause localized precipitation.

  • Visually inspect the intermediate dilution for any cloudiness or precipitate.

  • Add the required volume of this intermediate solution to your final assay wells (e.g., cell culture plate).

  • Mix the final plate gently by swirling.

Protocol 3: Using Co-solvents for Enhanced Solubility

• Objective: To use a co-solvent to increase the solubilizing capacity of the final assay buffer.

• Materials:

  • Polyethylene glycol 400 (PEG 400) or Glycerol, sterile-filtered

  • Compound stock in DMSO

• Procedure:

  • Prepare your final assay buffer or media containing the desired co-solvent concentration. Start with a low concentration (e.g., 1-2% v/v PEG 400) and optimize.

  • Important: Ensure your vehicle control contains the exact same concentration of both DMSO and the co-solvent.

  • Add your DMSO stock solution directly to the co-solvent-containing media, mixing vigorously as described in Protocol 2. The co-solvent helps to create a more favorable environment for the hydrophobic compound, preventing precipitation.[15]

Protocol 4: Employing Cyclodextrins for Solubilization

• Objective: To form a drug-cyclodextrin inclusion complex to significantly increase aqueous solubility.[19][21]

• Materials:

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

  • Compound

  • Aqueous buffer (e.g., PBS)

• Procedure:

  • Prepare a stock solution of HP-β-CD in your desired aqueous buffer (e.g., 10-20% w/v).

  • Add the powdered 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide directly to the HP-β-CD solution.

  • Stir or shake the mixture at room temperature overnight to allow for complex formation.

  • The following day, filter the solution through a 0.22 µm filter to remove any undissolved compound. The filtered solution now contains the soluble drug-cyclodextrin complex.

  • Determine the concentration of the solubilized compound using a suitable analytical method (e.g., UV-Vis spectrophotometry against a standard curve).

  • This aqueous stock can now be used for dilutions in your biological assays. Remember to include an HP-β-CD vehicle control.[12]

Data Summary: Solvent & Enhancer Selection

Method	Primary Solvent	Typical Final Conc.	Advantages	Considerations & Potential Issues
Standard DMSO	100% DMSO	≤0.1%	High solubilizing power for stock solutions.[6]	High risk of precipitation in aqueous media; potential for cell toxicity at >0.5%.[9][12]
Co-solvency	DMSO	1-5% (co-solvent)	Simple to implement; can be effective for moderately hydrophobic compounds.[13]	Co-solvent may have biological effects; requires vehicle control; may not work for extremely insoluble compounds.
Cyclodextrins	Aqueous Buffer	Varies	Significantly increases aqueous solubility; reduces need for organic solvents.[17][19]	Complex preparation; requires concentration analysis; potential for cyclodextrin to interact with cell membranes or other assay components.

References

• Title: Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC Source: PubMed Central URL: [Link]

• Title: How can cyclodextrins enhance solubility? Source: Roquette URL: [Link]

• Title: Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability Source: SciSpace URL: [Link]

• Title: Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs Source: Ajel URL: [Link]

• Title: Cyclodextrin as a Drug Carrier Increasing Drug Solubility Source: Touro Scholar URL: [Link]

• Title: Cosolvent - Wikipedia Source: Wikipedia URL: [Link]

• Title: Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development: A TNF-α/SPD304 Study - PMC Source: National Institutes of Health (NIH) URL: [Link]

• Title: Biological assay challenges from compound solubility: strategies for bioassay optimization Source: ResearchGate URL: [Link]

• Title: Considerations regarding use of solvents in in vitro cell based assays Source: University of Copenhagen URL: [Link]

• Title: Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media! Source: Reddit URL: [Link]

• Title: Considerations regarding use of solvents in in vitro cell based assays Source: ResearchGate URL: [Link]

• Title: Co-solvency and anti-solvent method for the solubility enhancement Source: Ajel URL: [Link]

• Title: How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? Source: ResearchGate URL: [Link]

• Title: Any suggestions for treating DMSO soluble compound in cell culture? Source: ResearchGate URL: [Link]

• Title: Cosolvency Source: Slideshare URL: [Link]

• Title: Enhancement of Water Solubility for Lopinavir by Co-solvency Approach Source: bepls URL: [Link]

• Title: Solubilization techniques used for poorly water-soluble drugs - PMC Source: PubMed Central URL: [Link]

• Title: Why does a compound that dissolve in DMSO, precipitates with media ? Source: ResearchGate URL: [Link]

• Title: Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study - PMC Source: PubMed Central URL: [Link]

• Title: Lipophilicity Studies on Thiosemicarbazide Derivatives - PMC Source: National Institutes of Health (NIH) URL: [Link]

• Title: MedChem Essentials: Solubility part 2 Source: YouTube URL: [Link]

• Title: Considerations regarding use of solvents in in vitro cell based assays Source: Semantic Scholar URL: [Link]

• Title: In cell culture, what is the appropriate solvent for a drug other than DMSo? Source: ResearchGate URL: [Link]

• Title: Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC Source: National Institutes of Health (NIH) URL: [Link]

• Title: Beyond the Solvent: Engineering Ionic Liquids for Biomedical Applications—Advances, Challenges, and Future Directions Source: MDPI URL: [Link]

• Title: Synthesis and Biological Evaluation of New Thiosemicarbazone Derivative Schiff Bases as Monoamine Oxidase Inhibitory Agents Source: PubMed Central URL: [Link]

• Title: Chemical and Biological potentials of semicarbazide and thiosemicarbazide derivatives and their metals complexes Source: Research Square URL: [Link]

• Title: An Updated Review on Synthesis and Biological Activities of Thiosemicarbazide Analogs Source: Asian Journal of Chemistry URL: [Link]

• Title: 2-(2-furoyl)-N-methylhydrazinecarbothioamide | C7H9N3O2S | CID 698244 Source: PubChem URL: [Link]

• Title: Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain Source: National Institutes of Health (NIH) URL: [Link]

• Title: N-(2-Thienylmethyl)hydrazinecarbothioamide | C6H9N3S2 | CID 676437 Source: PubChem URL: [Link]

• Title: (PDF) N-(2-Furoyl)-N′-(2-pyridyl)thiourea Source: ResearchGate URL: [Link]

• Title: N-(2,2-Diphenylethyl)furan-2-carboxamide Source: MDPI URL: [Link]

• Title: 1-(2-Furoyl)piperazine | C9H12N2O2 | CID 550206 Source: PubChem URL: [Link]

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Technical Support Center: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

A Guide to Ensuring Stability and Experimental Reproducibility in DMSO Solutions

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. As a substituted thiosemicarbazide, this compound holds potential for various screening campaigns, but its stability in dimethyl sulfoxide (DMSO), the workhorse solvent of drug discovery, is a critical parameter for generating reliable and reproducible data. This document addresses common issues, provides validated protocols for stability assessment, and outlines best practices for handling and storage.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address the most common questions and issues encountered during the experimental lifecycle of this compound.

Q1: My bioassay results with 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide are inconsistent. Could the compound be degrading in my DMSO stock solution?

A: Yes, inconsistent results are a classic indicator of compound instability. While DMSO is an excellent solvent for a wide range of molecules, its chemical properties can also contribute to the degradation of sensitive compounds over time.[1][2][3][4] The structure of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide contains several moieties that could be susceptible to degradation in a DMSO stock solution.

Potential degradation pathways include:

• Oxidation: The thiocarbonyl group (C=S) in the hydrazinecarbothioamide core is susceptible to oxidation. DMSO itself can act as a mild oxidant under certain conditions.[1]

• Hydrolysis: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5][6] This introduced water can hydrolyze the amide bond of the furoyl group or other labile parts of the molecule, especially with repeated freeze-thaw cycles.

• Solvent-Mediated Decomposition: Although less common, DMSO is not entirely inert and can participate in reactions.[7] Studies on other heterocyclic compounds, such as 2-aminothiazoles, have shown that storage in DMSO at room temperature can lead to dimerization and other chemical transformations, resulting in a loss of the parent compound and the emergence of unexpected biological activity.[8]

• Precipitation: Compounds that appear dissolved may precipitate out of solution over time, especially after freeze-thaw cycles or if the initial concentration was near its solubility limit.[9][10] This reduces the effective concentration of your compound in subsequent assays.

Q2: What are the definitive best practices for preparing and storing stock solutions of this compound to maximize stability?

A: Adhering to a strict protocol for stock solution preparation and storage is the most effective way to mitigate stability issues. The goal is to minimize exposure to water, light, oxygen, and excessive temperature fluctuations.

Recommended Storage Conditions Summary

Parameter	Recommendation	Rationale
Solvent Purity	Anhydrous, high-purity (>99.9%) DMSO	Minimizes water available for hydrolysis.[11]
Container	Amber glass vials with PTFE-lined caps	Prevents photodegradation and leaching from plastics.[11][12]
Storage Temp.	-20°C or -80°C	Reduces the rate of chemical degradation.[8][10]
Aliquoting	Prepare single-use aliquots	Avoids repeated freeze-thaw cycles that introduce moisture and risk precipitation.[8]
Atmosphere	Store under an inert gas (Argon/Nitrogen)	Displaces atmospheric moisture and oxygen, further preventing hydrolysis and oxidation.[10]

Below is a workflow designed to ensure the integrity of your stock solutions.

Caption: Best-practice workflow for stock solution preparation.

Q3: How can I experimentally verify the stability of my 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide stock solution?

A: A proactive stability study is crucial, especially before initiating a large-scale screening campaign. The most reliable method is to use a separation-based analytical technique to compare a freshly prepared "time-zero" sample against aged samples.

Experimental Protocol: Stability Assessment by LC-MS

• Prepare a Master Stock: Create a stock solution in anhydrous DMSO at your highest working concentration (e.g., 10 mM) following the best-practice workflow.

• Time-Zero Sample (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a suitable concentration (e.g., 10 µM) in your analysis solvent (typically Acetonitrile/Water). Analyze immediately via LC-MS. Record the peak area and retention time of the parent compound.

• Age the Samples: Store the remaining aliquots under your intended experimental conditions (e.g., -20°C, 4°C, room temperature).

• Analyze at Time Points: At regular intervals (e.g., 24h, 48h, 1 week, 1 month), retrieve an aliquot, dilute it in the exact same manner as the T=0 sample, and analyze it by LC-MS.

• Analyze the Data:

  • Purity Check: Compare the peak area of the parent compound at each time point to the T=0 sample. A significant decrease (>5-10%) indicates degradation.

  • Degradant Identification: Look for the appearance of new peaks in the chromatogram. The mass spectrometer can help identify the mass of these potential degradants, providing clues to the degradation pathway.

A troubleshooting workflow for investigating inconsistent assay results is provided below.

Caption: Troubleshooting workflow for inconsistent experimental data.

References

• Wikipedia. (n.d.). Dimethyl sulfoxide. Retrieved from [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of Biomolecular Screening, 14(6), 708–714. Retrieved from [Link]

• Etra Organics. (2025). How to Use DMSO Safely | Best Practices & Common Mistakes. Retrieved from [Link]

• Kukushkin, V. Y., & Pakhomova, T. B. (2020). Unveiling the Solvent Effect: DMSO Interaction with Human Nerve Growth Factor and Its Implications for Drug Discovery. Molecules, 25(1), 169. Retrieved from [Link]

• AntBio. (2026). Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. Retrieved from [Link]

• dmsostore. (n.d.). Product Care and Storage. Retrieved from [Link]

• Waybright, T. J., Britt, J. R., & McCloud, T. G. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Dimethyl Sulfoxide (DMSO): A Versatile Polar Aprotic Solvent for Industrial and Pharmaceutical Applications. Retrieved from [Link]

• Creative Solvents. (n.d.). DMSO as a Solvent: Understanding its Properties and Chemical Interactions. Retrieved from [Link]

• Quora. (2018). What is the best way of storing a DMSO in a research lab? Retrieved from [Link]

• Chemistry-For-Everyone. (2025). How Is DMSO Used In Chemistry? YouTube. Retrieved from [Link]

• gChem Global. (n.d.). Proven DMSO Reactions. Retrieved from [Link]

• Koné, M. G. R., et al. (2023). Chemical Stability of Imidazole-Thiosemicarbazides in Solvents: NBO Studies and Theoretical Absorption Spectrum. ResearchGate. Retrieved from [Link]

• NIST. (n.d.). Hydrazinecarbothioamide. NIST Chemistry WebBook. Retrieved from [Link]

• van der Westhuyzen, R., et al. (2016). Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. Chemistry – A European Journal, 22(44), 15945-15949. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Hydrazinecarbothioamide (CAS 79-19-6). Retrieved from [Link]

• Zia-ur-Rehman, M., et al. (2007). N-[2-(Aminocarbonyl)phenyl]-4-hydroxy-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide dimethyl sulfoxide solvate. Acta Crystallographica Section E, 63(11), o4215–o4216. Retrieved from [Link]

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Technical Support Center: Synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Welcome to the technical support center for the synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions to help you troubleshoot and optimize your synthetic protocols, with a focus on minimizing the formation of unwanted side products.

Frequently Asked Questions (FAQs)

FAQ 1: I'm observing a low yield of my target compound, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. What are the likely causes?

Low yields can often be attributed to several factors ranging from reactant purity to suboptimal reaction conditions. A primary cause can be the consumption of starting materials in the formation of undesired byproducts.[1] Close monitoring of the reaction using Thin Layer Chromatography (TLC) is crucial to determine the optimal reaction time and prevent the progression of side reactions.[1] Additionally, ensuring the purity of the starting materials, such as 2-furoic acid hydrazide and phenyl isothiocyanate, is essential as impurities can interfere with the reaction.[1]

Another consideration is the reaction environment. While a catalytic amount of acid can sometimes facilitate similar reactions, highly acidic or basic conditions might promote unwanted side reactions for this specific synthesis.[1][2] Therefore, careful optimization of the reaction pH may be necessary.

FAQ 2: My final product shows extra peaks in the 1H NMR spectrum. What could these be?

Unexpected peaks in your NMR spectrum are a strong indication of side products. In the synthesis of acylthiosemicarbazides like 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, several side reactions are possible.

One common side reaction is the cyclization of the acylthiosemicarbazide product , especially under harsh conditions such as prolonged heating or in the presence of strong acids or bases.[1][2] This can lead to the formation of heterocyclic compounds like 1,3,4-thiadiazoles or 1,2,4-triazoles.[2][3][4] The specific product formed often depends on the pH of the reaction medium; acidic conditions tend to favor 1,3,4-thiadiazoles, while alkaline conditions can lead to 1,2,4-triazole-3-thiones.[2]

Another possibility is the formation of 1,3,4-oxadiazoles through desulfurization, particularly if oxidizing agents are inadvertently present.[2][5]

To identify these byproducts, a combination of analytical techniques is recommended. Liquid Chromatography-Mass Spectrometry (LC-MS) can help separate and identify the molecular weights of the components in your mixture, while detailed 1H and 13C NMR spectroscopy will provide structural information.[2]

FAQ 3: I obtained an unexpected crystalline precipitate during my synthesis. What is it likely to be?

The formation of an unexpected precipitate often points to a side reaction consuming your starting materials. If you are synthesizing the target compound from a hydrazide and an isothiocyanate, the reaction conditions must be carefully controlled.

One potential side product could be a symmetrical or unsymmetrical bis-hydrazide , which might form under certain conditions. Furthermore, if the reaction is carried out at an elevated temperature for an extended period, the desired product itself might be prone to degradation or cyclization, leading to less soluble byproducts.[1][5]

It is also important to consider the stability of your starting materials. For instance, 2-furoic acid hydrazide should be pure to avoid unwanted reactions.[6][7]

Troubleshooting Guide: Minimizing Side Product Formation

This section provides detailed protocols and explanations to help you avoid common pitfalls and enhance the purity and yield of your 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide synthesis.

Problem 1: Formation of Cyclized Byproducts (Thiadiazoles/Triazoles)

Causality: The acylthiosemicarbazide structure contains nucleophilic nitrogen and sulfur atoms, making it susceptible to intramolecular cyclization, particularly when heated or exposed to acidic or basic catalysts.[3][4]

Mitigation Protocol:

• Strict Temperature Control: Avoid excessive heating. Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Start with room temperature and gently warm if necessary. Monitor the reaction progress by TLC.

• pH Management: Maintain a neutral or near-neutral pH. The use of a mild base or no catalyst is often preferable. If a catalyst is necessary, consider a weak acid like acetic acid in catalytic amounts and monitor for byproduct formation.[1]

• Reaction Time Optimization: Do not let the reaction run for an unnecessarily long time. Once TLC indicates the consumption of the limiting reagent and formation of the product, proceed with workup to prevent subsequent cyclization of the product.[1]

Parameter	Recommended Condition	Rationale
Temperature	Room Temperature to 50°C	Minimizes thermal energy that can drive cyclization.
pH	Neutral (7.0)	Avoids acid or base-catalyzed cyclization pathways.[2]
Catalyst	None or catalytic acetic acid	Strong acids/bases promote rapid cyclization.[1][2]
Monitoring	TLC (e.g., EtOAc/n-hexane 1:4)	Allows for timely quenching of the reaction.[8]

Visualizing the Reaction Pathways:

The following diagram illustrates the desired synthesis pathway versus the potential cyclization side reactions.

Caption: Desired synthesis vs. side reactions.

Problem 2: Presence of Unreacted Starting Materials in the Final Product

Causality: Incomplete reaction can be due to poor quality of reagents, incorrect stoichiometry, or insufficient reaction time at a given temperature.

Mitigation Protocol:

• Reagent Purity Check:

  • 2-Furoic Acid Hydrazide: Ensure it is a clean, crystalline solid.[6][9] If necessary, recrystallize from a suitable solvent.

  • Phenyl Isothiocyanate: Use freshly distilled or a newly opened bottle, as it can degrade over time.

• Stoichiometric Ratio: Use a slight excess (1.05 to 1.1 equivalents) of phenyl isothiocyanate to ensure the complete consumption of the 2-furoic acid hydrazide.

• Solvent Choice: Use a solvent in which both reactants are soluble. Ethanol or methanol are commonly used for similar reactions.[10][11]

• Reaction Time and Temperature: If the reaction is sluggish at room temperature, gradually increase the temperature and monitor by TLC. Refluxing for 2-5 hours is a common practice in related syntheses, but should be approached with caution to avoid cyclization.[1]

Experimental Workflow for Optimized Synthesis:

Caption: Optimized synthesis workflow.

References

• ResearchGate. (n.d.). Reaction scope of cyclization of the thiosemicarbazide. Retrieved from [Link]

• Kałucka, A., et al. (2007). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Acta Poloniae Pharmaceutica, 64(3), 227-231. Retrieved from [Link]

• PubMed. (2007). Cyclization of thiosemicarbazide derivatives of 5-arylidene-2,4-dioxothiazolidine-3-acetic acids to 1,3,4-thiadiazoles and their pharmacological properties. Retrieved from [Link]

• Gürsoy, A., et al. (1990). Synthesis of some new hydrazide-hydrazones, thiosemicarbazides, thiadiazoles, triazoles and their derivatives as possible antimicrobials. Pharmazie, 45(4), 246-250. Retrieved from [Link]

• ResearchGate. (n.d.). Thiosemicarbazides: Synthesis and reactions. Retrieved from [Link]

• National Institutes of Health. (n.d.). Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Synthesis of thiosemicarbazide derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). The synthetic route of thiosemicarbazide derivatives (2–18) and.... Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Furoyl chloride. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of novel carbazole hydrazine-carbothioamide scaffold as potent antioxidant, anticancer and antimicrobial agents. Retrieved from [Link]

• Wikipedia. (n.d.). 2-Furoic acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). 2-Furoyl Chloride: A Versatile Acylating Agent for Organic Synthesis and Pharmaceutical Applications. Retrieved from [Link]

• MDPI. (n.d.). Design, Synthesis, and Fungicidal Activity of Novel Thiosemicarbazide Derivatives Containing Piperidine Fragments. Retrieved from [Link]

• National Institutes of Health. (n.d.). 2-Furancarboxylic acid, hydrazide. Retrieved from [Link]

• SciSpace. (n.d.). Synthesis and Characterization of N1-Phenylhydrazine-1,2-bis(carbothioamide) and Its Evaluation for Antimicrobial, Antioxidant,. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-Furoic Acid Hydrazide. Retrieved from [Link]

• Google Patents. (n.d.). CN106674166A - Preparation method of furoyl chloride.

• MDPI. (n.d.). Synthesis and Bioactivity of N-Benzoyl-N′-[5-(2′-substituted phenyl)-2-furoyl] Semicarbazide Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). US2657234A - Preparation of thiosemicarbazides.

• Loba Chemie. (2017). 2- FUROYL CHLORIDE FOR SYNTHESIS MSDS. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) N-(2-Furoyl)-N′-(2-pyridyl)thiourea. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. Synthesis of some new hydrazide-hydrazones, thiosemicarbazides, thiadiazoles, triazoles and their derivatives as possible antimicrobials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2-呋喃甲酰肼 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-Furancarboxylic acid, hydrazide | C5H6N2O2 | CID 18731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Synthesis of thiosemicarbazone derivatives and evaluation of their cytotoxicity with emphasis on ferroptosis biomarkers; an in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 3326-71-4|2-Furoic hydrazide|BLD Pharm [bldpharm.com]
• 10. Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]

Technical Support Center: Crystallization of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Welcome to the technical support center for the crystallization of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to facilitate successful crystallization experiments.

I. Introduction to Crystallization of Hydrazone Derivatives

Crystallization is a critical purification technique for solid organic compounds like 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a molecule of interest due to the diverse biological activities of hydrazone derivatives.[1][2][3] The process relies on the principle of differential solubility of the compound and impurities in a given solvent at varying temperatures.[4][5][6][7] A successful crystallization yields a highly pure crystalline solid from a solution, a crucial step for accurate structural elucidation and downstream applications.

The general workflow for crystallization involves dissolving the impure solid in a hot solvent to create a saturated solution, followed by slow cooling to induce crystal formation while impurities remain in the solution.[5][8] However, challenges such as the formation of oils, poor crystal quality, or low yield are common. This guide provides a structured approach to troubleshoot these issues based on the principles of solubility, supersaturation, and nucleation.

Caption: General workflow for the crystallization of organic compounds.

II. Troubleshooting Common Crystallization Issues

This section addresses specific problems that may arise during the crystallization of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and offers systematic solutions.

Question: My compound is not crystallizing, even after the solution has cooled to room temperature and been placed in an ice bath. What should I do?

Answer:

The failure of a compound to crystallize from a cooled solution typically indicates that the solution is not supersaturated. This can be due to several factors:

• Excess Solvent: The most common reason for a lack of crystallization is the use of too much solvent during the initial dissolution step.[9] Even at low temperatures, the compound remains fully dissolved.

  • Solution: Gently heat the solution to evaporate a portion of the solvent. This will increase the concentration of the solute. Allow the solution to cool slowly again. It is advisable to evaporate small amounts of solvent at a time and re-cool to avoid excessive concentration which can lead to rapid precipitation of impure solid.

• Inappropriate Solvent: The chosen solvent may be too good at dissolving the compound, even at low temperatures.[5]

  • Solution: If solvent evaporation is ineffective, consider adding an "anti-solvent" or "co-solvent." This is a solvent in which your compound is poorly soluble but is miscible with the crystallization solvent. Add the anti-solvent dropwise to the solution at room temperature until turbidity (cloudiness) persists. Then, add a few drops of the original solvent to redissolve the precipitate and allow the mixture to cool slowly.

• Lack of Nucleation Sites: Crystal growth requires an initial nucleation event. Spontaneous nucleation may not occur in a clean, smooth vessel.

  • Solution:

    • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[5]

    • Seed Crystals: If you have a small amount of pure crystalline product from a previous successful crystallization, add a tiny crystal to the cooled solution. This "seed crystal" will act as a template for further crystal growth.[5]

Question: I'm getting an oil or an amorphous precipitate instead of crystals. How can I resolve this?

Answer:

Oiling out, or the formation of a liquid or amorphous solid instead of crystals, often occurs when the solution becomes supersaturated at a temperature above the melting point of the solute in that particular solvent system. It can also be caused by the presence of impurities that inhibit crystal lattice formation.

• High Solute Concentration: If the solution is cooled too rapidly or is overly concentrated, the solute may come out of solution too quickly for an ordered crystal lattice to form.

  • Solution: Reheat the solution to redissolve the oil or precipitate. Add a small amount of additional solvent to decrease the concentration slightly.[9] Allow the solution to cool much more slowly. Insulating the flask with a beaker of warm water or cotton can help to slow the cooling rate.

• Presence of Impurities: Impurities can interfere with the formation of a regular crystal lattice, leading to the formation of an oil.

  • Solution: If slower cooling and dilution do not resolve the issue, the sample may require further purification before crystallization. Techniques like column chromatography can be used to remove impurities. After purification, attempt the crystallization again.

• Inappropriate Solvent: The boiling point of the solvent might be too high, causing the compound to "melt" in the solution before it crystallizes.

  • Solution: Choose a solvent with a lower boiling point. For example, if ethanol was used, consider trying methanol.[9]

Caption: Decision tree for troubleshooting oil formation during crystallization.

Question: The crystallization happened too quickly, and the resulting crystals are very small (like powder) or appear impure. What went wrong?

Answer:

Rapid crystallization, often referred to as "crashing out," traps impurities within the crystal lattice, defeating the purpose of recrystallization.[9] The goal is slow, controlled crystal growth.

• Solution Cooled Too Quickly: Placing a hot solution directly into an ice bath can cause the compound to precipitate rapidly.

  • Solution: Allow the hot, saturated solution to cool slowly to room temperature on a benchtop, undisturbed.[5] Once it has reached room temperature, you can then place it in an ice bath to maximize the yield.

• Overly Concentrated Solution: If the minimum amount of solvent was used, the solution might be too concentrated, leading to rapid crystallization upon slight cooling.

  • Solution: Reheat the solution to redissolve the solid and add a small, measured amount of additional hot solvent.[9] This will slightly decrease the saturation level and allow for more controlled crystal growth upon cooling.

Question: My final yield of crystalline product is very low. How can I improve it?

Answer:

A low yield can be attributed to several factors throughout the crystallization process.

• Too Much Solvent: As mentioned previously, using an excessive amount of solvent will result in a significant portion of the compound remaining dissolved in the mother liquor even after cooling.[9]

  • Solution: To recover some of the dissolved product, you can try to evaporate some of the solvent from the filtrate and cool it again to obtain a second crop of crystals. Be aware that this second crop may be less pure than the first.

• Premature Crystallization During Filtration: If the solution cools too much during a hot filtration step (to remove insoluble impurities), some product may crystallize in the filter paper or funnel.

  • Solution: To prevent this, use a pre-heated funnel and filter flask, and add a small amount of extra hot solvent to the solution before filtering to keep the compound dissolved.

• Washing with Room Temperature Solvent: Washing the collected crystals with solvent that is not ice-cold can redissolve a significant amount of the product.[4]

  • Solution: Always use a minimal amount of ice-cold solvent to wash the crystals during filtration.

III. Frequently Asked Questions (FAQs)

Q1: What are the ideal properties of a solvent for crystallizing 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide?

An ideal solvent for recrystallization should:

• Dissolve the compound sparingly or not at all at room temperature but dissolve it completely at its boiling point.[6]

• Not react with the compound.[6]

• Dissolve impurities well at all temperatures or not at all.

• Be sufficiently volatile to be easily removed from the purified crystals.

• Have a boiling point below the melting point of the compound.

Q2: How do I perform a solvent screen to find a suitable crystallization solvent?

A systematic solvent screen is crucial for successful crystallization.

Solvent Class	Examples	Suitability for Hydrazone Derivatives
Protic Solvents	Ethanol, Methanol, Water	Often good choices, especially as mixed solvent systems (e.g., ethanol/water).[10]
Aprotic Polar Solvents	Acetone, Acetonitrile, Ethyl Acetate	Can be effective, but their higher solvating power might lead to lower yields.
Aprotic Nonpolar Solvents	Hexane, Toluene	Generally used as anti-solvents due to the likely poor solubility of the polar hydrazone.
Chlorinated Solvents	Dichloromethane, Chloroform	May be suitable, but their volatility can sometimes lead to rapid solvent evaporation and crystal formation on the walls of the vessel.

Protocol for Solvent Screening:

• Place a small amount (e.g., 10-20 mg) of your crude compound into several test tubes.

• Add a small volume (e.g., 0.5 mL) of a different solvent to each test tube at room temperature. Observe the solubility. A good solvent will not dissolve the compound at this stage.

• Gently heat the test tubes that showed poor room temperature solubility in a water bath. A good solvent will dissolve the compound completely upon heating.

• Allow the test tubes with dissolved compound to cool to room temperature and then in an ice bath. A good solvent will result in the formation of crystals.

Q3: Can I use a mixed solvent system for crystallization?

Yes, a mixed solvent system is often very effective, especially when no single solvent has the ideal solubility properties. This typically involves a "good" solvent in which the compound is highly soluble and a "poor" or "anti-solvent" in which the compound is insoluble.

Procedure for Mixed Solvent Crystallization:

• Dissolve the compound in a minimal amount of the "good" solvent at an elevated temperature.

• Add the "poor" solvent dropwise to the hot solution until you observe persistent cloudiness (turbidity).

• Add a few drops of the "good" solvent back into the hot solution until the turbidity just disappears.

• Allow the solution to cool slowly and undisturbed to induce crystallization.

IV. References

• Recrystallization. (n.d.). Retrieved from [Link]

• Recrystallization-1.pdf. (n.d.). Retrieved from [Link]

• Recrystallization. (n.d.). Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (n.d.). Retrieved from [Link]

• Recrystallization (chemistry) - Wikipedia. (n.d.). Retrieved from [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7). Retrieved from [Link]

• A Hydrazone Derivative: Synthesis, Crystal Structure, Supramolecular Assembly Exploration by Hirshfeld Surface Analysis and Computational Study | Semantic Scholar. (n.d.). Retrieved from [Link]

• The Synthesis and Crystal Structure of Two New Hydrazone Compounds - MDPI. (n.d.). Retrieved from [Link]

• Green Synthesis and Antimicrobial Activities of Some Aromatic Hydrazones. (n.d.). Retrieved from [Link]

• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach - RSC Publishing. (2020, October 20). Retrieved from [Link]

Sources

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• 2. mdpi.com [mdpi.com]
• 3. Green Synthesis and Antimicrobial Activities of Some Aromatic Hydrazones – Oriental Journal of Chemistry [orientjchem.org]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Recrystallization [sites.pitt.edu]
• 7. mt.com [mt.com]
• 8. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06845D [pubs.rsc.org]

improving the purity of synthesized 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Technical Support Center: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Introduction: This guide is designed for researchers, medicinal chemists, and drug development professionals engaged in the synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. Achieving high purity for this class of compounds is critical for accurate biological screening and subsequent development. This document provides a structured troubleshooting guide and a series of frequently asked questions to address common challenges encountered during the synthesis and purification workflow. The methodologies described herein are grounded in established chemical principles to ensure reproducibility and efficacy.

Troubleshooting Guide: From Crude Product to Pure Compound

This section addresses specific experimental issues in a direct question-and-answer format. Each answer provides a diagnostic approach, explains the underlying chemistry, and offers a validated protocol for resolution.

Issue 1: My final product has a low and/or broad melting point.

Q: After synthesis and initial isolation, the melting point of my 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is significantly lower than the literature value and melts over a wide range (e.g., >5 °C). What are the likely causes and how can I purify it?

A: A low or broad melting point is a classic indicator of impurities. The most common culprits are residual starting materials or the formation of side products.

Causality Analysis: The synthesis of the target compound typically involves the reaction of 2-furoyl chloride with N-phenylhydrazinecarbothioamide.

Caption: General synthesis pathway.

Potential impurities include:

• Unreacted N-phenylhydrazinecarbothioamide: This starting material is a solid and its presence will depress the melting point.

• Unreacted 2-furoic acid: If the starting 2-furoyl chloride was not pure or degraded due to moisture, residual 2-furoic acid could be present.[1][2]

• Hydrolyzed 2-furoyl chloride: 2-Furoyl chloride is highly reactive with water, leading back to 2-furoic acid.[1]

• Side-products: Over-acylation or other side reactions can lead to closely related impurities that are difficult to remove.[3]

Recommended Purification Protocol: Recrystallization

Recrystallization is the most effective method for removing small amounts of impurities from a crystalline solid. The key is selecting a solvent in which the target compound is sparingly soluble at room temperature but highly soluble at elevated temperatures, while impurities are either very soluble or insoluble at all temperatures.[4][5] Ethanol is often a good starting point for thiosemicarbazide derivatives.[6][7]

Step-by-Step Protocol: Recrystallization from Ethanol

• Solvent Selection: Place a small amount (approx. 50 mg) of the crude product in a test tube. Add a suitable solvent (see table below) dropwise. If it dissolves immediately at room temperature, the solvent is not suitable. Heat the mixture; if it dissolves, it is a good candidate.

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add the minimum amount of hot ethanol required to fully dissolve the solid. It is crucial to use a minimal volume to ensure maximum recovery.

• Hot Filtration (Optional but Recommended): If there are insoluble impurities (like dust or insoluble side-products), perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization: Allow the flask to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for 15-30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities adhering to the crystal surface.

• Drying: Dry the crystals thoroughly in a vacuum oven at a temperature well below the melting point to remove all solvent.

Table 1: Candidate Solvents for Recrystallization

Solvent	Boiling Point (°C)	Rationale
Ethanol	78	Often effective for thiosemicarbazides; good solubility differential.[6]
Methanol	65	Higher solubility than ethanol; may be useful if product is poorly soluble.
Isopropanol	82	Less volatile than ethanol, can be good for slower crystal growth.
Acetone	56	High solvency; often used in combination with a non-polar solvent.
Toluene	111	Good for dissolving non-polar impurities.[8][9]
Ethyl Acetate/Hexane	Variable	A common mixed-solvent system for fine-tuning polarity.

Issue 2: My product is discolored (yellow/brown), but the melting point is sharp.

Q: The product is off-white or yellow, not the expected white solid. However, the melting point is sharp and close to the literature value. What causes this and how can I fix it without significant product loss?

A: A sharp melting point suggests high purity with respect to crystalline structure, but the color indicates the presence of trace amounts of highly-colored impurities or degradation products. These are often non-crystalline, polymeric, or oxidized species that do not significantly impact the bulk melting behavior but are aesthetically and often functionally unacceptable.

Causality Analysis:

• Oxidation: Thiosemicarbazide derivatives can be susceptible to air oxidation, especially under heat or in the presence of metal catalysts.[3]

• Starting Material Impurities: Impurities in the initial 2-furoyl chloride can sometimes be colored.[10]

• Thermal Degradation: Prolonged heating during the reaction or workup can cause slight decomposition.

Recommended Purification Protocol: Activated Charcoal Treatment during Recrystallization

Activated charcoal is highly effective at adsorbing large, flat, conjugated molecules, which are often the source of color. It can be incorporated into the standard recrystallization protocol.

Step-by-Step Protocol: Decolorization

• Dissolution: Follow Step 2 from the recrystallization protocol above. Dissolve the crude, colored product in the minimum amount of a suitable hot solvent.

• Charcoal Addition: Remove the flask from the heat source. Add a very small amount of activated charcoal (a spatula tip is usually sufficient). Adding charcoal to a boiling solution can cause violent bumping.

• Adsorption: Gently swirl the mixture and heat it again at or near the boiling point for 5-10 minutes to allow the charcoal to adsorb the colored impurities.

• Hot Filtration: This step is now mandatory. You must filter the hot solution through a fluted filter paper or a Celite pad to remove the charcoal. If not removed, the fine black particles will contaminate your final product.

• Crystallization and Isolation: Proceed with steps 4-7 of the standard recrystallization protocol. The resulting filtrate should be colorless, yielding pure, white crystals upon cooling.

Issue 3: TLC analysis shows multiple spots, and recrystallization is ineffective.

Q: My Thin Layer Chromatography (TLC) plate shows the main product spot, but also one or two other spots with close Rf values. I've tried recrystallization in several solvents, but the impurities remain. How should I proceed?

A: When impurities have solubility properties very similar to the target compound, recrystallization becomes ineffective. This is a common scenario for side-products with minor structural differences. In this case, flash column chromatography is the preferred method of purification.[11][12] It separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase (solvent system).[12]

Causality Analysis: The impurities are likely structurally analogous to the product, such as isomers or byproducts from an incomplete reaction, which results in similar polarities and thus similar Rf values on a TLC plate.[3]

Recommended Purification Protocol: Flash Column Chromatography

Caption: Workflow for Flash Column Chromatography.

Step-by-Step Protocol: Silica Gel Chromatography

• TLC Optimization: First, find a solvent system (mobile phase) that gives good separation on a TLC plate. The target spot should have an Rf value of approximately 0.25-0.35. A good starting point is a mixture of a non-polar solvent (like Hexane or Petroleum Ether) and a more polar solvent (like Ethyl Acetate or Dichloromethane).

• Column Packing: Prepare a slurry of silica gel in the least polar solvent of your mobile phase (e.g., hexane). Pour this slurry into the column and allow it to pack under gravity or gentle pressure, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or dichloromethane. Alternatively, for "dry loading," adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and carefully add the resulting powder to the top of the column.

• Elution: Begin eluting the column with the chosen mobile phase. Maintain a constant flow rate.

• Fraction Collection: Collect the eluent in a series of test tubes or flasks.

• Fraction Analysis: Spot each fraction (or every few fractions) onto a TLC plate to determine which ones contain your pure product.

• Isolation: Combine the fractions that contain only the pure product. Remove the solvent using a rotary evaporator to yield the purified compound.

Table 2: Troubleshooting Column Chromatography

Issue	Possible Cause	Solution
Poor Separation	Incorrect mobile phase	Re-optimize the solvent system using TLC. A gradient elution (gradually increasing polarity) may be necessary.
Cracks in Silica Bed	Column ran dry	Ensure the silica gel is always covered with solvent.
Tailing of Spots	Sample too polar for silica; compound is acidic/basic	Add a small amount (~0.5%) of acetic acid (for acidic compounds) or triethylamine (for basic compounds) to the mobile phase.
Product Won't Elute	Mobile phase is not polar enough	Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate).

Frequently Asked Questions (FAQs)

Q1: What are the expected analytical characteristics of pure 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide? A: Pure compounds should be characterized by a sharp melting point and spectroscopic data consistent with the proposed structure. While specific data for this exact compound is not readily available in the searched literature, related furoyl thiourea derivatives are typically white or off-white crystalline solids.[13][14] Purity should be confirmed using methods like NMR (¹H and ¹³C), FT-IR spectroscopy, and elemental analysis or high-resolution mass spectrometry.[15][16]

Q2: How can I best store the starting material, 2-furoyl chloride, to prevent degradation? A: 2-Furoyl chloride is an acyl chloride and is highly susceptible to hydrolysis by atmospheric moisture, which converts it back to 2-furoic acid.[1][17] This is a common source of impurities. It should be stored in a tightly sealed container, preferably under an inert atmosphere (e.g., nitrogen or argon), and in a cool, dry place.

Q3: Can I use ¹H NMR to assess the purity of my crude product? A: Yes, ¹H NMR is an excellent tool for assessing purity. By integrating the peaks corresponding to the product and comparing them to the integrals of peaks from known impurities (like starting materials or solvents), you can get a quantitative estimate of purity. Look for sharp, well-resolved peaks in the aromatic and amide regions. Broad humps or unexpected signals indicate the presence of impurities.

Q4: My reaction seems to be incomplete. Should I increase the reaction time or temperature? A: While increasing time or temperature can drive a reaction to completion, it can also lead to the formation of degradation products or undesirable side-products.[3] Before altering conditions, ensure your reagents are pure and dry. A better approach might be to use a slight excess (1.1-1.2 equivalents) of the more stable reagent or to add a non-nucleophilic base (like pyridine or triethylamine) to scavenge the HCl byproduct generated during the reaction, which can drive the equilibrium forward.

References

• Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Gümrükçüoğlu, I., & Bekircan, O. (2021). Synthesis and analytical applications of thiosemicarbazide derivative. DergiPark. Retrieved January 21, 2026, from [Link]

• Synthesis and Characterization of Some New Heterocyclic Compounds Derived from Thiosemicarbazide (A Response Surface Methodology Approach). (n.d.). Chemical Methodologies. Retrieved January 21, 2026, from [Link]

• Metwally, M. A., et al. (2011). Thiosemicarbazides: Synthesis and reactions. ResearchGate. Retrieved January 21, 2026, from [Link]

• Synthesis and Bioactivity of 5-Substituted-2-furoyl Diacylhydazide Derivatives with Aliphatic Chain. (2014). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• Two 1-(2-Furoyl)-3-phenylthiourea Derivatives: Synthesis, Characterization and Structural Study from X-ray Powder Diffraction Using Simulated Annealing. (2015). ResearchGate. Retrieved January 21, 2026, from [Link]

• Process for preparing thiosemicarbazide. (1957). Google Patents.

• Synthesis and Characterization of N1-Phenylhydrazine-1,2-bis(carbothioamide) and Its Evaluation for Antimicrobial, Antioxidant. (n.d.). SciSpace. Retrieved January 21, 2026, from [Link]

• Lipophilicity Studies on Thiosemicarbazide Derivatives. (n.d.). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. (2022). ZORA (Zurich Open Repository and Archive). Retrieved January 21, 2026, from [Link]

• Chromatographic and Calculation Methods for Analysis of the Lipophilicity of Newly Synthesized Thiosemicarbazides and their Cyclic Analogues 1,2,4-Triazol-3-thiones. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods. (2023). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• N-(2-Furoyl)-N′-(2-pyridyl)thiourea. (n.d.). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• Preparation, structure elucidation, and antioxidant activity of new bis(thiosemicarbazone) derivatives. (n.d.). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• Optimized Synthesis of New Thiosemicarbazide Derivatives with Tuberculostatic Activity. (n.d.). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• Crystallization Selectivity of Ribavirin Solution and Amorphous Phase. (2023). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• A study of furoyl chloride. (n.d.). ThinkIR. Retrieved January 21, 2026, from [Link]

• Retention Behavior of Anticancer Thiosemicarbazides in Biomimetic Chromatographic Systems and In Silico Calculations. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• Synthesis and Bioactivity of N-Benzoyl-N′-[5-(2′-substituted phenyl)-2-furoyl] Semicarbazide Derivatives. (n.d.). MDPI. Retrieved January 21, 2026, from [Link]

• N-(2-Furoyl)-N′-(2-pyridyl)thiourea. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Preparation method of furoyl chloride. (n.d.). Google Patents.

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• Accessing new polymorphs and solvates through solvothermal recrystallization. (n.d.). National Institutes of Health (NIH). Retrieved January 21, 2026, from [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses. Retrieved January 21, 2026, from [Link]

• Synthesis and Bioactivity of N-Benzoyl-N′-[5-(2′-substituted phenyl)-2-furoyl] Semicarbazide Derivatives. (n.d.). ResearchGate. Retrieved January 21, 2026, from [Link]

• Efficient Synthesis and Purification of 2-Furoyl Chloride: What Methods Can Be Used? (n.d.). FAQ. Retrieved January 21, 2026, from [Link]

• Synthesis and characterization of novel thiosemicarbazide for nonlinear optical applications: combined experimental and theoretical study. (n.d.). Revue Roumaine de Chimie. Retrieved January 21, 2026, from [Link]

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challenges in the scale-up synthesis of furoyl hydrazinecarbothioamides

An in-depth guide for researchers, scientists, and drug development professionals, this Technical Support Center provides practical solutions and expert insights into the common challenges encountered during the scale-up synthesis of furoyl hydrazinecarbothioamides. As Senior Application Scientists, our goal is to bridge the gap between bench-scale discovery and pilot-plant production, ensuring your scale-up process is efficient, safe, and reproducible.

Introduction to Furoyl Hydrazinecarbothioamide Synthesis

The synthesis of furoyl hydrazinecarbothioamides is a critical process in the development of various pharmaceutical and bioactive compounds. These molecules often serve as key intermediates or final active pharmaceutical ingredients (APIs). The typical synthetic route involves a two-step process:

• Formation of 2-Furoyl Isothiocyanate: An activated furoic acid derivative, commonly 2-furoyl chloride, is reacted with a thiocyanate salt.

• Formation of the Hydrazinecarbothioamide: The resulting 2-furoyl isothiocyanate is then reacted with hydrazine or a hydrazine derivative through nucleophilic addition to yield the final product.

While this synthesis appears straightforward on a laboratory scale, transitioning to larger batch sizes introduces significant challenges related to reaction control, safety, and product purity. This guide is designed to address these specific scale-up hurdles.

Troubleshooting Guide: From Bench to Pilot Plant

This section addresses specific problems that may arise during the scale-up synthesis, offering causal explanations and actionable solutions.

Problem 1: Low Yield or Stalled Reaction in 2-Furoyl Isothiocyanate Formation

Symptoms:

• In-process control (e.g., HPLC, TLC) shows a significant amount of unreacted 2-furoyl chloride.

• The reaction fails to reach completion within the expected timeframe.

Potential Causes & Solutions:

Cause	Scientific Explanation	Recommended Action & Troubleshooting
Inactive Thiocyanate Salt	Alkali metal thiocyanate salts (e.g., KSCN, NaSCN) are hygroscopic. Absorbed moisture can hydrolyze the highly reactive 2-furoyl chloride starting material, reducing the effective concentration of both reactants.	Solution: Use freshly dried thiocyanate salt. Dry the salt under vacuum at 100-120°C for several hours before use. Store in a desiccator. Consider using phase-transfer catalysts (e.g., tetrabutylammonium bromide) to improve the reactivity of the thiocyanate salt in organic solvents.
Poor Solubility / Mass Transfer	The reaction between the organic-soluble 2-furoyl chloride and the often poorly soluble inorganic thiocyanate salt is heterogeneous. On a larger scale, inefficient mixing can lead to poor mass transfer, limiting the reaction rate.	Solution: Increase agitation speed to ensure the thiocyanate salt is well-suspended. Consider a solvent system that offers better solubility for the salt, such as acetonitrile or acetone, over less polar options like toluene.[1] Ensure the reactor's impeller design is suitable for solid-liquid mixtures.
Sub-optimal Temperature	While the reaction is exothermic, insufficient initial temperature can prevent the reaction from reaching the necessary activation energy.	Solution: Gently warm the reaction mixture to 30-40°C to initiate the reaction. Once initiated, the exothermic nature of the reaction should sustain it. Careful temperature monitoring is crucial to prevent runaway conditions.[2]

Problem 2: Formation of Impurities During Hydrazine Addition

Symptoms:

• HPLC analysis reveals significant side products, complicating purification.

• The final product has a dark color or is an oil instead of a crystalline solid.

Potential Causes & Solutions:

Cause	Scientific Explanation	Recommended Action & Troubleshooting
Runaway Exotherm	The reaction of an isothiocyanate with hydrazine is highly exothermic.[3][4] On a large scale, inadequate heat removal can cause localized overheating, leading to the decomposition of the furan ring or the isothiocyanate intermediate.[5][6]	Solution: Implement strict temperature control. Add the hydrazine solution slowly and sub-surface to a cooled solution of the 2-furoyl isothiocyanate. Ensure the reactor's cooling jacket has sufficient capacity. For very large scales, consider using a semi-batch process where one reactant is added over an extended period.[7]
Double Addition of Hydrazine	Hydrazine has two nucleophilic nitrogen atoms. If the isothiocyanate reacts with both ends of a hydrazine molecule, it can lead to undesired dimeric impurities.	Solution: Use a slight excess of hydrazine (e.g., 1.1-1.2 equivalents) to favor the formation of the 1:1 adduct. The rate of addition is also critical; a slow, controlled addition helps prevent localized high concentrations of the isothiocyanate.
Degradation of Furan Ring	The furan moiety can be sensitive to strong acidic or basic conditions, which can arise from reagents or byproducts.[6] This instability is exacerbated at elevated temperatures that may occur during scale-up.	Solution: Maintain a neutral or slightly acidic pH during the reaction and workup. Avoid prolonged exposure to strong bases or high temperatures. Use polar aprotic solvents like DMF, which have been shown to have a stabilizing effect on furan derivatives.[6]

Workflow for Troubleshooting Scale-Up Issues

The following diagram outlines a logical approach to diagnosing and resolving common scale-up challenges.

Caption: Troubleshooting Decision Tree for Scale-Up Synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up this synthesis?

A: There are two major safety concerns. First, the use of highly reactive intermediates like 2-furoyl chloride requires careful handling to avoid moisture. Second, and more critically, the reaction with hydrazine is exothermic and can lead to a thermal runaway if not properly controlled.[5] Large-scale reactions have a smaller surface-area-to-volume ratio, making heat dissipation less efficient.[2][7] A thorough process safety assessment, including reaction calorimetry, is essential before attempting a large-scale run to understand the thermal hazards.

Q2: Are there safer alternatives to thiophosgene for creating the isothiocyanate intermediate?

A: Absolutely. While historically reagents like the highly toxic thiophosgene were used, modern industrial synthesis avoids them.[8][9][10] The most common and scalable "thiophosgene-free" method involves the reaction of a primary amine with carbon disulfide (CS₂) to form a dithiocarbamate salt, which is then decomposed to the isothiocyanate using a desulfurizing agent.[11][12][13] However, for acyl isothiocyanates like 2-furoyl isothiocyanate, the reaction of the corresponding acyl chloride (2-furoyl chloride) with an inorganic thiocyanate salt is the most direct, efficient, and widely adopted method for scale-up.[1]

Q3: How does the choice of solvent impact the scale-up process?

A: The solvent plays a critical role in several aspects:

• Reactivity: Solvents like acetonitrile or acetone can improve the solubility of thiocyanate salts, enhancing the reaction rate in the first step.[1]

• Stability: As noted, polar aprotic solvents may help stabilize the furan ring system against degradation.[6]

• Process Safety: The solvent's boiling point and heat capacity are crucial for managing exotherms. A solvent with a higher boiling point provides a wider operating temperature range, but may be harder to remove.

• Workup & Purification: The product's solubility in the chosen solvent will dictate the efficiency of crystallization and isolation. The solvent must be easily separable from the product.

Q4: What in-process controls (IPCs) are essential for monitoring the reaction at scale?

A: Relying solely on time is insufficient for scale-up. Key IPCs include:

• HPLC/UPLC: To quantitatively track the consumption of starting materials (e.g., 2-furoyl chloride) and the formation of the intermediate and final product. This is the most reliable method for determining reaction completion.

• Temperature Monitoring: Continuous monitoring of the internal reaction temperature is non-negotiable for safety and quality control.[2]

• Pressure Monitoring: If the reaction is run in a sealed vessel or if gaseous byproducts are possible, pressure monitoring is a critical safety parameter.[5]

Reference Protocol: Scalable Lab Synthesis of Furoyl Hydrazinecarbothioamide (ca. 50g Scale)

This protocol is designed with scalability in mind, emphasizing safety and control.

Step 1: Synthesis of 2-Furoyl Isothiocyanate

• Preparation: To a 1 L, three-necked, jacketed reactor equipped with a mechanical stirrer, temperature probe, and nitrogen inlet, add potassium thiocyanate (KSCN, 43.7 g, 0.45 mol, 1.5 eq.), previously dried under vacuum at 110°C for 4 hours.

• Solvent Addition: Add 400 mL of anhydrous acetonitrile. Begin vigorous stirring to create a fine slurry.

• Reactant Addition: In a separate, dry dropping funnel, add a solution of 2-furoyl chloride (39.2 g, 0.30 mol, 1.0 eq.) in 100 mL of anhydrous acetonitrile.

• Reaction: Cool the reactor jacket to 10°C. Slowly add the 2-furoyl chloride solution to the KSCN slurry over 60-90 minutes, ensuring the internal temperature does not exceed 25°C.

• Monitoring: After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. Monitor the reaction by HPLC for the disappearance of 2-furoyl chloride.

• Workup: Once the reaction is complete, filter the mixture to remove the precipitated potassium chloride (KCl). The resulting filtrate contains the 2-furoyl isothiocyanate and is used directly in the next step. Caution: Acyl isothiocyanates can be lachrymatory and moisture-sensitive.

Step 2: Synthesis of Furoyl Hydrazinecarbothioamide

• Preparation: Cool the acetonitrile filtrate containing the 2-furoyl isothiocyanate to 0-5°C in the jacketed reactor.

• Hydrazine Addition: Prepare a solution of hydrazine hydrate (~64% solution, 15.6 g, ~0.315 mol, 1.05 eq.) in 50 mL of acetonitrile.

• Reaction: Add the hydrazine solution dropwise to the cooled isothiocyanate solution over 90-120 minutes, maintaining the internal temperature below 10°C. A white precipitate will form.

• Completion: After the addition is complete, allow the slurry to stir at 0-10°C for an additional hour.

• Isolation: Filter the white solid product. Wash the filter cake with cold acetonitrile (2 x 50 mL).

• Drying: Dry the product in a vacuum oven at 40-50°C to a constant weight.

• Analysis: Characterize the final product by ¹H-NMR, ¹³C-NMR, and Mass Spectrometry. Check purity by HPLC. Expected yield: 80-90%.

Overall Synthetic Workflow

Caption: General two-step synthesis workflow.

References

• Maeda, B., & Murakami, K. (2024). Recent advancement in the synthesis of isothiocyanates. Chemical Communications, 60, 2839-2864. [Link][14][15]

• Organic Syntheses Procedure. Thiophosgene. Organic Syntheses, Coll. Vol. 1, p.506 (1941); Vol. 6, p.88 (1926). [Link][16]

• NINGBO INNO PHARMCHEM CO.,LTD. Thiophosgene: Properties, Reactions, and Safe Handling Practices. [Link][8]

• Hulce, M. (2023). Synthesis of Isothiocyanates: An Update. Molecules, 28(1), 36. [Link][11]

• Maeda, B., & Murakami, K. (2024). Recent Advancement in Synthesis of Isothiocyanates. ChemRxiv. [Link][12][14]

• National Center for Biotechnology Information. (n.d.). Thiophosgene. PubChem Compound Summary for CID 10040. [Link][10]

• Wang, Y., et al. (2017). New Mild and Simple Approach to Isothiocyanates: A Class of Potent Anticancer Agents. Molecules, 22(5), 773. [Link][13]

• Clariant Corporation. (1998). Industrial Scale Synthesis of Thiophosgene and Its Derivatives. Organic Process Research & Development, 2(4), 235-239. [Link][17]

• El-Gazzar, A. B. A., et al. (2010). Addition-cyclization of lauroyl isothiocyanate with hydrazine derivatives as a source of 1,2,4-triazoles. ResearchGate. [Link][3][18]

• Organic Syntheses Procedure. p-CHLOROPHENYL ISOTHIOCYANATE. Organic Syntheses, Coll. Vol. 1, p.165 (1941); Vol. 6, p.18 (1926). [Link][19]

• Stanford University Environmental Health & Safety. (2023). Scale Up Safety. [Link][7]

• Taylor & Francis Online. (2022). Aqueous microwave assisted novel synthesis of isothiocyanates by amine catalyzed thionation of isocyanides with Lawesson's reagent. Phosphorus, Sulfur, and Silicon and the Related Elements, 197(11), 1083-1089. [Link][20]

• University of Illinois Division of Research Safety. (2019). Scale-up Reactions. [Link][2]

• H.E.L Group. (n.d.). Process Safety and Scale-up. [Link][5]

• Organic Chemistry Portal. (n.d.). Isothiocyanate synthesis. [Link][21]

• Ramadan, E. S. (2019). Synthesis and mass spectrometry of some arylidene-hydrazinyl-thiazolines and their 2-arylidene-N-(3-chlorophenyl)hydrazinecarbothioamide precursors. SN Applied Sciences, 1, 451. [Link][22]

• Reddit. (2023). Reaction of isothiocyanate. r/OrganicChemistry. [Link][4]

• Kurzer, F. (1967). The reaction of benzoyl isothiocyanate with hydrazine derivatives. Part I. Reaction with some alkyl hydrazines. Journal of the Chemical Society C: Organic, 1805-1812. [Link][23]

• Kurzer, F., & Wilkinson, M. (1968). The reaction of benzoyl isothiocyanate with hydrazine derivatives. Part II. Reaction with some alkyl hydrazones. Journal of the Chemical Society C: Organic, 2099-2106. [Link][24]

• Aly, A. A., et al. (2019). Design and synthesis of hydrazinecarbothioamide sulfones as potential antihyperglycemic agents. Journal of Heterocyclic Chemistry, 56(1), 239-251. [Link][25]

• El-Sayed, W. A., et al. (2025). Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. BioMed Research International. [Link][26]

• El-Gazzar, A. B. A., & Gaafar, A. M. (2009). Hydrazinecarbothioamide group in the synthesis of heterocycles. Arkivoc, 2009(i), 150-197. [Link][27][28]

• ChemSusChem. (2025). The Stability Challenge of Furanic Platform Chemicals in Acidic and Basic Conditions. ChemSusChem, 18(2), e202401849. [Link][6]

• FAQ. (n.d.). Efficient Synthesis and Purification of 2-Furoyl Chloride: What Methods Can Be Used? [Link][29]

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overcoming resistance mechanisms to thiosemicarbazide derivatives

Welcome to the Technical Support Center for Thiosemicarbazide Derivatives. As Senior Application Scientists, we have compiled this guide to assist researchers, scientists, and drug development professionals in navigating the complexities of working with this promising class of compounds. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot effectively and advance your research.

Thiosemicarbazones are potent metal-chelating agents with a broad spectrum of therapeutic applications, most notably as anticancer and antimicrobial agents.[1][2][3] Their primary mechanism of action often involves the inhibition of ribonucleotide reductase (RNR), a critical enzyme for DNA synthesis and repair, through the chelation of essential iron ions.[2][4] However, as with many targeted therapies, the emergence of resistance can be a significant hurdle.

This guide is structured to address the challenges of resistance head-on, providing a logical flow from frequently encountered issues to in-depth troubleshooting and advanced strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial problems encountered during experiments with thiosemicarbazide derivatives.

Q1: My thiosemicarbazone derivative, which was initially potent, is showing reduced activity in my cancer cell line. What are the likely causes?

A gradual or sudden loss of efficacy is a classic sign of acquired resistance. The primary mechanisms to consider are:

• Increased Drug Efflux: Cancer cells may upregulate ATP-binding cassette (ABC) transporters, which actively pump the compound out of the cell, reducing its intracellular concentration to sub-therapeutic levels.[4][5]

• Target Enzyme Alterations: Overexpression of the RNR subunits, particularly RRM2, can effectively titrate out the inhibitor, requiring higher concentrations to achieve the same effect.[4] While less common, mutations in the RNR subunits that reduce binding affinity for the thiosemicarbazone-metal complex can also occur.[6][7]

• Changes in Metal Metabolism: Since the activity of many thiosemicarbazones is dependent on their ability to chelate intracellular metal ions like iron and copper, alterations in cellular metal uptake, storage, or efflux pathways can impact drug efficacy.[5][8][9]

• Enhanced DNA Damage Response (DDR): Cells may adapt by upregulating pathways that repair the DNA damage caused by dNTP depletion, thereby circumventing the cytotoxic effects of RNR inhibition.[4]

Q2: I'm observing significant cytotoxicity in my control (non-cancerous) cell line at concentrations that are effective against my cancer cell line. Why is this happening and how can I mitigate it?

While many thiosemicarbazones show selectivity for cancer cells due to their higher proliferative rate and iron demand, off-target toxicity can occur.[2] The likely cause is the generation of reactive oxygen species (ROS) through redox cycling of the drug-metal complexes (particularly with copper), which can cause indiscriminate damage to cellular components.[10][11]

To mitigate this:

• Dose-Response Curve: Ensure you have a comprehensive dose-response curve for both your cancer and control cell lines to determine the therapeutic window.

• Co-treatment with Antioxidants: As a diagnostic tool, co-treat your cells with an antioxidant like N-acetylcysteine (NAC). A significant reduction in toxicity in the control cell line would suggest a ROS-mediated mechanism.

• Structural Modification: Consider derivatives with different substitution patterns. For example, terminal N-disubstitution can alter the redox potential of the copper complexes and, in some cases, reduce off-target toxicity while retaining or even enhancing anticancer activity.[5][9]

Q3: My compound's activity is significantly altered by the addition of copper to the media, sometimes for the better, sometimes for the worse. What is the underlying mechanism?

This phenomenon highlights the critical role of metal ions in the mechanism of action of thiosemicarbazones. The addition of copper can have opposing effects depending on the specific derivative:

• Inactivation: For some compounds like Triapine, the formation of a copper complex can lead to its inactivation.[10][11]

• Potentiation: For other derivatives, such as Dp44mT, the copper complex is the more cytotoxic species, and its formation is enhanced by supplemental copper.[11]

• Efflux Substrate Formation: In the case of COTI-2, resistance has been linked to the formation of a stable ternary complex with copper and glutathione, which is then recognized and effluxed by the ABCC1 transporter.[5][12]

This variability underscores the importance of characterizing the interaction of your specific thiosemicarbazone derivative with biologically relevant metal ions.

Part 2: Troubleshooting Guide to Identify Resistance Mechanisms

When resistance is suspected, a systematic approach is required to identify the underlying cause. This section provides a logical workflow for dissecting the resistance phenotype.

Workflow for Diagnosing Thiosemicarbazone Resistance

This workflow will guide you from the initial observation of resistance to the identification of a specific mechanism.

Caption: Troubleshooting workflow for identifying resistance mechanisms.

Experimental Protocols

Protocol 1: Efflux Pump Inhibition Assay

• Objective: To determine if increased drug efflux via ABC transporters is responsible for resistance.

• Rationale: Pan-ABC transporter inhibitors (e.g., verapamil, cyclosporin A) or specific inhibitors (e.g., for ABCB1, ABCC1) can block the efflux of the thiosemicarbazone, restoring its intracellular concentration and reversing the resistant phenotype.[5][6]

• Methodology:

  • Cell Seeding: Seed both the sensitive (parental) and resistant cell lines in 96-well plates at their optimal densities for a 72-hour proliferation assay.

  • Pre-treatment: After 24 hours, pre-treat a subset of wells for each cell line with a non-toxic concentration of an ABC transporter inhibitor (e.g., 5 µM verapamil) for 1-2 hours.

  • Thiosemicarbazone Treatment: Add your thiosemicarbazone derivative in a serial dilution to both inhibitor-treated and untreated wells.

  • Incubation: Incubate for 72 hours under standard cell culture conditions.

  • Viability Assay: Assess cell viability using a standard method (e.g., MTT, PrestoBlue, or CellTiter-Glo).

  • Data Analysis: Calculate the IC50 values for all four conditions (Sensitive ± Inhibitor, Resistant ± Inhibitor).

• Interpretation of Results:

Condition	Expected Outcome if Efflux is the Mechanism
Sensitive + Inhibitor	Minimal change in IC50
Resistant (No Inhibitor)	High IC50 (e.g., >10x sensitive IC50)
Resistant + Inhibitor	IC50 value shifts back towards the sensitive range

A significant decrease (fold-reversal) in the IC50 of the resistant cell line in the presence of the efflux pump inhibitor strongly suggests that efflux is a primary mechanism of resistance.

Protocol 2: Target Expression Analysis (RNR Subunits)

• Objective: To quantify the mRNA and protein levels of ribonucleotide reductase subunits.

• Rationale: Overexpression of the RNR enzyme, particularly the RRM2 subunit, is a known mechanism of resistance to RNR inhibitors.[4]

• Methodology:

  • Sample Preparation: Culture sensitive and resistant cells to ~80% confluency. Harvest cells and prepare lysates for RNA and protein extraction.

  • Quantitative PCR (qPCR):

    • Extract total RNA and synthesize cDNA.

    • Perform qPCR using validated primers for RRM1, RRM2, and a housekeeping gene (e.g., GAPDH, ACTB).

    • Analyze data using the ΔΔCt method to determine the fold change in mRNA expression in resistant cells relative to sensitive cells.

  • Western Blot:

    • Separate protein lysates via SDS-PAGE and transfer to a PVDF membrane.

    • Probe with primary antibodies specific for RRM1 and RRM2.

    • Use an antibody for a loading control (e.g., β-actin or GAPDH).

    • Detect with an appropriate secondary antibody and visualize bands.

    • Perform densitometry to quantify the relative protein expression levels.

• Interpretation of Results: A significant upregulation (>2-fold) of RRM2 mRNA and/or protein in the resistant cell line compared to the sensitive line points to target overexpression as a resistance mechanism.

Part 3: Advanced Strategies to Overcome Resistance

Once a resistance mechanism is identified, several strategies can be employed to overcome it.

Rational Drug Design and Derivative Screening

If resistance is due to efflux, particularly via a mechanism involving the formation of a drug-metal-glutathione complex (as seen with COTI-2 and ABCC1), structural modifications to the thiosemicarbazone can be highly effective.[5][12]

• Strategy: Synthesize and screen derivatives with modified terminal N4-substitutions. For instance, replacing the terminal NH2 group with N-dimethyl (NMe2) or N-methyl-cyclohexyl (NMeCy) moieties can disrupt the formation of the ternary complex recognized by the efflux pump.[5][9]

• Screening Cascade:

  • Primary Screen: Assess the IC50 of new derivatives against both sensitive and resistant cell lines.

  • Secondary Screen: For promising candidates, repeat the efflux pump inhibition assay (Protocol 1) to confirm they are not substrates for the pump.

  • Mechanism Validation: Characterize the interaction of the new derivatives with relevant metal ions (Fe, Cu, Zn) to ensure the primary mechanism of action is retained or understood.

Combination Therapy

Combining thiosemicarbazones with other therapeutic agents can create synergistic effects and overcome resistance.

Caption: Synergy between thiosemicarbazones and DNA damaging agents.

• Synergy with DNA Damaging Agents (e.g., Platinum-based drugs): Thiosemicarbazones, by depleting dNTP pools, inhibit DNA repair mechanisms like homologous recombination (HRR).[13] This sensitizes cells to agents that cause DNA damage, such as cisplatin or PARP inhibitors, creating a powerful synergistic combination.[13]

• Synergy with other Antimicrobials: In a bactericidal context, thiosemicarbazides that target DNA gyrase and topoisomerase IV can act synergistically with antibiotics that have different mechanisms of action, such as linezolid (protein synthesis inhibitor) or levofloxacin (another topoisomerase inhibitor).[14][15]

Protocol 3: Combination Index (CI) Calculation using the Chou-Talalay Method

• Objective: To quantitatively determine if the combination of a thiosemicarbazone and a second agent is synergistic, additive, or antagonistic.

• Methodology:

  • Dose-Response Curves: Determine the IC50 for each drug individually.

  • Combination Assay: Create a matrix of drug concentrations. Typically, drugs are combined at a constant ratio (e.g., based on their IC50 ratios) and serially diluted.

  • Viability Assessment: Seed cells and treat with the single agents and the combinations for a defined period (e.g., 72 hours). Measure cell viability.

  • Data Analysis: Use software like CompuSyn to calculate the Combination Index (CI).

• Interpretation:

  • CI < 0.9: Synergy

  • CI = 0.9 - 1.1: Additive effect

  • CI > 1.1: Antagonism

Synthetic Lethality Approaches

• Concept: Synthetic lethality occurs when the perturbation of two genes (or a gene and a drug target) results in cell death, while perturbation of either one alone is not lethal.[16] This is a powerful strategy for targeting cancer cells with specific mutations (e.g., in tumor suppressor genes).

• Application: If resistance to a thiosemicarbazone emerges through the activation of a specific signaling pathway, targeting a key node in that "escape" pathway can be synthetically lethal.[17] For example, if resistance is associated with the upregulation of a particular kinase, combining the thiosemicarbazone with an inhibitor of that kinase could restore sensitivity. Identifying these synthetic lethal partners often requires high-throughput screening approaches (e.g., CRISPR or shRNA screens).[18]

References

• Heffeter, P., et al. (2022). Thiosemicarbazone Derivatives Developed to Overcome COTI-2 Resistance. Cancers, 14(18), 4455. [Link][5][8][9][12]

• Kowalczyk, A., et al. (2021). Thiosemicarbazide Derivatives Decrease the ATPase Activity of Staphylococcus aureus Topoisomerase IV, Inhibit Mycobacterial Growth, and Affect Replication in Mycobacterium smegmatis. International Journal of Molecular Sciences, 22(11), 5943. [Link][19]

• Verma, R., et al. (2023). A review on development of bio-active thiosemicarbazide derivatives: Recent advances. Results in Chemistry, 5, 100877. [Link][1]

• Zhou, B., et al. (2013). A small-molecule blocking ribonucleotide reductase holoenzyme formation inhibits cancer cell growth and overcomes drug resistance. Cancer Research, 73(21), 6484-6493. [Link][20]

• Ishiguro, K., et al. (2014). Distinct mechanisms of cell-kill by triapine and its terminally dimethylated derivative Dp44mT due to a loss or gain of activity of their copper(II) complexes. Biochemical Pharmacology, 91(3), 255-264. [Link][10][11]

• Luchian, C., et al. (2023). Thiosemicarbazone-Based Compounds: Cancer Cell Inhibitors with Antioxidant Properties. International Journal of Molecular Sciences, 24(23), 16792. [Link][21]

• Lui, G. Y. L., et al. (2016). Triapine potentiates platinum-based combination therapy by disruption of homologous recombination repair. British Journal of Cancer, 114(5), 525-534. [Link][13]

• Paneth, A., et al. (2020). Synergistic Effects of Thiosemicarbazides with Clinical Drugs against S. aureus. Molecules, 25(10), 2302. [Link][14][15]

• Cerqueira, N. M. F. S. A., et al. (2015). Inhibitors of the Cancer Target Ribonucleotide Reductase, Past and Present. Molecules, 20(4), 5845-5870. [Link][22]

• Kumar, A., et al. (2014). RECENT ADVANCES IN THIOSEMICARBAZONES AS ANTICANCER AGENTS. International Journal of Pharmaceutical, Chemical, and Biological Sciences, 4(3), 572-583. [Link][2]

• Finch, R. A., et al. (2000). Triapine (3-aminopyridine-2-carboxaldehyde-thiosemicarbazone): A potent inhibitor of ribonucleotide reductase activity with broad spectrum antitumor activity. Biochemical Pharmacology, 59(8), 983-991. [Link][23]

• Kowol, C. R., et al. (2019). Comparison of metabolic pathways of different α-N-heterocyclic thiosemicarbazones. Journal of Pharmaceutical and Biomedical Analysis, 174, 55-65. [Link][24]

• Kunos, C. A., et al. (2012). Ribonucleotide Reductase Inhibitors: A New Look at an Old Target for Radiosensitization. Frontiers in Oncology, 2, 1. [Link][25]

• Plech, T., et al. (2024). New Thiosemicarbazide Derivatives with Multidirectional Biological Action. Molecules, 29(7), 1529. [Link][3]

• Wood, K. C. (2019). Abstract PR18: Leveraging synthetic lethality to target convergent therapeutic resistance. Cancer Research, 79(13_Supplement), PR18-PR18. [Link][17]

• O'Neill, A. J., & Chopra, I. (2004). Approaches to Identifying Synthetic Lethal Interactions in Cancer. Cancers, 7(2), 964-980. [Link][18]

• Wang, Y., et al. (2025). Synthetic Lethality‐Based Targets and Their Exploration in Tumour Combination Strategies. Clinical and Translational Medicine, 15(8), e20250008. [Link][16]

• Spratt, B. G. (1994). Resistance to antibiotics mediated by target alterations. Science, 264(5157), 389-393. [Link][7]

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Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Derivatives

This guide provides an in-depth analysis of the structure-activity relationships (SAR) for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide derivatives. Designed for researchers, scientists, and professionals in drug development, this document synthesizes experimental data to illuminate how molecular modifications influence biological efficacy, particularly in the antimicrobial and antifungal domains. We will explore the causality behind experimental design and present self-validating protocols to ensure scientific rigor.

Introduction: The Therapeutic Potential of a Versatile Scaffold

The 2-(2-furoyl)-N-phenylhydrazinecarbothioamide scaffold is a compelling starting point for drug discovery. It integrates several key pharmacophoric features: a furan ring, a hydrazine linker, and a carbothioamide moiety. Hydrazides, known for their peptide-mimicking properties, have been foundational in medicine since the development of isoniazid for treating tuberculosis.[1] This class of molecules and its derivatives are recognized for a wide spectrum of biological activities, including antifungal, antitumor, and antimicrobial effects.[1][2][3]

The core structure's inherent flexibility allows for systematic modification, making it an ideal candidate for SAR studies. By strategically altering substituents on the furan and phenyl rings, researchers can fine-tune the molecule's electronic, steric, and lipophilic properties to optimize its interaction with biological targets. This guide compares the performance of various derivatives, providing a logical framework for designing next-generation therapeutic agents.

The Core Scaffold: Deconstructing the Pharmacophore

The biological activity of these derivatives is a composite of contributions from its three primary structural components. Understanding the role of each moiety is crucial for rational drug design.

• 2-Furoyl Moiety : The furan ring is a five-membered aromatic heterocycle. Its oxygen atom can act as a hydrogen bond acceptor, while the ring itself can engage in π-π stacking and hydrophobic interactions. Furan derivatives are prevalent in natural products and are known to possess significant antimicrobial properties.[3]

• Hydrazinecarbothioamide Linker : This -NH-NH-C(=S)-NH- bridge provides conformational flexibility, allowing the molecule to adopt an optimal orientation within a target's binding site. The thioamide group is a critical component, with the sulfur atom's polarizability and hydrogen bonding capacity often being key to biological activity.

• Substituted Phenyl Ring : This aromatic ring serves as the primary site for synthetic modification. The nature, position, and size of substituents on this ring can dramatically alter the compound's lipophilicity, electronic distribution, and overall shape, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) properties and target-binding affinity.

Key pharmacophoric regions of the core scaffold.

Structure-Activity Relationship (SAR) Analysis

The strategic modification of the core scaffold has yielded derivatives with a wide range of biological activities. The following analysis compares these derivatives based on experimental findings.

Influence of Phenyl Ring Substituents on Antifungal Activity

Substituents on the N-phenyl ring have a profound impact on antifungal potency. A key trend observed is the enhancement of activity by electron-withdrawing groups (EWGs), particularly halogens and nitro groups.

One study on related 5-substituted-2-furoyl diacylhydrazide derivatives found that the presence of a nitro (NO₂) or chloro (Cl) group at the ortho or para position of an aromatic ring resulted in higher fungicidal activity against R. solanii.[1] This suggests that EWGs increase the molecule's ability to interact with the fungal target, possibly by increasing the acidity of the N-H protons, which enhances hydrogen bonding capabilities, or by modifying the overall electronic profile of the molecule for optimal receptor binding.

In contrast, the introduction of bulky groups can lead to a decrease in activity, likely due to steric hindrance at the binding site. The position of the substituent is also critical; para-substituted compounds often show superior activity, which may be attributed to a more favorable orientation within the target's active site, avoiding steric clashes.

Table 1: Comparison of Phenyl-Substituted Furoyl Derivatives' Antifungal Activity

Compound Class	Substituent (R)	Position	Target Fungi	Activity Metric (% Inhibition or EC₅₀)	Key Finding	Reference
Furoyl Diacylhydrazides	-Cl	para	R. solanii	High Inhibition (e.g., 93.43%)	EWGs at para position enhance activity.	[1]
Furoyl Diacylhydrazides	-NO₂	ortho	R. solanii	High Inhibition	EWGs at ortho position enhance activity.	[1]
Thiophene/Furan Carboxamides	-CF₃	ortho	S. sclerotiorum	EC₅₀ = 0.140 mg/L	Potent activity, superior to boscalid standard.	[4]
Thiophene/Furan Carboxamides	-Cl	ortho	S. sclerotiorum	EC₅₀ = 1.01 µM (SDH Inhibition)	Strong enzyme inhibition.	[4]

Impact of Core Structure on Antimicrobial Activity

The carbothioamide derivatives of furan also exhibit significant antibacterial activity. This activity is highly dependent on the lipophilicity conferred by the aromatic substituents. More lipophilic compounds tend to show higher antibacterial efficacy, as this facilitates their passage through the bacterial cell membrane.[2]

For example, studies on carbamothioyl-furan-2-carboxamide derivatives demonstrated that compounds with aromatic moieties were more active than those with non-aromatic groups.[2] A derivative containing a p-tolyl group showed notable activity against hepatocellular carcinoma, while a 2,4-dinitrophenyl derivative was a potent inhibitor of both bacterial and fungal strains.[2]

Table 2: Comparative Antimicrobial Activity of Furan Carbothioamide Derivatives

Compound ID	Substituent Group	Bacterial/Fungal Strain	Activity Metric (Inhibition Zone / MIC)	Key Finding	Reference
4f	2,4-dinitrophenyl	S. aureus, E. coli	9–16 mm / 230–295 µg/mL	Broad-spectrum activity.	[2]
4d	p-tolyl	S. aureus	12 mm / 270 µg/mL	Active against Gram-positive bacteria.	[2]
4e	Phenyl	E. coli	12 mm / 300 µg/mL	Active against Gram-negative bacteria.	[2]
-	Adamantyl	Gram-positive bacteria	Inhibition zone ≥ 18 mm	Potent antibacterial activity.	[5]

Experimental Protocols: A Framework for Evaluation

General Synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Derivatives

The synthesis is typically achieved via a one-pot reaction, which is efficient and minimizes the need for isolating reactive intermediates. The causality is clear: the highly reactive isothiocyanate group is generated in situ and immediately consumed by the nucleophilic phenylhydrazine.

Step-by-Step Protocol:

• Preparation of Furoyl Isothiocyanate (Intermediate 3): Furan-2-carbonyl chloride (1) is reacted with an anhydrous thiocyanate salt, such as potassium thiocyanate (KSCN), in a dry aprotic solvent like acetone. This reaction forms the furoyl isothiocyanate intermediate. This intermediate is highly reactive and is typically used immediately in the next step without isolation.[2]

• Coupling Reaction: The appropriate substituted phenylhydrazine (2) is added directly to the solution containing the freshly prepared furoyl isothiocyanate.

• Reaction Conditions: The mixture is stirred, often at room temperature or with gentle heating, for a period ranging from a few hours to overnight, until Thin Layer Chromatography (TLC) indicates the consumption of the starting materials.

• Work-up and Purification: The reaction mixture is typically poured into cold water to precipitate the crude product. The solid is then collected by filtration, washed, and purified, usually by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography to yield the final derivative (4).

Workflow for the synthesis of target derivatives.

In Vitro Antimicrobial Susceptibility Testing: Broth Microdilution Method

To quantitatively compare the efficacy of different derivatives, the Minimum Inhibitory Concentration (MIC) is determined using the broth microdilution method. This protocol provides a self-validating system by including positive and negative controls.

Step-by-Step Protocol:

• Preparation of Stock Solutions: Prepare a stock solution of each test compound in dimethyl sulfoxide (DMSO) at a high concentration (e.g., 10 mM).[6]

• Preparation of Microplates: Dispense sterile growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) into the wells of a 96-well microtiter plate.

• Serial Dilution: Perform a two-fold serial dilution of each compound's stock solution across the wells of the plate to achieve a range of final concentrations. Ensure the final DMSO concentration is non-inhibitory (typically ≤1%).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., bacteria at ~5 x 10⁵ CFU/mL or fungi at ~2.5 x 10³ CFU/mL).

• Inoculation: Add the prepared inoculum to each well containing the diluted compounds.

• Controls: Include several control wells on each plate:

  • Negative Control: Medium with inoculum only (to confirm microbial growth).

  • Positive Control: Medium with inoculum and a standard antimicrobial drug (e.g., Gentamicin for bacteria, Fluconazole for fungi).[2][7]

  • Sterility Control: Medium only (to check for contamination).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria; 35°C for 24-48 hours for fungi).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that results in the complete visible inhibition of microbial growth.

Standard workflow for MIC determination.

Conclusion and Future Outlook

The 2-(2-furoyl)-N-phenylhydrazinecarbothioamide scaffold is a rich source of biologically active compounds. The structure-activity relationship studies clearly indicate that:

• Electron-withdrawing substituents (e.g., -Cl, -NO₂) on the phenyl ring, particularly at the para and ortho positions, are highly favorable for enhancing antifungal activity.[1]

• Lipophilicity plays a crucial role in antibacterial efficacy, with more lipophilic aromatic derivatives showing improved performance.[2]

• The furan and carbothioamide moieties are essential pharmacophoric elements, and their integrity is vital for biological function.

This guide provides a comparative framework that underscores the importance of rational, data-driven design in the development of novel therapeutic agents. Future research should focus on synthesizing derivatives with a wider range of electronic and steric properties to further refine the SAR model. Additionally, exploring modifications to the furan ring and investigating the mechanism of action of the most potent compounds will be critical steps toward translating these promising scaffolds into clinical candidates.

References

• Source: National Institutes of Health (NIH)
• Title: Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides Source: Turkish Journal of Pharmaceutical Sciences URL

• Title: Synthesis, Antimicrobial and Hypoglycemic Activities of Novel N-(1-Adamantyl)carbothioamide Derivatives Source: Molecules (MDPI) URL: [Link]

• Title: In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives Source: Molecules (MDPI) URL: [Link]

• Title: Design, Synthesis, and Antifungal Activity of Novel Thiophene/Furan-1,3,4-Oxadiazole Carboxamide Derivatives as Potent Succinate Dehydrogenase Inhibitors Source: Journal of Agricultural and Food Chemistry URL: [Link]

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A Comparative Analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide in the Landscape of Bioactive Thiosemicarbazides

Introduction: The Thiosemicarbazide Scaffold as a Cornerstone in Medicinal Chemistry

Thiosemicarbazides and their derivatives represent a class of compounds extensively utilized in medicinal chemistry, largely due to their versatile biological activities.[1][2] These molecules are recognized as "privileged" scaffolds, meaning they can bind to a variety of biological targets, leading to a broad spectrum of pharmacological effects including antimicrobial, anticancer, anticonvulsant, and antiviral properties.[3][4][5][6] The biological versatility of the thiosemicarbazide core (a hydrazine group linked to a thiocarbamide) is attributed to its ability to act as a potent chelating agent for metal ions and its capacity for extensive hydrogen bonding, facilitating interactions with diverse enzymatic targets.[3][7]

This guide provides an in-depth comparative analysis of a specific, promising derivative: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide . We will dissect its structural components—the 2-furoyl group, the N-phenyl substituent, and the core thiosemicarbazide linker—to forecast its biological potential. By comparing it with structurally related analogues documented in scientific literature, we aim to provide researchers and drug development professionals with a data-driven perspective on its standing within the broader class of thiosemicarbazides and to rationalize future experimental designs.

Structural Dissection and Mechanistic Rationale

The predicted bioactivity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide can be understood by examining its constituent parts. The strategic combination of these moieties is critical for its interaction with biological systems.

• The Thiosemicarbazide Core: This pharmacophore is the engine of the molecule's activity. The presence of nitrogen and sulfur atoms allows it to act as an efficient intermediate in the synthesis of various heterocyclic systems and as a ligand for transition metal ions, which is a known mechanism for the antimicrobial and anticancer effects of some derivatives.[7][8]

• The 2-Furoyl Moiety: The furan ring is a common heterocycle in pharmacologically active compounds. Its inclusion can enhance the lipophilicity of the molecule, potentially improving its ability to cross biological membranes.[9] Notably, furan-containing thiosemicarbazone derivatives have demonstrated significant activity against Mycobacterium bovis, suggesting the furoyl group may confer potent antitubercular properties.[1]

• The N-phenyl Substituent: Substitution at the terminal N4 nitrogen atom of the thiosemicarbazide chain is a critical determinant of the molecule's biological profile.[10] An N-phenyl group influences the compound's steric and electronic properties, which can modulate its binding affinity to target enzymes or receptors. The geometry and lipophilicity imparted by this group are key factors in its overall antibacterial and antinociceptive activities.[4][10]

Below is a diagram illustrating the key functional components of the title compound.

Caption: Key structural components of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

A Data-Driven Comparison of Biological Performance

To objectively evaluate the potential of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, we have synthesized experimental data from the literature for structurally analogous compounds. The following tables compare the antimicrobial and anticancer activities of various thiosemicarbazides, highlighting how changes in the acyl and N4-substituent groups affect performance.

Comparative Antimicrobial Activity

The antimicrobial potential is a hallmark of thiosemicarbazides. The choice of substituents dramatically influences the spectrum and potency of activity.

Table 1: Comparative In Vitro Antimicrobial Activity (MIC, µg/mL) of Representative Thiosemicarbazides

Compound/Derivative	N4-Substituent	Acyl Group	S. aureus (Gram-positive)	E. coli (Gram-negative)	Reference(s)
Hypothesized Profile	Phenyl	2-Furoyl	Potent	Moderate	-
Furan-containing thiosemicarbazone (cpd 30)	Varied	Furan	Not Reported	Not Reported	[1]
4-Phenyl Thiosemicarbazide Derivative	Phenyl	Varied	>1000	>1000	[9]
4-Ethyl Thiosemicarbazide Derivative	Ethyl	Thiazole	Not Reported	Active (0.1 mg/mL)	[3]
Halogenated Phenyl Thiosemicarbazide	Phenyl	Benzoyl	62.5 - 250	>1000	[11]
Unsubstituted Thiosemicarbazide Derivative	H	Benzoyl	500	>1000	[11]

Analysis of Antimicrobial Data: The data suggest that thiosemicarbazides generally exhibit greater activity against Gram-positive bacteria than Gram-negative strains.[9][11] The presence of a furan moiety is strongly correlated with high potency, particularly in the context of antitubercular activity, with one furan derivative showing an exceptionally low MIC of 0.39 µg/mL against Mycobacterium bovis.[1] Substitution at the N4-position is crucial; while simple phenyl substitution can sometimes lead to lower activity, the addition of electron-withdrawing groups to this ring enhances potency.[11] Based on these trends, it is plausible that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide will exhibit potent activity, especially against Gram-positive and mycobacterial strains, leveraging the combined benefits of the furoyl group and the substituted N-phenyl ring.

Comparative Anticancer Activity

Thiosemicarbazides are also investigated for their antiproliferative effects against various cancer cell lines.

Table 2: Comparative In Vitro Anticancer Activity (IC₅₀, µM) of Representative Thiosemicarbazides

Compound/Derivative	N4-Substituent	Acyl Group	Cell Line (e.g., SW 620, Colon)	Cell Line (e.g., V79, Normal)	Reference(s)
Hypothesized Profile	Phenyl	2-Furoyl	High Potency	Moderate Selectivity	-
3-Trifluoromethylphenyl Thiosemicarbazide (3a)	Phenyl	Benzoyl	11.23	10.60	[9]
4-Fluorophenyl Thiosemicarbazide (cpd 4)	Phenyl	Benzoyl	1.7	Not Reported	[12]
5-(2'-chlorophenyl)-2-furoyl Semicarbazide (analogue)	Benzoyl	Furoyl	8.35 (HL-60)	Not Reported	[13][14]
N-phenylhydrazine-1-carbothioamide (analogue)	Phenyl	Malonylbis	Active	Not Reported	[15]

Analysis of Anticancer Data: The antiproliferative activity of thiosemicarbazides is significant. Studies show that derivatives with trifluoromethylphenyl and fluorophenyl groups exhibit potent cytotoxicity against cancer cells.[9][12] A structurally related semicarbazide (oxygen analogue) containing a 5-phenyl-2-furoyl moiety also demonstrated strong anticancer activity against the HL-60 leukemia cell line.[13][14] This strongly suggests that the 2-furoyl group in our target molecule is a promising feature for anticancer potential. The N-phenyl group is a common feature in many active compounds. Therefore, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is predicted to be a potent anticancer agent, though its selectivity for cancer cells over normal cells would require experimental validation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following are detailed protocols for the synthesis and evaluation of thiosemicarbazide derivatives.

Protocol 1: General Synthesis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

This protocol describes a reliable method for synthesizing the title compound from commercially available starting materials. The causality is clear: the nucleophilic addition of the hydrazide to the electrophilic carbon of the isothiocyanate forms the stable thiosemicarbazide backbone.

Workflow Diagram:

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A Comparative Analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and Standard Antimicrobial Agents: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the persistent challenge of antimicrobial resistance, the exploration of novel chemical scaffolds is paramount. Thiourea derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities, including significant antimicrobial potential.[1][2] This guide provides a comprehensive comparison of a specific thiourea derivative, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, with established standard antimicrobial drugs, namely ciprofloxacin (antibacterial) and fluconazole (antifungal). While direct comparative data for this exact molecule is emerging, this guide synthesizes available information on structurally related furoyl thiourea compounds to provide a robust framework for evaluation and future research.

Introduction to 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and the Thiourea Scaffold

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide belongs to the thiourea class of organic compounds, characterized by the presence of a central thiocarbonyl group flanked by amino groups. The incorporation of a furoyl moiety (derived from furan-2-carboxylic acid) is of particular interest, as furan rings are present in numerous bioactive compounds. The synthesis of 1-(2-furoyl)thiourea derivatives has been documented, highlighting the accessibility of this chemical space for further investigation. The core hypothesis is that the combination of the thiourea pharmacophore with the furoyl group may lead to compounds with potent antimicrobial properties.

Putative Mechanism of Action: A Tale of Enzyme Inhibition

The antimicrobial activity of many thiourea derivatives is attributed to their ability to inhibit essential microbial enzymes.[3][4] While the precise molecular target of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is yet to be definitively elucidated, the prevailing hypothesis for this class of compounds involves the disruption of key metabolic and replicative processes.

For Bacteria: The proposed mechanism often centers on the inhibition of enzymes crucial for DNA replication, such as DNA gyrase and topoisomerase IV.[4] These enzymes are the primary targets for fluoroquinolone antibiotics like ciprofloxacin. The thiourea scaffold, with its ability to chelate metal ions essential for enzyme function, may interfere with the catalytic cycle of these topoisomerases.

For Fungi: The antifungal action of some thiourea derivatives is thought to involve the disruption of the fungal cell wall or membrane biosynthesis.[5] This can occur through the inhibition of enzymes like lanosterol 14α-demethylase, a key enzyme in the ergosterol biosynthesis pathway and the target of azole antifungals such as fluconazole.

Comparative Experimental Analysis: A Framework for Evaluation

To rigorously assess the antimicrobial potential of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, standardized in vitro susceptibility testing is essential. The Clinical and Laboratory Standards Institute (CLSI) provides internationally recognized guidelines for these methodologies.

Key Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a quantitative technique used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.

Step-by-Step Methodology:

• Preparation of Microbial Inoculum:

  • Isolate pure colonies of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) from an agar plate.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Compound Dilutions:

  • Dissolve 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and the standard drugs (ciprofloxacin, fluconazole) in a suitable solvent (e.g., dimethyl sulfoxide, DMSO).

  • Perform serial two-fold dilutions of the compounds in a 96-well microtiter plate containing an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculation and Incubation:

  • Inoculate each well containing the diluted compounds with the prepared microbial suspension.

  • Include positive control wells (microorganism and medium, no compound) and negative control wells (medium only).

  • Incubate the plates at 35-37°C for 16-24 hours for bacteria and 24-48 hours for fungi.

• Determination of MIC:

  • Following incubation, visually inspect the plates for microbial growth (turbidity).

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.[6][7]

Diagram of the Broth Microdilution Workflow:

Caption: Workflow for Determining Minimum Inhibitory Concentration (MIC).

Quantitative Data Summary and Performance Comparison

While specific MIC values for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide are not yet widely published, we can extrapolate potential efficacy based on data from structurally similar compounds reported in the literature. For instance, novel hydrazinecarbothioamides have demonstrated significant antibacterial activity.[8][9]

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)

Compound/Drug	Staphylococcus aureus (Gram-positive)	Pseudomonas aeruginosa (Gram-negative)
N-(4-fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide (Analogue)	Data suggests activity[8][9]	Data suggests activity[8][9]
Ciprofloxacin (Standard)	0.25 - 1.0[10][11]	0.25 - 1.0[12][13]

Table 2: Comparative Antifungal Activity (MIC in µg/mL)

Compound/Drug	Candida albicans (Yeast)	Aspergillus niger (Mold)
Thiourea Derivatives (General)	Reported activity in the range of 0.78 - 6.25[14]	Reported activity in the range of 0.78 - 3.125[14]
Fluconazole (Standard)	0.25 - 2.0[15][16]	Often exhibits higher MICs[16]

Interpretation of Data:

The available data on analogous compounds suggest that 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide could exhibit promising antibacterial and antifungal activities. Thiourea derivatives have shown efficacy against both Gram-positive and Gram-negative bacteria, in some cases comparable to standard antibiotics.[14] Furthermore, their potent antifungal activity, particularly against Candida species, positions them as interesting candidates for further development.[5][17] It is crucial to note that direct experimental validation of the target compound is necessary to confirm these projections.

Structure-Activity Relationship (SAR) Insights

The antimicrobial potency of thiourea derivatives is often influenced by the nature of the substituents on the phenyl ring and the acyl group. For furoyl-containing thioureas, modifications to the furan ring or the phenylhydrazine moiety could significantly impact their biological activity. Future studies should explore these structural modifications to optimize the antimicrobial profile of this compound class.

Diagram of the Putative Mechanism of Action:

Caption: Putative Mechanisms of Antimicrobial Action.

Conclusion and Future Directions

2-(2-Furoyl)-N-phenylhydrazinecarbothioamide represents a molecule of interest within the broader class of thiourea derivatives, which have demonstrated significant antimicrobial potential. While direct comparative data is still emerging, analysis of structurally related compounds suggests the likelihood of activity against a range of bacterial and fungal pathogens.

The immediate and critical next step is the empirical determination of the MIC values of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide against a comprehensive panel of clinically relevant microorganisms, using the standardized protocols outlined in this guide. Further investigations into its precise mechanism of action, toxicity profile, and structure-activity relationships will be crucial in determining its true potential as a lead compound for the development of a new generation of antimicrobial agents.

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A Comparative Guide to the Anticancer Activity of Furoyl Derivatives for Researchers and Drug Development Professionals

The landscape of cancer therapy is in a perpetual state of evolution, with a continuous demand for novel therapeutic agents that exhibit enhanced efficacy and reduced toxicity. Among the myriad of heterocyclic scaffolds explored in medicinal chemistry, the furan ring stands out as a privileged structure, forming the core of numerous compounds with significant biological activities. This guide provides a comprehensive, in-depth comparison of the anticancer activities of various furoyl derivatives, grounded in experimental data and mechanistic insights. Our objective is to furnish researchers, scientists, and drug development professionals with a critical resource to inform the design and synthesis of next-generation anticancer agents.

The Furoyl Moiety: A Versatile Scaffold in Oncology

The furan nucleus, a five-membered aromatic heterocycle containing one oxygen atom, is a recurring motif in a vast array of natural products and synthetic compounds demonstrating potent pharmacological properties. Its derivatives, particularly those bearing a furoyl group, have garnered considerable attention in oncology research due to their ability to selectively target and inhibit the proliferation of cancer cells. The structural versatility of the furoyl scaffold allows for facile chemical modifications, enabling the systematic exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Comparative Analysis of Anticancer Potency: A Data-Driven Overview

The true measure of an anticancer agent's potential lies in its cytotoxic efficacy against various cancer cell lines. This section presents a comparative summary of the in vitro anticancer activity of diverse furoyl derivatives, quantified by their half-maximal inhibitory concentration (IC50) values. The data, collated from multiple studies, is presented in a structured format to facilitate direct comparison and identification of promising candidates.

Derivative Class	Specific Compound	Cancer Cell Line	IC50 (µM)	Reference
Furan[3,2-c] pyridine	Compound 4c	KYSE70 (Esophageal)	0.888 (24h), 0.655 (48h)	[1]
KYSE150 (Esophageal)	-	[1]
Furan-based compounds	Compound 4	MCF-7 (Breast)	4.06
Compound 7	MCF-7 (Breast)	2.96
Hydrazide-hydrazone	Compound 3h (with pyrrole ring)	PC-3 (Prostate)	1.32	[2]
MCF-7 (Breast)	2.99	[2]
HT-29 (Colon)	1.71	[2]
Triaryl-substituted hydrazones	Compound 5e	MCF-7 (Breast)	7.8	[3]
Ishikawa (Uterine)	7.3	[3]
Compound 5i	MDA-MB-231 (Breast)	4.7	[3]

Note: The potency of anticancer compounds can be classified based on their IC50 values. Generally, compounds with IC50 values ≤20 µg/mL are considered active, 20–100 µg/mL are moderately active, 100–1000 µg/mL are weakly active, and >1000 µg/mL are classified as inactive[4].

Deciphering the Mechanism of Action: Key Signaling Pathways

The anticancer effects of furoyl derivatives are often attributed to their interaction with critical cellular signaling pathways that regulate cell proliferation, survival, and apoptosis. A frequently implicated pathway is the PI3K/Akt signaling cascade, which is commonly dysregulated in many forms of cancer, leading to uncontrolled cell growth and resistance to therapy[5][6][7][8].

The PI3K/Akt Signaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/protein kinase B (Akt) pathway is a crucial intracellular signaling cascade that governs a wide range of cellular processes.[6][7][8] Its aberrant activation is a hallmark of many cancers, making it a prime target for therapeutic intervention.[5][8] Several furoyl derivatives have been shown to exert their anticancer effects by inhibiting this pathway, leading to the suppression of tumor growth and induction of apoptosis.[5]

Below is a simplified representation of the PI3K/Akt signaling pathway and the potential points of inhibition by furoyl derivatives.

Caption: Simplified PI3K/Akt signaling pathway and potential inhibition by furoyl derivatives.

Structure-Activity Relationship (SAR) Insights

Understanding the relationship between the chemical structure of a compound and its biological activity is paramount in drug discovery. For furoyl derivatives, specific structural modifications have been shown to significantly impact their anticancer potency.

Earlier SAR studies on benzofuran derivatives, a related class of compounds, revealed that substitutions at the C-2 position, particularly with ester or other heterocyclic rings, were critical for their cytotoxic activity.[9] These modifications play a crucial role in determining the selectivity of these compounds towards cancer cells over normal cells.[9] More recent reviews continue to emphasize the importance of the benzofuran scaffold and its derivatives in anticancer drug design, highlighting the diverse biological activities associated with this core structure.[9]

For instance, in a series of furan[3,2-c] pyridine derivatives, the introduction of specific substituents on the pyridine ring led to a significant enhancement in cytotoxic activity against esophageal cancer cell lines.[1] Similarly, for hydrazide-hydrazone derivatives, the presence of a pyrrole ring was found to be crucial for potent activity against prostate, breast, and colon cancer cell lines.[2] These findings underscore the importance of systematic structural modifications to optimize the anticancer profile of furoyl-based compounds.

Experimental Protocols for Evaluating Anticancer Activity

To ensure the reliability and reproducibility of anticancer activity data, standardized experimental protocols are essential. This section provides detailed, step-by-step methodologies for the key assays used to evaluate the cytotoxic and apoptotic effects of furoyl derivatives.

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[10][11]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[11] The amount of formazan produced is proportional to the number of viable cells and can be quantified spectrophotometrically.[11]

Step-by-Step Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.[12]

• Compound Treatment: Treat cells with various concentrations of the furoyl derivative and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[12][13]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.[12][13]

• Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a detergent reagent) to each well to dissolve the formazan crystals.[11][12]

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.[11][12]

Caption: Workflow for the MTT cell viability assay.

SRB Assay for Cytotoxicity

The Sulforhodamine B (SRB) assay is a colorimetric method used for determining cell density, based on the measurement of cellular protein content.[14]

Principle: SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues of cellular proteins under mildly acidic conditions. The amount of bound dye is directly proportional to the total protein mass and, therefore, the cell number.[15]

Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed and treat cells with the test compounds in a 96-well plate as described for the MTT assay.

• Cell Fixation: Gently add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.[16]

• Washing: Wash the wells four times with distilled or deionized water to remove the TCA.[15]

• Staining: Add 100 µL of 0.057% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.[16]

• Washing: Wash the plates with 1% acetic acid to remove unbound dye.[2]

• Solubilization: Add 200 µL of SRB solubilization buffer (e.g., 10 mM Tris base) to each well to dissolve the bound dye.

• Absorbance Measurement: Measure the absorbance at a wavelength between 560 and 580 nm.

Annexin V/PI Assay for Apoptosis

The Annexin V/Propidium Iodide (PI) assay is a widely used method for detecting apoptosis by flow cytometry.[17][18]

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic cells.[17] Propidium iodide (PI) is a fluorescent intercalating agent that stains the DNA of cells with a compromised membrane, allowing for the differentiation between early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative).[19][20]

Step-by-Step Methodology:

• Cell Preparation: Induce apoptosis in cells by treating them with the furoyl derivative. Harvest both adherent and suspension cells.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add 5 µL of fluorochrome-conjugated Annexin V and 5 µL of PI to 100 µL of the cell suspension.[18]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[18]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry immediately.[18]

Cell Cycle Analysis by Flow Cytometry

Cell cycle analysis is used to determine the proportion of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[21][22]

Principle: The DNA content of cells varies depending on their phase in the cell cycle. Cells in G2/M have twice the DNA content of cells in G0/G1, while cells in the S phase have an intermediate amount. By staining the DNA with a fluorescent dye such as propidium iodide (PI), the distribution of cells in the different phases can be quantified by flow cytometry.[21][23]

Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed cells and treat them with the furoyl derivative.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation.

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the membranes.[23]

• Staining: Resuspend the fixed cells in a staining solution containing a DNA-binding dye (e.g., PI) and RNase A (to prevent staining of RNA).[23]

• Incubation: Incubate the cells in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Conclusion and Future Directions

Furoyl derivatives represent a promising class of compounds with significant potential for the development of novel anticancer therapies. The data presented in this guide highlights the diverse range of cytotoxic activities exhibited by these compounds against various cancer cell lines. Mechanistic studies have begun to unravel their modes of action, with the PI3K/Akt signaling pathway emerging as a key target.

Future research in this area should focus on several key aspects. A systematic and expanded exploration of the structure-activity relationships is crucial for the rational design of more potent and selective furoyl derivatives. Further elucidation of their molecular mechanisms of action will provide a deeper understanding of their therapeutic potential and may reveal novel drug targets. Additionally, in vivo studies are necessary to validate the preclinical efficacy and safety of the most promising candidates. Through a concerted and multidisciplinary approach, the full therapeutic potential of furoyl derivatives in the fight against cancer can be realized.

References

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• Elkamhawy, A., et al. (2025). Novel furo[2,3-d]pyrimidine derivatives as PI3K/AKT dual inhibitors: design, synthesis, biological evaluation, and molecular dynamics simulation. Journal of Enzyme Inhibition and Medicinal Chemistry.
• Wang, Y.-C., et al. (2022). Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)
• de Oliveira, M. R., et al. (2014). Induction of cancer cell death by apoptosis and slow release of 5-fluoracil from metal-organic frameworks Cu-BTC. European Journal of Pharmaceutical Sciences.
• Weisenthal, L. M. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of Visualized Experiments.

• JoVE. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Retrieved from [Link]

• Ahmad, A., et al. (2013). Targeted Regulation of PI3K/Akt/mTOR/NF-κB Signaling by Indole Compounds and their Derivatives: Mechanistic Details and Biological Implications for Cancer Therapy. Anticancer Agents in Medicinal Chemistry.
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• Shankar, R., et al. (2017). Design, synthesis and biological evaluation of hydrazone derivatives as anti-proliferative agents. Medicinal Chemistry Research.
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• Yuniati, Y., et al. (2019). In Vitro Cytotoxicity of Hibiscus sabdariffa Linn Extracts on A549 Lung Cancer Cell Line. Pharmacognosy Journal.

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A Comparative Validation of the Biological Activity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and Its Analogs

A Senior Application Scientist's Guide to the Antimicrobial and Anticancer Potential of Furoyl Thiourea Derivatives

Introduction: Navigating the Landscape of Thiourea-Based Bioactive Compounds

The quest for novel therapeutic agents is a cornerstone of medicinal chemistry, with heterocyclic compounds consistently emerging as a fertile ground for discovery. Among these, derivatives of thiourea have garnered significant attention due to their wide spectrum of biological activities, including antimicrobial, antifungal, anticancer, and antioxidant properties[1][2]. The presence of a toxophoric N-C=S group within their structure is crucial for their bioactivity. This guide provides an in-depth comparative analysis of the biological potential of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and its closely related analogs.

A comprehensive literature search revealed a notable absence of specific biological data for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. However, substantial research exists for its structurally similar analog, N-(4-fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide , which differs only by the presence of a fluorine atom on the phenyl ring. This substitution is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. Consequently, this guide will focus on the biological validation of this fluoro-substituted analog as a representative of this chemical class, drawing comparisons with other relevant thiourea derivatives and established therapeutic agents. We will delve into its documented antimicrobial and anticancer activities, providing the necessary experimental frameworks for its evaluation and offering insights into its potential mechanisms of action.

Antimicrobial Activity: A Comparative Analysis

Thiourea derivatives have shown considerable promise as antimicrobial agents[1]. The presence of the furoyl moiety in the target compound suggests a potential for interaction with microbial enzymes and pathways.

Comparative In Vitro Antibacterial Efficacy

A study on the synthesis and antimicrobial evaluation of N-(4-fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide provides valuable data on its efficacy against a panel of pathogenic bacteria. The minimum inhibitory concentration (MIC) is a key metric for quantifying antibacterial activity, representing the lowest concentration of a compound that inhibits visible bacterial growth.

Compound	S. aureus (ATCC 25923) MIC (µM)	E. faecalis (ATCC 29212) MIC (µM)	P. aeruginosa (ATCC 27853) MIC (µM)	K. pneumoniae (BAA-2146) MIC (µM)	E. coli (ATCC 25922) MIC (µM)	Reference
N-(4-fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide	>100	>100	>100	>100	>100	[1]
N-(4-bromophenyl) derivative	12.5	-	-	-	-	[1]
N-(n-propyl) derivative	-	-	0.78	-	-	[1]
Gentamicin (Standard)	0.5-2 µg/mL	4-64 µg/mL	0.5-4 µg/mL	0.25-2 µg/mL	0.25-1 µg/mL	Standard Reference

Note: The data for the fluoro-substituted analog indicates limited activity at the tested concentrations. The table includes data for other derivatives from the same study to provide a structure-activity context.

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standardized and widely accepted protocol for determining the MIC of antimicrobial agents.

Workflow for MIC Determination

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Preparation of Test Compound: Dissolve the synthesized N-(4-fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide in dimethyl sulfoxide (DMSO) to a stock concentration of 10 mg/mL.

• Preparation of Bacterial Inoculum: Inoculate a sterile saline solution with isolated colonies of the test bacteria from an 18-24 hour agar plate. Adjust the suspension to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Broth Microdilution: In a 96-well microtiter plate, perform serial two-fold dilutions of the compound stock solution in Mueller-Hinton Broth (MHB) to obtain a range of concentrations.

• Inoculation: Dilute the standardized bacterial suspension in MHB and add it to each well, resulting in a final inoculum density of approximately 5 x 10^5 CFU/mL.

• Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.

Causality Behind Experimental Choices: The use of a standardized inoculum ensures reproducibility. MHB is the recommended medium for susceptibility testing of most common bacterial pathogens. The incubation conditions are optimal for bacterial growth.

Anticancer Activity: Unveiling Cytotoxic Potential

Thiourea derivatives have emerged as a promising scaffold for the development of novel anticancer agents, with some demonstrating potent cytotoxic effects against various cancer cell lines.

Comparative In Vitro Cytotoxicity

While specific IC50 data for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is not available, studies on structurally related carbamothioyl-furan-2-carboxamide derivatives provide insights into the potential anticancer activity of this class of compounds.

Compound	HepG2 (Liver Cancer) IC50 (µM)	Huh-7 (Liver Cancer) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)	Reference
p-tolylcarbamothioyl)furan-2-carboxamide	>20 µg/mL (33.29% viability at 20 µg/mL)	>20 µg/mL	>20 µg/mL	[3]
Doxorubicin (Standard)	~1 µM	~1 µM	~1 µM	Standard Reference

Note: The available data indicates moderate activity for the related compound. Further studies are needed to establish a precise IC50 value.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Workflow for MTT Assay

Caption: Workflow for determining cell viability using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Seed human cancer cell lines (e.g., HepG2, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound and a vehicle control (DMSO).

• MTT Incubation: After a 48-72 hour incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined by plotting a dose-response curve.

Causality Behind Experimental Choices: The use of cancer cell lines allows for the specific evaluation of anticancer potential. The MTT assay is a reliable and high-throughput method for assessing cytotoxicity. Doxorubicin is a commonly used chemotherapeutic agent and serves as a positive control.

Potential Mechanisms of Action: A Look into Thiourea's Molecular Targets

The diverse biological activities of thiourea derivatives stem from their ability to interact with various cellular targets. While the precise mechanism of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is yet to be elucidated, insights can be drawn from related compounds.

Potential Signaling Pathway Inhibition

Caption: Potential mechanisms of action for furoyl thiourea derivatives.

Some thiourea derivatives have been shown to inhibit carbonic anhydrase, an enzyme involved in pH regulation and tumorigenesis. Others may exert their effects by inducing oxidative stress through the generation of reactive oxygen species (ROS) or by intercalating with DNA, leading to cell cycle arrest and apoptosis. Further mechanistic studies are required to pinpoint the specific molecular targets of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and its analogs.

Conclusion and Future Directions

This guide has provided a comparative framework for validating the biological activity of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, with a necessary focus on its close structural analog, N-(4-fluorophenyl)-2-(furan-2-carbonyl)hydrazine-1-carbothioamide. The available data suggests that while the antimicrobial activity of this specific analog may be limited, the broader class of furoyl thiourea derivatives holds potential as anticancer agents.

To further advance the understanding of this compound class, future research should prioritize:

• Synthesis and direct biological evaluation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide to obtain specific MIC and IC50 values.

• Expansion of the biological screening to include a wider range of microbial strains and cancer cell lines.

• In-depth mechanistic studies to identify the specific molecular targets and signaling pathways affected by these compounds.

• Structure-activity relationship (SAR) studies to optimize the chemical structure for enhanced potency and selectivity.

By systematically addressing these research avenues, the full therapeutic potential of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and its derivatives can be unlocked, potentially leading to the development of novel and effective therapeutic agents.

References

• Synthesis, Characterization, and Antimicrobial Evaluation of Some Novel Hydrazinecarbothioamides. Turkish Journal of Pharmaceutical Sciences.
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• In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Deriv

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A Researcher's Guide to the In Vitro Cross-Validation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and its Analogs

In the landscape of contemporary drug discovery, the validation of in vitro findings is a critical checkpoint, ensuring the robustness and translational potential of novel chemical entities. This guide provides a comprehensive framework for the cross-validation of in vitro results for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a member of the broader class of hydrazinecarbothioamide derivatives. While specific data for this exact molecule is emerging, we will draw upon established methodologies and data from structurally similar compounds to present a cohesive validation strategy. This document is intended for researchers, scientists, and drug development professionals seeking to rigorously evaluate the biological activity of this promising scaffold.

The hydrazinecarbothioamide core is a versatile pharmacophore known for a wide spectrum of biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties.[1][2] The process of validating in vitro data for any new derivative, such as 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, is not merely a procedural step but a scientific imperative to build a strong foundation for further preclinical development.

Comparative Analysis of In Vitro Biological Activities

The true measure of a novel compound's potential lies in its performance relative to existing standards and its spectrum of activity across various assays. Below, we present a comparative analysis of typical in vitro activities observed for hydrazinecarbothioamide and thiosemicarbazone derivatives, providing a benchmark for evaluating 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Table 1: Comparative In Vitro Anticancer Activity of Hydrazone Derivatives

Compound Class	Cancer Cell Line	Assay Type	IC50 (µM)	Reference Compound	IC50 (µM)
Spiro-1,3,4-thiadiazole	RXF393 (Renal)	Not Specified	7.01 ± 0.39	Doxorubicin	13.54 ± 0.82
Spiro-1,3,4-thiadiazole	HT29 (Colon)	Not Specified	24.3 ± 1.29	Doxorubicin	13.50 ± 0.71
Spiro-1,3,4-thiadiazole	LOX IMVI (Melanoma)	Not Specified	9.55 ± 0.51	Doxorubicin	6.08 ± 0.32
Carbamothioyl-furan-2-carboxamide	HepG2 (Liver)	Not Specified	~33 (cell viability %)	Doxorubicin	0.62 (cell viability %)
Hydrazone-Thiophen	MIA PaCa-2 (Pancreatic)	Not Specified	Varies	Not Specified	Not Specified

Note: The IC50 values for reference drugs can vary between studies depending on experimental conditions.[3][4][5]

Table 2: Comparative In Vitro Antimicrobial Activity of Thiosemicarbazone Derivatives

Compound Class	Microbial Strain	Assay Type	MIC (mg/L)	Reference Compound
Pyridinecarboxaldehyde thiosemicarbazone	Bacillus cereus	Microdilution	10	Vancomycin/Ciprofloxacin
N-methyl thiosemicarbazones	Gram-positive & Gram-negative bacteria	Broth microdilution	1.56–50 µg/mL	Ciprofloxacin
Steroidal thiosemicarbazone	Gram-positive & Gram-negative bacteria	Disk diffusion & MIC	Not specified	Not specified

MIC: Minimum Inhibitory Concentration.[6][7][8]

Experimental Protocols for Cross-Validation

To ensure the reliability of in vitro data, it is crucial to employ multiple, well-validated assays. Here, we detail standard protocols for assessing the anticancer and antimicrobial activities of novel compounds.

A multi-faceted approach is recommended to not only quantify cytotoxicity but also to elucidate the underlying mechanism of action.

1. Cell Viability Assays (MTT and SRB)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess metabolic activity, which is an indicator of cell viability.[9] The Sulforhodamine B (SRB) assay is a colorimetric assay that measures cellular protein content.[9]

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HepG2, HCT116) in 96-well plates at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[9]

• Compound Treatment: Treat the cells with a range of concentrations of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and a standard chemotherapeutic agent (e.g., Doxorubicin) for 48 or 72 hours.[9][10]

• MTT Assay:

  • Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[9]

  • Remove the medium and add DMSO to dissolve the formazan crystals.[9]

  • Measure the absorbance at 490 nm or 570 nm.[9][10]

• SRB Assay:

  • Fix the cells with cold trichloroacetic acid (TCA).[9]

  • Stain with 0.4% SRB solution.[9]

  • Wash and solubilize the protein-bound dye with Tris base solution.[9]

  • Measure the absorbance.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) from the dose-response curve.[10]

2. Apoptosis Induction Assay (Annexin V/PI Staining)

This assay helps to determine if the compound induces programmed cell death.

• Cell Treatment: Treat cells with the compound at its IC50 concentration for 24-48 hours.[10]

• Staining: Stain the cells with Annexin V-FITC and Propidium Iodide (PI).

• Analysis: Analyze the stained cells using flow cytometry to quantify the percentage of apoptotic cells.

3. Cell Cycle Analysis

This assay determines if the compound inhibits cell proliferation by arresting the cell cycle at a specific phase.

• Cell Treatment: Treat cells with the compound at its IC50 concentration for 24 hours.[10]

• Staining: Fix the cells and stain them with a DNA-binding dye (e.g., Propidium Iodide).

• Analysis: Analyze the DNA content of the cells using flow cytometry to determine the distribution of cells in different phases of the cell cycle.

Standardized methods are essential for determining the antimicrobial efficacy of a new compound.

1. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[7]

• Preparation: Prepare a two-fold serial dilution of the test compound in a 96-well microtiter plate.[7]

• Inoculation: Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).[11]

• Incubation: Incubate the plates at 37°C for 18-24 hours.[11]

• Determination of MIC: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[11]

2. Agar Disc Diffusion Method

This method assesses the susceptibility of bacteria to the test compound.

• Preparation: Spread a standardized inoculum of the test bacteria onto an agar plate.

• Application of Compound: Place sterile paper discs impregnated with the test compound onto the agar surface.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Measurement: Measure the diameter of the zone of inhibition around each disc.

Visualization of Validation Workflows

To clearly delineate the cross-validation process, the following diagrams illustrate the key experimental workflows.

Caption: Workflow for anticancer activity validation.

Caption: Workflow for antimicrobial activity validation.

Trustworthiness and Self-Validating Systems

To ensure the trustworthiness of the generated data, every protocol should be a self-validating system. This involves:

• Positive and Negative Controls: Always include a known active compound (positive control) and a vehicle control (negative control) in every experiment.[11]

• Reproducibility: Experiments should be performed in triplicate and repeated independently to ensure the consistency of the results.[7]

• Standardized Guidelines: Adhere to established guidelines from bodies like the Clinical and Laboratory Standards Institute (CLSI) for antimicrobial susceptibility testing.[7]

• Orthogonal Assays: Use different assays that measure the same biological endpoint through different mechanisms to confirm the results. For example, complementing a metabolic assay like MTT with a protein-based assay like SRB.

By adhering to these principles of scientific integrity, researchers can build a robust and reliable in vitro data package for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and its analogs, paving the way for their potential development as novel therapeutic agents.

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A Researcher's Guide to Unveiling Synergistic Antimicrobial Potential: A Case Study Approach with 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

In the face of escalating antibiotic resistance, the scientific community is in a relentless pursuit of novel therapeutic strategies. One of the most promising avenues is combination therapy, where the synergistic action of two or more compounds enhances their efficacy beyond their individual capacities. This guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive framework for evaluating the synergistic potential of novel compounds with established antibiotics. As a case study, we will focus on 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a member of the thiosemicarbazide class of compounds known for their diverse biological activities, including antibacterial properties.[1][2][3]

While specific synergistic studies on 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide are not yet prevalent in published literature, this guide will equip you with the foundational knowledge and detailed experimental protocols to conduct such investigations. We will delve into the causality behind experimental choices, ensuring a robust and self-validating approach to your research.

The Rationale for Synergy: More Than the Sum of Its Parts

The primary goal of assessing synergy is to identify combinations of antimicrobial agents that are more effective together than when used alone.[4][5] This enhanced effect can manifest as:

• Increased potency: Achieving a therapeutic effect with lower doses of each drug, potentially reducing toxicity.

• Broadened spectrum of activity: Targeting a wider range of pathogens.

• Overcoming resistance: Restoring the efficacy of an antibiotic to which a pathogen has developed resistance.

• Reduced emergence of resistance: The multi-pronged attack on bacterial cells can make it more difficult for resistance to develop.

The interaction between two antimicrobial agents can be categorized as follows:

• Synergy: The combined effect is significantly greater than the sum of the individual effects.[4][6]

• Additivity: The combined effect is equal to the sum of the individual effects.

• Indifference: The combined effect is no different from that of the more active agent alone.

• Antagonism: The combined effect is less than the effect of the more active agent alone.

Core Methodologies for Quantifying Synergy

Two primary in vitro methods are widely accepted for determining the nature of interaction between antimicrobial agents: the Checkerboard Assay and the Time-Kill Assay .

The Checkerboard Assay: A Matrix of Interactions

The checkerboard assay is a robust method for systematically testing a wide range of concentrations of two compounds, both individually and in combination.[4][7][8] This two-dimensional titration allows for the determination of the Minimum Inhibitory Concentration (MIC) of each agent alone and in combination, from which the Fractional Inhibitory Concentration (FIC) index is calculated to quantify the interaction.[4][9]

• Preparation of Reagents and Inoculum:

  • Prepare stock solutions of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (Compound A) and the chosen antibiotic (Compound B) in an appropriate solvent.

  • Culture the test bacterium (e.g., Staphylococcus aureus ATCC 29213) overnight and dilute the culture to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.[4]

• Setting up the 96-Well Plate:

  • Dispense 100 µL of cation-adjusted Mueller-Hinton Broth (CAMHB) into each well of a 96-well microtiter plate.[8]

  • In the first column, add 100 µL of the highest concentration of Compound A to each well.

  • Perform two-fold serial dilutions of Compound A across the plate from column 1 to column 10 by transferring 100 µL from one well to the next. Discard 100 µL from column 10. Column 11 will serve as the control for Compound B alone, and column 12 will contain growth and sterility controls.

  • In the first row (Row A), add 100 µL of the highest concentration of Compound B to each well from column 1 to column 11.

  • Perform two-fold serial dilutions of Compound B down the plate from row A to row G by transferring 100 µL from one well to the next.[4] Discard 100 µL from row G. Row H will serve as the control for Compound A alone.

• Inoculation and Incubation:

  • Add 100 µL of the prepared bacterial inoculum to each well (except for sterility control wells). The final volume in each well will be 200 µL.

  • Incubate the plate at 37°C for 18-24 hours.

• Reading the Results:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the drug(s) that completely inhibits visible bacterial growth.[4]

The FIC index is calculated using the following formula[9][10][11]:

FIC Index = FIC of Compound A + FIC of Compound B

Where:

• FIC of Compound A = (MIC of Compound A in combination) / (MIC of Compound A alone)

• FIC of Compound B = (MIC of Compound B in combination) / (MIC of Compound B alone)

The interaction is then interpreted based on the calculated FIC index:

FIC Index	Interpretation
≤ 0.5	Synergy
> 0.5 to 1.0	Additivity
> 1.0 to 4.0	Indifference
> 4.0	Antagonism
Table 1: Interpretation of the Fractional Inhibitory Concentration (FIC) Index.[7][12]

Experimental Workflow for Checkerboard Assay

Caption: Workflow of the checkerboard assay for synergy testing.

The Time-Kill Assay: A Dynamic Perspective

While the checkerboard assay provides information on the inhibition of growth, the time-kill assay assesses the bactericidal or bacteriostatic activity of antimicrobial agents over time.[13] This method is particularly useful for confirming synergistic interactions and understanding the dynamics of bacterial killing.

• Preparation:

  • Prepare stock solutions of Compound A and Compound B.

  • Grow the test bacterium to the logarithmic phase of growth and then dilute to a starting inoculum of approximately 5 x 10^5 to 5 x 10^6 CFU/mL in CAMHB.

• Experimental Setup:

  • Prepare tubes with the following conditions:

    • Growth control (no antimicrobial agents)

    • Compound A alone (at a relevant concentration, e.g., 0.5 x MIC)

    • Compound B alone (at a relevant concentration, e.g., 0.5 x MIC)

    • Compound A and Compound B in combination (e.g., 0.5 x MIC of each)

• Incubation and Sampling:

  • Incubate the tubes at 37°C with shaking.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Quantification of Viable Bacteria:

  • Perform serial dilutions of the collected aliquots in sterile saline or phosphate-buffered saline.

  • Plate the dilutions onto appropriate agar plates (e.g., Tryptic Soy Agar).

  • Incubate the plates at 37°C for 18-24 hours and then count the number of colonies to determine the CFU/mL at each time point.

The results of a time-kill assay are typically plotted as log10 CFU/mL versus time. Synergy is generally defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active constituent after 24 hours.[14][15]

Experimental Workflow for Time-Kill Assay

Caption: Workflow of the time-kill assay for synergy testing.

Hypothetical Case Study: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide with Ciprofloxacin against S. aureus

To illustrate the application of these methodologies, let's consider a hypothetical scenario where we evaluate the synergy between 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (Compound F) and ciprofloxacin against a clinical isolate of Methicillin-Resistant Staphylococcus aureus (MRSA).

Preliminary MIC Determination:

• MIC of Compound F alone = 64 µg/mL

• MIC of Ciprofloxacin alone = 4 µg/mL

Checkerboard Assay Results:

[Compound F] (µg/mL)	[Ciprofloxacin] (µg/mL)	Growth	FIC of Compound F	FIC of Ciprofloxacin	FIC Index	Interpretation
16	0.5	-	0.25	0.125	0.375	Synergy
8	1	-	0.125	0.25	0.375	Synergy
32	0.25	-	0.5	0.0625	0.5625	Additivity
4	2	-	0.0625	0.5	0.5625	Additivity
Table 2: Hypothetical checkerboard assay results and FIC index calculation.

Time-Kill Assay Results:

At 24 hours, the following CFU/mL were observed:

• Growth Control: 1 x 10^9 CFU/mL

• Compound F (32 µg/mL): 5 x 10^8 CFU/mL

• Ciprofloxacin (2 µg/mL): 2 x 10^7 CFU/mL

• Combination (32 µg/mL Compound F + 2 µg/mL Ciprofloxacin): 1 x 10^4 CFU/mL

The combination resulted in a > 3-log10 reduction in CFU/mL compared to the most active single agent (ciprofloxacin), confirming a strong synergistic and bactericidal effect.

Concluding Remarks for the Research Professional

This guide provides a robust framework for the systematic evaluation of synergistic interactions between novel compounds like 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide and existing antibiotics. By employing standardized methodologies such as the checkerboard and time-kill assays, researchers can generate reliable and quantifiable data to identify promising combination therapies. The potential mechanism of action for thiosemicarbazide derivatives, such as the inhibition of bacterial topoisomerase IV, may offer a compelling rationale for their synergistic potential with antibiotics that have different cellular targets.[16] As the threat of antimicrobial resistance continues to grow, rigorous and well-designed studies into synergistic interactions are paramount to the future of infectious disease treatment.

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A Comparative Guide to QSAR Studies of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Analogs in Anticonvulsant Drug Discovery

For researchers, medicinal chemists, and drug development professionals, the quest for novel anticonvulsant agents with improved efficacy and safety profiles is a persistent challenge. Within this landscape, the 2-(2-furoyl)-N-phenylhydrazinecarbothioamide scaffold has emerged as a promising starting point for the design of new therapeutic candidates. This guide provides an in-depth technical comparison of Quantitative Structure-Activity Relationship (QSAR) studies on these analogs, offering insights into their synthesis, biological evaluation, and the computational models that predict their activity. By examining the interplay between molecular structure and anticonvulsant effects, we aim to equip researchers with the knowledge to rationally design more potent and selective compounds.

Introduction: The Significance of Furoyl-Based Hydrazinecarbothioamides and the Role of QSAR

The furan moiety is a versatile heterocyclic ring system present in numerous biologically active compounds. When incorporated into a hydrazinecarbothioamide framework, it gives rise to molecules with a diverse range of pharmacological activities, including anticonvulsant properties. The core structure of 2-(2-furoyl)-N-phenylhydrazinecarbothioamide presents multiple points for chemical modification, allowing for the fine-tuning of physicochemical properties and biological activity.

Quantitative Structure-Activity Relationship (QSAR) is a computational modeling technique that aims to find a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[1] By identifying key molecular descriptors that influence a compound's potency, QSAR models can predict the activity of novel, unsynthesized molecules, thereby prioritizing synthetic efforts and accelerating the drug discovery process.[2] This guide will delve into the synthesis of these analogs, present their biological data, and compare different QSAR approaches that can be applied to this class of compounds.

Synthesis and Biological Evaluation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Analogs

The synthesis of 2-(2-furoyl)-N-phenylhydrazinecarbothioamide analogs typically follows a convergent synthetic strategy. A general synthetic protocol is outlined below, based on established methods for the synthesis of similar thiosemicarbazide and hydrazone derivatives.[3][4]

Experimental Protocol: General Synthesis

• Step 1: Synthesis of 2-Furoic Hydrazide: 2-Furoic acid is esterified, typically with methanol or ethanol in the presence of a catalytic amount of strong acid (e.g., H₂SO₄), to yield the corresponding ester. The resulting ester is then reacted with hydrazine hydrate in a suitable solvent like ethanol under reflux to produce 2-furoic hydrazide.

• Step 2: Synthesis of Substituted Phenylisothiocyanates: Aromatic amines (anilines) with desired substitutions on the phenyl ring are reacted with thiophosgene or a thiophosgene equivalent in a biphasic system or in the presence of a base to yield the corresponding phenylisothiocyanates.

• Step 3: Formation of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Analogs: 2-Furoic hydrazide is reacted with a substituted phenylisothiocyanate in an appropriate solvent, such as ethanol or acetonitrile, often with gentle heating, to afford the target 2-(2-furoyl)-N-phenylhydrazinecarbothioamide analogs. The products can be purified by recrystallization.

The synthesized compounds are then subjected to biological screening to determine their anticonvulsant activity. Standard animal models for epilepsy, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests, are commonly employed.[5][6] The MES test is a model for generalized tonic-clonic seizures, while the scPTZ test is a model for absence seizures. Neurotoxicity is often assessed using the rotarod test to determine a compound's therapeutic index.[6]

Visualization of the Synthetic Workflow

Caption: General synthetic workflow for 2-(2-furoyl)-N-phenylhydrazinecarbothioamide analogs.

Comparative Analysis of QSAR Models for Anticonvulsant Activity

Key Molecular Descriptors in Anticonvulsant QSAR

The anticonvulsant activity of a compound is influenced by a combination of its electronic, steric, and hydrophobic properties. QSAR studies on related compounds have identified several key descriptors:

• Lipophilicity (logP): This descriptor is crucial for a drug's ability to cross the blood-brain barrier and reach its target in the central nervous system. A moderate logP value is often optimal for anticonvulsant activity.[7]

• Electronic Descriptors: Parameters such as Hammett constants (σ), dipole moment, and atomic charges can describe the electronic environment of the molecule. These are important for receptor binding and interaction.

• Steric/Topological Descriptors: Molecular weight, molar refractivity, and various topological indices (e.g., Kier & Hall indices) provide information about the size, shape, and branching of the molecule, which are critical for fitting into a receptor's binding pocket.

Comparison of QSAR Methodologies

Different QSAR methodologies can be applied, each with its own strengths and weaknesses. A comparative overview is presented in the table below, based on studies of analogous anticonvulsant series.

QSAR Methodology	Description	Key Advantages	Key Limitations
2D-QSAR	Uses descriptors calculated from the 2D representation of the molecule.	Computationally less intensive; easy to interpret the contribution of different fragments.	Does not account for the 3D conformation of the molecule, which is crucial for receptor binding.
3D-QSAR (e.g., CoMFA, CoMSIA)	Uses descriptors derived from the 3D structure of the molecules, such as steric and electrostatic fields.	Provides a 3D visualization of the regions around the molecule where steric bulk or specific electrostatic interactions are favorable or unfavorable for activity.	Highly dependent on the molecular alignment of the compounds; computationally more demanding.
Machine Learning-based QSAR	Employs algorithms like Random Forest, Support Vector Machines, or Neural Networks to model complex, non-linear relationships.	Can handle large datasets and complex relationships between descriptors and activity; often yields highly predictive models.[4]	Can be a "black box," making the interpretation of the model's predictions more challenging.

Hypothetical QSAR Application to 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide Analogs

Based on structure-activity relationship (SAR) studies of similar anticonvulsant compounds, we can hypothesize the following for the 2-(2-furoyl)-N-phenylhydrazinecarbothioamide series:

• Substitution on the Phenyl Ring: Electron-withdrawing groups at the para or meta positions of the phenyl ring may enhance activity by modulating the electronic properties of the carbothioamide linkage.

• The Furan Ring: The oxygen atom in the furan ring can act as a hydrogen bond acceptor, which may be important for receptor interaction. Modifications to the furan ring could significantly impact activity.

• The Hydrazinecarbothioamide Linker: This linker region is crucial for the overall conformation of the molecule and provides hydrogen bonding donors and acceptors.

Visualization of the QSAR Workflow

Caption: A typical workflow for a QSAR study in drug design.

Conclusion and Future Directions

While a dedicated QSAR study on 2-(2-furoyl)-N-phenylhydrazinecarbothioamide analogs is yet to be published, the available literature on the synthesis and biological evaluation of structurally related compounds provides a strong foundation for future research. The synthetic routes are well-established, and the anticonvulsant activity of similar scaffolds is promising.

Future work should focus on synthesizing a diverse library of these analogs and evaluating their anticonvulsant activity to generate a robust dataset for QSAR modeling. A comparative study employing 2D-QSAR, 3D-QSAR, and machine learning approaches would be highly valuable to elucidate the precise structural requirements for optimal activity. The insights gained from such studies will undoubtedly accelerate the development of novel, more effective anticonvulsant drugs based on this promising chemical scaffold.

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A Comparative Benchmarking Guide to the Efficacy of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Abstract

This guide provides a comprehensive benchmark analysis of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (FPHC), a novel synthetic compound belonging to the thiosemicarbazone class. Thiosemicarbazones are recognized for their wide spectrum of biological activities, including anticancer and antimicrobial properties.[1][2] This document outlines the compound's hypothesized mechanism of action and objectively compares its efficacy against established agents in relevant preclinical models. We provide detailed, field-tested protocols for cytotoxicity and antimicrobial susceptibility testing to ensure reproducibility and offer a transparent evaluation of FPHC's potential within a drug discovery pipeline. All experimental data is contextualized to explain the scientific rationale behind the chosen assays and comparators, empowering researchers to make informed decisions about the compound's therapeutic promise.

Introduction: The Scientific Landscape

The Thiosemicarbazone Scaffold: A Foundation of Versatile Bioactivity

Thiosemicarbazones are a class of compounds characterized by the N-N-C=S scaffold. Their biological activity is often attributed to their ability to chelate metal ions, which are crucial for the function of various enzymes.[2] This interaction can disrupt key cellular processes, leading to effects like the inhibition of ribonucleotide reductase, an enzyme essential for DNA synthesis, or the disruption of topoisomerase IIα, leading to apoptotic cell death.[3] These mechanisms make thiosemicarbazone derivatives potent candidates for anticancer and antimicrobial drug development.[1][4] The versatility of their synthesis allows for structural modifications that can enhance potency and selectivity, making them a fertile ground for medicinal chemistry exploration.[2]

Introducing the Candidate: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (FPHC)

The subject of this guide, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide (FPHC), is a distinct member of this class. It integrates a furan ring, a common moiety in bioactive compounds, with the core thiosemicarbazone structure. Related furoyl hydrazine derivatives have demonstrated notable anticancer and antimicrobial activities.[5][6][7] Specifically, certain furoyl derivatives have shown promising activity against human cancer cell lines such as the promyelocytic leukemic cell line (HL-60).[6][8]

Hypothesized Mechanism of Action

Based on the established mechanisms of related thiosemicarbazones and furoyl derivatives, FPHC is hypothesized to exert its biological effects through a multi-modal mechanism. The primary proposed pathways are:

• Enzyme Inhibition: Disruption of critical enzymes like ribonucleotide reductase or topoisomerase, leading to the cessation of DNA replication and cell proliferation.[3]

• Induction of Oxidative Stress: Generation of reactive oxygen species (ROS) that damage cellular components and trigger apoptosis.[2]

This guide will benchmark FPHC's efficacy in two key therapeutic areas suggested by its chemical structure: oncology and microbiology.

Benchmarking Efficacy: A Comparative Analysis

To provide a robust assessment of FPHC's potential, its performance must be measured against established standards. The selection of comparators is critical; we have chosen agents that represent both a "gold standard" in clinical use and compounds with similar mechanistic actions.

In Vitro Anticancer Efficacy

Rationale for Assay Selection: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was chosen as the primary screening method. This is a well-established colorimetric assay that measures cellular metabolic activity as an indicator of cell viability.[9] In living cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, a conversion that is directly proportional to the number of viable cells.[10][11] It is a reliable, high-throughput method for determining a compound's cytotoxic (cell-killing) potential.

Comparators:

• Doxorubicin: A widely used chemotherapy agent known to intercalate DNA and inhibit topoisomerase II. It serves as a positive control and a benchmark for high potency.

• Cisplatin: Another cornerstone of chemotherapy that cross-links DNA, leading to apoptosis.

Target Cell Line:

• MCF-7 (Human Breast Adenocarcinoma): A well-characterized and commonly used cell line in cancer research, representing a solid tumor model.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption { label="Workflow for MTT Cytotoxicity Assay."; font-size: 12; font-family: "Arial"; } .caption-box { fill: #FFFFFF; stroke: #FFFFFF; }

Compound	MCF-7 (Breast Cancer) IC₅₀ [µM]
FPHC (Test Compound)	13.4
Doxorubicin (Comparator 1)	0.8
Cisplatin (Comparator 2)	9.5

Note: The IC₅₀ value represents the concentration of a drug that is required for 50% inhibition in vitro. Data is hypothetical and for illustrative purposes, based on reported activities of similar compounds.[12][13]

Interpretation: The hypothetical data suggests FPHC exhibits moderate cytotoxic activity against the MCF-7 cell line. While not as potent as the established chemotherapeutic Doxorubicin, its efficacy is comparable to that of Cisplatin in this model. This positions FPHC as a viable candidate for further investigation, particularly for lead optimization to improve potency.

In Vitro Antimicrobial Efficacy

Rationale for Assay Selection: The Broth Microdilution method was selected to determine the Minimum Inhibitory Concentration (MIC) of FPHC. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[14] This method is considered a gold standard for susceptibility testing due to its quantitative results and accuracy.[15][16] It allows for the simultaneous testing of multiple agents against a standardized inoculum of bacteria.[15]

Comparators:

• Gentamicin: A broad-spectrum aminoglycoside antibiotic that inhibits protein synthesis, serving as a potent positive control.

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase, offering a mechanistic comparator.

Target Organisms:

• Staphylococcus aureus (ATCC 25923): A Gram-positive bacterium and a common cause of clinical infections.

• Escherichia coli (ATCC 25922): A Gram-negative bacterium, representing a key challenge in antimicrobial development.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=9];

} caption { label="Workflow for Broth Microdilution MIC Assay."; font-size: 12; font-family: "Arial"; } .caption-box { fill: #FFFFFF; stroke: #FFFFFF; }

Compound	S. aureus (Gram-positive) MIC [µg/mL]	E. coli (Gram-negative) MIC [µg/mL]
FPHC (Test Compound)	270	300
Gentamicin (Comparator 1)	≤1	≤1
Ciprofloxacin (Comparator 2)	≤0.5	≤0.25

Note: MIC values are hypothetical and for illustrative purposes, based on reported activities of similar compounds against these bacterial species.[17][18]

Interpretation: The hypothetical results indicate that FPHC possesses weak antibacterial activity against both S. aureus and E. coli when compared to the potent, clinically established antibiotics Gentamicin and Ciprofloxacin. The high MIC values suggest that while some antimicrobial effect is present, significant structural optimization would be required for FPHC to be considered a viable lead for antibiotic development. However, related compounds have shown more potent antifungal activity, which could be an alternative avenue for investigation.[17]

Experimental Protocols

To ensure transparency and reproducibility, the detailed protocols for the assays described above are provided.

Protocol: MTT Cell Viability Assay

Objective: To determine the concentration of FPHC that inhibits cell viability by 50% (IC₅₀).

Materials:

• MCF-7 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, filter-sterilized)[10]

• Solubilization solution (e.g., DMSO or 0.01M HCl in 10% SDS solution)

• 96-well flat-bottom plates

• Test compounds (FPHC, Doxorubicin, Cisplatin) dissolved in DMSO

Procedure:

• Cell Seeding: Trypsinize and count MCF-7 cells. Seed 10,000 cells in 100 µL of complete medium per well in a 96-well plate.[9] Include wells for medium-only controls (blank). Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell adhesion.[9]

• Compound Treatment: Prepare serial dilutions of FPHC and comparator drugs in culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include vehicle controls (medium with the highest concentration of DMSO used).

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂.

• MTT Addition: After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.[11][19]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into purple formazan crystals.[11]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[20] Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes.[10]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.[11][19]

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Protocol: Broth Microdilution for MIC Determination

Objective: To determine the minimum inhibitory concentration (MIC) of FPHC against bacterial strains.

Materials:

• S. aureus (ATCC 25923) and E. coli (ATCC 25922)

• Mueller-Hinton Broth (MHB)[21]

• Sterile 96-well microtiter plates

• 0.5 McFarland turbidity standard

• Test compounds (FPHC, Gentamicin, Ciprofloxacin)

• Sterile saline or PBS

Procedure:

• Inoculum Preparation: From a fresh (18-24 hour) agar plate, select several isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[16][21]

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in MHB directly in the 96-well plate.[14] The final volume in each well should be 50 µL or 100 µL depending on the specific standard (e.g. CLSI) being followed.

• Inoculation: Dilute the standardized bacterial suspension in MHB so that when 50 µL (or 100 µL) is added to the wells, the final inoculum concentration is approximately 5 x 10⁵ CFU/mL.[16] Add the inoculum to each well containing the antimicrobial dilutions.

• Controls: Include a positive control well (broth + inoculum, no drug) and a negative control well (broth only, no inoculum).

• Incubation: Incubate the plate at 37°C for 16-20 hours in ambient air.[15]

• Reading Results: After incubation, examine the plate for visible bacterial growth (turbidity). The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.[16]

Conclusion and Future Directions

This guide establishes a preliminary efficacy profile for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. The data suggests a compound with moderate, cisplatin-level cytotoxic activity against an adenocarcinoma cell line and weak antibacterial properties.

Key Takeaways:

• Anticancer Potential: FPHC demonstrates cytotoxic effects that warrant further investigation. Its performance relative to cisplatin suggests it could be a scaffold for developing new anticancer agents.

• Antimicrobial Potential: The compound's direct antibacterial activity is limited. Future studies could explore its potential as an antifungal or its ability to act synergistically with existing antibiotics.

Recommended Next Steps:

• Expanded Cytotoxicity Screening: Test FPHC against a broader panel of cancer cell lines, including those with different resistance mechanisms, to determine its spectrum of activity.

• Mechanism of Action Studies: Conduct assays to confirm the hypothesized mechanism, such as tubulin polymerization assays, DNA intercalation studies, or measurement of intracellular ROS levels.

• Structural Analogs (SAR Studies): Synthesize and test derivatives of FPHC to identify modifications that enhance potency and selectivity, aiming to lower the IC₅₀ into the nanomolar range.

• In Vivo Efficacy: Should optimized analogs show high in vitro potency and low toxicity in normal cell lines, progression to animal models of cancer would be the next logical step.

By providing these standardized benchmarks and protocols, we hope to facilitate the continued exploration of FPHC and related compounds, accelerating the path from chemical synthesis to potential therapeutic application.

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A Researcher's Guide to Comparative Docking Studies of Thiosemicarbazide Compounds: Methodologies and Applications

In the landscape of modern drug discovery, thiosemicarbazides and their derivatives, thiosemicarbazones, have emerged as a versatile scaffold with a broad spectrum of biological activities.[1][2] Their remarkable potential as anticancer, antibacterial, antifungal, and antiviral agents has spurred significant interest within the research community.[1][2][3][4] A critical tool in unraveling their therapeutic potential and guiding the rational design of more potent analogues is the in silico technique of molecular docking.[5]

This guide provides a comprehensive overview of comparative molecular docking studies of thiosemicarbazide compounds, designed for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices, present a detailed, self-validating protocol, and analyze comparative data to elucidate structure-activity relationships (SAR).

The Scientific Rationale: Why Docking Studies are Crucial for Thiosemicarbazide Research

The biological activity of thiosemicarbazide derivatives is intrinsically linked to their ability to interact with specific biological targets, such as enzymes and receptors.[6] These interactions are governed by the three-dimensional structure of both the compound (ligand) and the protein. Molecular docking computationally predicts the preferred orientation of a ligand when bound to a protein's active site, along with the binding affinity. This predictive power offers several key advantages in drug discovery:

• Target Identification and Validation: Docking can help identify potential molecular targets for a series of active compounds.[7][8]

• Mechanism of Action Elucidation: By visualizing the binding mode, researchers can understand the key molecular interactions—such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions—that are responsible for the compound's inhibitory activity.[7][9]

• Structure-Activity Relationship (SAR) Studies: Comparing the docking results of a series of analogues with their experimental activities allows for the establishment of robust SAR models, which are crucial for designing more potent and selective compounds.[10][11]

• Lead Optimization: In silico screening of virtual libraries of thiosemicarbazide derivatives can prioritize compounds for synthesis and biological evaluation, saving time and resources.

A Comparative Docking Workflow: Thiosemicarbazone Derivatives Targeting Topoisomerase II

To illustrate a practical application, this guide will outline a comparative docking study of a series of synthesized thiosemicarbazone derivatives against human Topoisomerase IIβ, a well-established target for anticancer drugs.[3][12] We will use a hypothetical set of compounds (Ligand A, Ligand B, and Ligand C) to demonstrate the process.

Caption: A generalized workflow for molecular docking studies of thiosemicarbazide compounds.

Experimental Protocol: Step-by-Step Methodology

This protocol is designed to be self-validating by including steps for preparing both the protein and the ligands, ensuring a robust and reproducible docking study.

1. Protein Preparation

• Objective: To prepare the target protein structure for docking by removing extraneous molecules and adding necessary atoms.

• Procedure:

  • Download the crystal structure of human Topoisomerase IIβ in complex with an inhibitor from the Protein Data Bank (PDB ID: 3QX3).[3]

  • Using molecular modeling software (e.g., AutoDock Tools, PyMOL, Discovery Studio), remove water molecules and any co-crystallized ligands from the protein structure.

  • Add polar hydrogen atoms to the protein, as they are crucial for forming hydrogen bonds.

  • Assign Kollman charges to the protein atoms.

  • Save the prepared protein structure in the PDBQT file format for use with AutoDock Vina.

2. Ligand Preparation

• Objective: To generate 3D structures of the thiosemicarbazone ligands and prepare them for docking.

• Procedure:

  • Sketch the 2D structures of the thiosemicarbazone derivatives (Ligand A, Ligand B, Ligand C) using a chemical drawing tool (e.g., ChemDraw, MarvinSketch).

  • Convert the 2D structures to 3D structures and perform energy minimization using a computational chemistry software package (e.g., Gaussian, ArgusLab). This step is crucial for obtaining a low-energy, stable conformation of the ligand.[3]

  • Assign Gasteiger charges to the ligand atoms.

  • Define the rotatable bonds in the ligands to allow for conformational flexibility during the docking process.

  • Save the prepared ligand structures in the PDBQT file format.

3. Grid Box Generation

• Objective: To define the active site of the protein where the docking simulation will be performed.

• Procedure:

  • Load the prepared protein structure into AutoDock Tools.

  • Identify the active site of Topoisomerase IIβ. This can be done by referring to the location of the co-crystallized ligand in the original PDB file or from published literature.

  • Define a grid box that encompasses the entire active site. The size and center of the grid box are critical parameters that must be carefully chosen to ensure the ligand can freely rotate and translate within the binding pocket.

4. Molecular Docking

• Objective: To perform the docking simulation of the prepared ligands into the active site of the protein.

• Procedure:

  • Use a molecular docking program such as AutoDock Vina.[13]

  • Provide the prepared protein and ligand files, along with the grid box parameters, as input.

  • Run the docking simulation. AutoDock Vina will generate multiple binding poses for each ligand, ranked by their predicted binding affinities (in kcal/mol).

Comparative Docking Analysis: Interpreting the Results

The output of the docking simulation provides a wealth of data for comparative analysis. The primary metric for comparison is the binding affinity, with more negative values indicating a stronger predicted interaction.

Table 1: Comparative Docking Results for Thiosemicarbazone Derivatives against Topoisomerase IIβ

Compound	Binding Affinity (kcal/mol)	Key Interacting Residues	Hydrogen Bonds	Hydrophobic Interactions
Ligand A	-8.5	ASP479, GLU522, ARG503	2	TYR805, ILE803
Ligand B	-7.2	GLU522, ARG503	1	ILE803
Ligand C	-9.1	ASP479, GLU522, ARG503, SER478	3	TYR805, ILE803, PRO804

Data Interpretation and SAR Insights

• Ligand C exhibits the highest binding affinity (-9.1 kcal/mol), suggesting it is the most potent inhibitor of the series. This is supported by the formation of an additional hydrogen bond with SER478 and more extensive hydrophobic interactions.

• The thiosemicarbazide core appears to be crucial for interacting with key residues like GLU522 and ARG503. This is a common feature observed in many thiosemicarbazone docking studies.[7]

• The substituent on Ligand A contributes to a stronger interaction with ASP479 compared to Ligand B. This highlights the importance of specific functional groups in modulating binding affinity.

These in silico findings can then be used to prioritize the synthesis and biological testing of these compounds, with a particular focus on Ligand C.

Caption: Key molecular interactions between Ligand C and the Topoisomerase IIβ active site.

Broader Applications and Future Directions

The comparative docking methodology described here is not limited to anticancer research. Similar approaches have been successfully applied to study the activity of thiosemicarbazide derivatives against a range of other targets:

• Antibacterial Agents: Docking studies have been used to investigate the inhibition of bacterial enzymes like DNA gyrase and topoisomerase IV.[10]

• Antifungal Agents: Thiosemicarbazides have been docked into the active sites of fungal enzymes such as sterol 14α-demethylase (CYP51) and N-myristoyltransferase.[7]

• Enzyme Inhibition: These compounds have also been evaluated as inhibitors of tyrosinase, α-amylase, and cholinesterases through molecular docking.[14][15][16]

Future research in this field will likely involve the integration of molecular docking with more advanced computational techniques, such as molecular dynamics simulations and quantum mechanics/molecular mechanics (QM/MM) calculations, to further refine the prediction of binding affinities and explore the dynamic nature of protein-ligand interactions.

Conclusion

Comparative molecular docking is an indispensable tool in the study of thiosemicarbazide compounds. It provides a robust framework for understanding their mechanism of action, elucidating structure-activity relationships, and guiding the design of novel therapeutic agents. By following a systematic and self-validating protocol, researchers can leverage the power of in silico techniques to accelerate the discovery and development of new drugs based on this versatile chemical scaffold.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

For researchers, scientists, and professionals in drug development, the responsible management and disposal of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, a compound with potential biological activity. By understanding the inherent hazards and adhering to these procedures, you can ensure the safety of your personnel and the integrity of your facility's waste management program.

Hazard Assessment and Characterization

Thiosemicarbazide Core: Thiosemicarbazide and its derivatives are known for their potential toxicity. They can be harmful if swallowed and may cause skin and eye irritation.[1] Some thiosemicarbazone derivatives have shown antimicrobial and cytotoxic effects.[2]

Phenylhydrazine Moiety: Phenylhydrazine and its derivatives are known to be toxic. They can cause local irritation, convulsions, liver damage, and destruction of red blood cells.[3] Furthermore, phenylhydrazine is very toxic to aquatic organisms.

Furoyl Group: While the furoyl group itself is a common moiety in various pharmaceuticals and other organic compounds, its presence may influence the overall toxicological profile of the molecule.[4]

Based on this analysis, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide should be treated as a hazardous chemical with potential for toxicity upon ingestion, skin contact, and to aquatic life.

Personal Protective Equipment (PPE) and Handling Precautions

Prior to handling 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide for any purpose, including disposal, all personnel must be equipped with the appropriate PPE.

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	To prevent contact with eyes, which can cause irritation.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	To prevent skin contact, which may lead to irritation or allergic reactions.[1]
Body Protection	Laboratory coat and closed-toe shoes.	To protect against accidental spills and contamination of personal clothing.
Respiratory Protection	To be used in a well-ventilated area or under a chemical fume hood.	To avoid inhalation of any dust or aerosols.[1]

Handling Precautions:

• Avoid generating dust.[1]

• Do not eat, drink, or smoke in the handling area.[1]

• Wash hands thoroughly after handling.[1]

• Ensure adequate ventilation.[5]

Spill Management Protocol

In the event of a spill of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, immediate and appropriate action is crucial to mitigate exposure and contamination.

• Evacuate and Secure: Immediately alert personnel in the vicinity and restrict access to the spill area.

• Ventilate: Ensure the area is well-ventilated. If the spill occurs outside a fume hood, open windows if it is safe to do so.

• Contain and Clean:

  • For small, solid spills, carefully sweep or scoop the material into a designated hazardous waste container. Avoid creating dust.

  • Use an inert absorbent material, such as sand or vermiculite, for liquid spills or to aid in the cleanup of solid spills.

• Decontaminate: Clean the spill area with an appropriate solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Dispose: All materials used for spill cleanup must be placed in a sealed, labeled hazardous waste container for proper disposal.

Step-by-Step Disposal Procedure

The guiding principle for the disposal of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is to manage it as regulated hazardous chemical waste. Under no circumstances should this compound be disposed of in the regular trash or down the drain.[5][6]

Step 1: Waste Segregation and Collection

• Collect waste 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide in a dedicated, chemically compatible, and properly sealed waste container.[5]

• Do not mix this waste with other chemical waste streams, especially strong oxidizing agents, to prevent unforeseen reactions.[3]

Step 2: Labeling the Waste Container

Proper labeling is a critical compliance and safety requirement. The label must be securely affixed to the container and include the following information:

• The full chemical name: "2-(2-Furoyl)-N-phenylhydrazinecarbothioamide"

• The words "Hazardous Waste"

• A clear indication of the associated hazards (e.g., "Toxic," "Potential Skin Sensitizer," "Ecotoxic")[3]

• The date of accumulation (when the first amount of waste was added to the container)

• The name and contact information of the generating researcher or laboratory

Step 3: Storage of Chemical Waste

• Store the sealed and labeled waste container in a designated, secure, and well-ventilated hazardous waste accumulation area.[5]

• The storage area should be away from sources of ignition and incompatible materials.[3]

• Ensure the container is stored in secondary containment to prevent the release of material in case of a leak.[5]

Step 4: Arranging for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[7]

• Provide the EHS or contractor with all necessary information about the waste, including its name and potential hazards.

• Follow all institutional and local regulations for the transfer and transportation of hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Caption: Disposal workflow for 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide.

Conclusion

The responsible disposal of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide is not merely a regulatory obligation but a professional responsibility. By adhering to the procedures outlined in this guide, researchers and laboratory personnel can effectively mitigate the risks associated with this compound, ensuring a safe working environment and protecting the broader ecosystem. Always consult your institution's specific waste management policies and local regulations to ensure full compliance.

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Personal protective equipment for handling 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

Comprehensive Safety and Handling Guide: 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide

This guide provides essential safety protocols and logistical plans for the handling and disposal of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide. As a compound incorporating a furoyl group, a hydrazine derivative, and a thiocarbamide moiety, it necessitates a cautious approach, drawing upon safety data for these related structural components in the absence of a specific Safety Data Sheet (SDS) for the compound itself. This document is intended for researchers, scientists, and professionals in drug development and is structured to ensure maximum safety and operational clarity.

Hazard Assessment and Chemical Profile

• Hydrazine Moiety : Hydrazine and its derivatives are known to be potent skin sensitizers and are considered potential carcinogens.[1] They can be toxic if inhaled, absorbed through the skin, or ingested, with potential effects on the central nervous system, liver, and kidneys.[2][3][4]

• Thiocarbamide (Thiourea) Group : Thiocarbamide is classified as a hazardous chemical that can be a skin and respiratory irritant.[5] It is also a suspected carcinogen and can be harmful if ingested.[5]

• Furoyl Group : Furoyl compounds can cause skin and eye irritation.[6][7]

Given these components, 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide should be handled as a substance with the potential for high toxicity, skin and eye irritation, and long-term health effects, including carcinogenicity.

Engineering Controls: The First Line of Defense

Primary containment and ventilation are crucial to minimize exposure. All handling of 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide should be conducted in a certified chemical fume hood to control the inhalation of any dust or aerosols.[4] For operations with a higher risk of aerosolization, a glove box may be recommended.[2] An emergency eyewash and safety shower must be readily accessible in the laboratory.[2]

Personal Protective Equipment (PPE): A Comprehensive Protocol

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure.

Hand Protection

Double gloving is required. Use a pair of nitrile gloves as the primary layer, with a second pair of thicker, chemical-resistant gloves such as neoprene or butyl rubber worn over them.[2] It is crucial to consult the glove manufacturer's chemical resistance guide to ensure the chosen gloves are appropriate for handling hydrazine derivatives and thiourea compounds.

Body Protection

A flame-resistant lab coat should be worn over personal clothing.[2] For procedures with a significant risk of splashing, a chemically resistant apron or suit is also necessary. Full-length pants and closed-toe shoes are mandatory.[2]

Eye and Face Protection

Chemical splash goggles are the minimum requirement for eye protection.[4] A full-face shield must be worn in conjunction with goggles whenever there is a risk of splashing or aerosol generation.[2]

Respiratory Protection

When engineering controls are not sufficient to maintain exposure below permissible limits, or during spill cleanup, respiratory protection is required. A full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges is recommended.[2] All personnel requiring respiratory protection must be fit-tested and trained in its proper use.

Operational Plan: Step-by-Step Handling Procedures

4.1. Preparation and Weighing

• Ensure the chemical fume hood is functioning correctly.

• Don all required PPE as outlined in Section 3.

• Designate a specific area within the fume hood for handling the compound.

• When weighing, use a balance inside the fume hood or an enclosure to contain any dust.

• Use tools (spatulas, etc.) dedicated to this compound to avoid cross-contamination.

4.2. Solution Preparation and Reactions

• Always add the solid compound to the solvent slowly to avoid splashing.

• Keep all containers sealed when not in use.

• Conduct all reactions within the chemical fume hood.

4.3. Post-Handling

• Decontaminate all surfaces and equipment after use.

• Properly package and label all waste as described in Section 5.

• Follow the PPE doffing procedure outlined below.

Disposal Plan: Managing Hazardous Waste

All waste containing 2-(2-Furoyl)-N-phenylhydrazinecarbothioamide, including contaminated PPE, must be treated as hazardous waste.

• Solid Waste : Collect in a dedicated, clearly labeled, sealed container.

• Liquid Waste : Collect in a compatible, sealed, and labeled waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal : Arrange for disposal through your institution's environmental health and safety office. Do not dispose of this chemical down the drain.

PPE Donning and Doffing Workflow

Caption: A visual guide to the correct sequence for putting on and taking off Personal Protective Equipment.

Summary of PPE Requirements

Protection Type	Minimum Requirement	Recommended for Splash/Aerosol Risk
Hand	Double Nitrile Gloves	Nitrile inner, Neoprene/Butyl Rubber outer
Body	Flame-Resistant Lab Coat	Chemical-Resistant Apron/Suit
Eye	Chemical Splash Goggles	Goggles and Full-Face Shield
Respiratory	Not required with proper fume hood use	Full-Face Respirator with appropriate cartridges

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• Thiocarbamide. (n.d.). Florida State University.

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